3-(3-(Bromomethyl)phenyl)oxetan-3-ol

Core Science & Biosynthesis

An In-depth Technical Guide to 3-(3-(Bromomethyl)phenyl)oxetan-3-ol: A Versatile Building Block in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern medicinal chemistry, the strategic incorporation of novel structural motifs to optimize the physicochemical and pharmacokinetic properties of drug candidates is of paramount importance. Among these, the oxetane ring has emerged as a valuable scaffold, prized for its ability to confer improved aqueous solubility, metabolic stability, and three-dimensional complexity to molecules. This guide provides a comprehensive technical overview of 3-(3-(Bromomethyl)phenyl)oxetan-3-ol, a bifunctional building block poised for significant applications in drug discovery, particularly in the burgeoning field of targeted protein degradation.

Chemical Structure and Properties

Chemical Name: 3-(3-(Bromomethyl)phenyl)oxetan-3-ol CAS Number: 1956334-66-9[1] Molecular Formula: C₁₀H₁₁BrO₂[1] Molecular Weight: 243.10 g/mol [1]

The structure of 3-(3-(Bromomethyl)phenyl)oxetan-3-ol integrates two key reactive functionalities: a tertiary alcohol on the oxetane ring and a benzylic bromide. This unique arrangement provides orthogonal handles for sequential chemical modifications, making it an attractive synthon for the construction of complex molecular architectures.

Property	Value	Source
Molecular Formula	C₁₀H₁₁BrO₂	[1]
Molecular Weight	243.10 g/mol	[1]
CAS Number	1956334-66-9	[1]
Physical Form	Solid (predicted)	General knowledge
Solubility	Soluble in polar organic solvents (e.g., DMSO, DMF, MeOH)	Inferred from structure
Melting Point	Not reported
Boiling Point	Not reported

Synthesis and Characterization

A plausible and efficient synthetic route to 3-(3-(Bromomethyl)phenyl)oxetan-3-ol involves the radical bromination of the corresponding methyl-substituted precursor, 3-(3-methylphenyl)oxetan-3-ol. This precursor can be synthesized through the addition of a Grignard reagent derived from 3-bromotoluene to oxetan-3-one.

Proposed Synthetic Workflow

Caption: Proposed two-step synthesis of 3-(3-(Bromomethyl)phenyl)oxetan-3-ol.

Step-by-Step Experimental Protocol (Hypothetical)

Step 1: Synthesis of 3-(3-methylphenyl)oxetan-3-ol

• To a dry round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add magnesium turnings (1.2 equivalents).

• Add a solution of 3-bromotoluene (1.0 equivalent) in anhydrous tetrahydrofuran (THF) dropwise to initiate the formation of the Grignard reagent.

• Once the Grignard reagent has formed, cool the reaction mixture to 0 °C in an ice bath.

• Slowly add a solution of oxetan-3-one (1.1 equivalents) in anhydrous THF to the Grignard reagent.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield 3-(3-methylphenyl)oxetan-3-ol.

Step 2: Synthesis of 3-(3-(Bromomethyl)phenyl)oxetan-3-ol

• Dissolve 3-(3-methylphenyl)oxetan-3-ol (1.0 equivalent) in a suitable solvent such as carbon tetrachloride (CCl₄).

• Add N-bromosuccinimide (NBS) (1.1 equivalents) and a catalytic amount of a radical initiator, such as azobisisobutyronitrile (AIBN).

• Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and filter to remove the succinimide byproduct.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to obtain 3-(3-(Bromomethyl)phenyl)oxetan-3-ol.

Spectroscopic Characterization (Predicted)

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons (in the range of 7.0-7.5 ppm), a singlet for the benzylic methylene protons (around 4.5 ppm), and signals for the oxetane ring protons. The hydroxyl proton will appear as a broad singlet.

• ¹³C NMR: The carbon NMR spectrum will display signals for the aromatic carbons, the benzylic carbon (around 33 ppm), the quaternary carbon of the oxetane ring bearing the hydroxyl group, and the methylene carbons of the oxetane ring.

• IR Spectroscopy: The infrared spectrum should exhibit a broad absorption band for the hydroxyl group (around 3400 cm⁻¹), C-H stretching vibrations for the aromatic and aliphatic protons, and C-O stretching for the ether linkage of the oxetane ring.

• Mass Spectrometry: The mass spectrum will show the molecular ion peak and characteristic fragmentation patterns, including the loss of the bromine atom.

Reactivity and Synthetic Utility

The dual functionality of 3-(3-(Bromomethyl)phenyl)oxetan-3-ol makes it a versatile intermediate for a variety of chemical transformations.

Reactivity of the Bromomethyl Group

The benzylic bromide is a highly reactive functional group that readily participates in nucleophilic substitution reactions (both SN1 and SN2 mechanisms are possible depending on the conditions). This allows for the facile introduction of a wide range of nucleophiles, including amines, thiols, alcohols, and carbanions. The benzylic position is stabilized by the adjacent aromatic ring, facilitating radical and carbocation formation.[2][3]

Reactivity of the Oxetane-3-ol Moiety

The tertiary alcohol on the oxetane ring can undergo typical alcohol reactions such as etherification, esterification, and oxidation. The oxetane ring itself is generally stable under neutral and basic conditions but can be susceptible to ring-opening under strongly acidic conditions.

Orthogonal Reactivity

The distinct reactivity of the bromomethyl group and the hydroxyl group allows for selective and sequential functionalization. For instance, the bromomethyl group can be reacted with a nucleophile while the hydroxyl group is protected, or vice versa. This orthogonal reactivity is a key feature that enhances its utility as a building block.

Caption: Key reaction pathways for 3-(3-(Bromomethyl)phenyl)oxetan-3-ol.

Applications in Drug Discovery and Medicinal Chemistry

The incorporation of an oxetane moiety can significantly improve the drug-like properties of a molecule. Oxetanes are known to enhance aqueous solubility, improve metabolic stability by blocking sites of metabolism, and act as bioisosteres for gem-dimethyl and carbonyl groups.[4][5]

Role as a Bifunctional Linker in PROTACs

One of the most promising applications of 3-(3-(Bromomethyl)phenyl)oxetan-3-ol is as a bifunctional linker in the design of Proteolysis Targeting Chimeras (PROTACs). PROTACs are heterobifunctional molecules that induce the degradation of a target protein by recruiting it to an E3 ubiquitin ligase.[6][7] A PROTAC molecule consists of a ligand for the target protein, a ligand for an E3 ligase, and a linker that connects the two.

The linker is a critical component of a PROTAC, as its length, rigidity, and chemical composition influence the formation and stability of the ternary complex (target protein-PROTAC-E3 ligase), which is essential for efficient protein degradation.[][9] The structure of 3-(3-(Bromomethyl)phenyl)oxetan-3-ol is ideally suited for this purpose. The bromomethyl group can be used to attach the linker to one of the ligands (either for the target protein or the E3 ligase) via a nucleophilic substitution reaction, while the hydroxyl group provides a point of attachment for the other ligand. The oxetane-containing phenyl core of the linker can provide a degree of rigidity and influence the spatial orientation of the two ligands, which is crucial for optimal ternary complex formation.

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An In-depth Technical Guide to 3,3-Disubstituted Oxetane Building Blocks for Medicinal Chemistry

Abstract

The exploration of novel, three-dimensional chemical space is a paramount objective in modern drug discovery. Saturated heterocycles, in particular, have emerged as powerful tools for escaping the "flatland" of traditional aromatic scaffolds, offering improved physicochemical properties and novel intellectual property. Among these, the 3,3-disubstituted oxetane motif has garnered significant attention. This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the synthesis, application, and strategic considerations for utilizing these valuable building blocks. We will delve into the core synthetic methodologies, explain the causal relationships behind experimental choices, and analyze the profound impact of this moiety on critical drug-like properties, including solubility, metabolic stability, and lipophilicity. This document serves as both a strategic blueprint and a practical handbook for leveraging 3,3-disubstituted oxetanes to accelerate the development of next-generation therapeutics.

Introduction: The Strategic Value of 3,3-Disubstituted Oxetanes

For decades, medicinal chemistry has often relied on sp2-hybridized, aromatic systems. However, the drive to find novel drug candidates with superior properties has led to a renaissance in the use of sp3-rich, three-dimensional (3D) scaffolds.[1] The oxetane ring, a four-membered oxygen-containing heterocycle, is a premier example of this shift. Its strained, polar, and non-planar nature provides a unique combination of features that can be exploited to overcome common drug development hurdles.[2][3][4]

While various substitution patterns are possible, the 3,3-disubstituted motif is particularly advantageous for two primary reasons:

• Achirality: Symmetrical substitution at the C3 position avoids the introduction of a new stereocenter, simplifying synthesis and stereochemical analysis during lead optimization.[5][6]

• Enhanced Stability: The gem-disubstitution provides steric shielding to the ether oxygen and the ring itself, rendering it more robust towards metabolic degradation and chemical ring-opening compared to less substituted analogs.[5][7]

These building blocks are frequently employed as bioisosteres for common functional groups, most notably gem-dimethyl and carbonyl moieties, offering a sophisticated method to fine-tune a molecule's properties while maintaining or improving its biological activity.[5][8]

Section 1: Strategic Synthesis of 3,3-Disubstituted Oxetane Building Blocks

The accessibility of building blocks is crucial for their widespread adoption. Several robust and scalable methods have been developed for the synthesis of 3,3-disubstituted oxetanes.

The Workhorse Method: Intramolecular Williamson Etherification

The most common and reliable route to 3,3-disubstituted oxetanes is the cyclization of a 1,3-diol precursor.[8] This method is mechanistically straightforward, involving the activation of one of the primary hydroxyl groups followed by an intramolecular SN2 displacement by the other.

Causality Behind Experimental Choices:

• Precursor Synthesis: The required 2,2-disubstituted-1,3-propanediols are readily accessible from the corresponding diethyl malonates via double reduction.[9] This provides a versatile entry point for a wide range of substituents.

• Activation of the Hydroxyl Group: Conversion of one primary alcohol to a good leaving group is essential. Tosylates (Ts) or mesylates (Ms) are frequently used due to their high reactivity and ease of formation. Monotosylation is typically selective for the less hindered primary alcohol.[9]

• Choice of Base: A strong, non-nucleophilic base is required to deprotonate the remaining alcohol without competing in the substitution reaction. Sodium hydride (NaH) or potassium tert-butoxide (KOtBu) are standard choices that efficiently drive the cyclization.[9]

Experimental Protocol: Synthesis of 3,3-Dimethyl-oxetane from 2,2-Dimethyl-1,3-propanediol

• Monotosylation: To a stirred solution of 2,2-dimethyl-1,3-propanediol (1.0 eq) in pyridine at 0°C, add p-toluenesulfonyl chloride (1.05 eq) portion-wise. Allow the reaction to warm to room temperature and stir for 16 hours. Quench with water and extract with ethyl acetate. The organic layers are washed with 1M HCl, saturated NaHCO₃, and brine, then dried over MgSO₄ and concentrated in vacuo.

• Cyclization: Dissolve the crude tosylate from the previous step in anhydrous tetrahydrofuran (THF). Add sodium hydride (1.2 eq, 60% dispersion in mineral oil) portion-wise at 0°C. The reaction is then heated to reflux for 4 hours.

• Workup and Purification: Cool the reaction to 0°C and cautiously quench with water. Extract the product with diethyl ether. The combined organic layers are dried over MgSO₄, filtered, and concentrated. The crude product is purified by column chromatography to yield the 3,3-dimethyloxetane.

DOT script for Williamson Etherification Workflow

Caption: A typical workflow for synthesizing 3,3-disubstituted oxetanes.

Photochemical Approach: The Paternò-Büchi Reaction

The Paternò-Büchi reaction is a powerful [2+2] photocycloaddition between a carbonyl compound (in an excited state) and an alkene (in its ground state) to form an oxetane.[10][11][12] This reaction provides a fundamentally different disconnection approach and is particularly useful for creating highly substituted or complex oxetanes that may be difficult to access via cyclization.

Mechanistic Considerations:

• The reaction proceeds via excitation of the carbonyl compound to its singlet or triplet state, which then adds to the alkene to form a diradical intermediate.[12][13]

• Subsequent ring closure of the diradical yields the oxetane ring.

• The regioselectivity and stereoselectivity can be influenced by the electronic nature of the alkene and the stability of the intermediate diradical.[12]

DOT script for Paternò-Büchi Reaction

Caption: A simplified mechanism of the Paternò-Büchi [2+2] photocycloaddition.

Diversification from Oxetan-3-one

Commercially available oxetan-3-one is an excellent starting point for creating a diverse library of 3,3-disubstituted oxetanes. The ketone functionality serves as a versatile chemical handle for a wide array of classical organic transformations.

Key Diversification Reactions:

• Reductive Amination: Reaction with primary or secondary amines in the presence of a reducing agent (e.g., sodium triacetoxyborohydride) yields 3-aminooxetane derivatives.

• Horner-Wadsworth-Emmons Reaction: Olefination provides access to 3-alkylidene oxetanes, which can serve as Michael acceptors for further functionalization.[5]

• Strecker Reaction: A one-pot reaction with an amine and a cyanide source (e.g., TMSCN) produces 3-amino-3-cyano oxetanes, which are precursors to valuable oxetane-containing amino acids.

Synthesis of Spirocyclic Oxetanes

Spirocycles, where two rings share a single atom, are highly sought-after motifs for their conformational rigidity and 3D architecture.[14][15] Oxetanes can be incorporated into spirocyclic systems, creating unique building blocks that merge the benefits of both scaffolds. A key strategy for their synthesis is the intramolecular iodocyclization of alkenyl alcohols.[1][16]

DOT script for Spirocyclic Oxetane Concept

Caption: Illustrative structure of a spiro[oxetane-3,1'-cyclohexane].

Section 2: Impact on Physicochemical and Pharmacokinetic Properties

The true power of 3,3-disubstituted oxetanes lies in their ability to strategically modulate the properties of a lead compound. Their incorporation is not merely a substitution but a deliberate design choice to overcome specific liabilities.

The Oxetane as a "Chameleon" Bioisostere

Bioisosteric replacement is a cornerstone of medicinal chemistry. The 3,3-disubstituted oxetane is a particularly effective mimic for several common functionalities.

• gem-Dimethyl Group Replacement: The gem-dimethyl group is often used to block sites of metabolism. However, it significantly increases a compound's lipophilicity (logP/logD). Replacing it with a 3,3-disubstituted oxetane can preserve or enhance metabolic stability without the associated lipophilicity penalty, due to the polar oxygen atom.[5][8]

• Carbonyl Group Replacement: Oxetanes can serve as non-classical isosteres of ketones and amides.[3][5] They can replicate the geometry and hydrogen-bond accepting capacity of a carbonyl oxygen while offering superior metabolic stability and eliminating potential liabilities associated with the electrophilic carbonyl carbon.[6][17]

Table 1: Comparative Properties of Oxetane and its Common Isosteres

Feature	gem-Dimethyl	Carbonyl (Ketone)	3,3-Disubstituted Oxetane
Primary Role	Metabolic blocker, steric bulk	H-bond acceptor, dipole	Metabolic blocker, solubility enhancer
Polarity	Very Low (Non-polar)	High (Polar)	Moderate-High (Polar)
H-Bonding	None	Strong Acceptor	Good Acceptor
Lipophilicity (logP)	High Increase	Moderate	Lower Increase or Decrease
Metabolic Stability	Generally High	Can be labile (reduction)	Generally High

| 3D Character (Fsp3) | High | Low | High |

Fine-Tuning Key Drug-like Properties

The introduction of an oxetane can have a profound and often beneficial effect on a compound's overall profile.

• Aqueous Solubility: This is one of the most significant advantages. The exposed lone pairs on the ether oxygen act as a strong hydrogen bond acceptor, which can disrupt crystal packing and improve interactions with water, leading to enhanced solubility.[2]

• Lipophilicity: In an era where high lipophilicity is a major cause of project attrition, oxetanes offer a clear advantage. Replacing a carbocyclic analog like a cyclobutane or a gem-dimethyl group with an oxetane typically leads to a favorable reduction in logD.[6]

• Metabolic Stability: 3,3-disubstitution sterically protects the oxetane ring from CYP-mediated metabolism.[8] Furthermore, placing the oxetane at a metabolically vulnerable position (e.g., a benzylic methylene) effectively shields that site from oxidation.

• Conformational Effects: The puckered, four-membered ring imparts a rigid, 3D exit vector to its substituents, which can lock a molecule into a more favorable binding conformation and improve target affinity.[2][4]

Section 3: Practical Considerations and Chemical Stability

A building block is only as useful as its ability to withstand a range of chemical reactions. While 3,3-disubstituted oxetanes are generally robust, it is critical to understand their limitations.[18]

The primary liability of the oxetane ring is its susceptibility to ring-opening under acidic conditions. This is exacerbated by the presence of an internal nucleophile (like a nearby alcohol or amine) that can facilitate an intramolecular ring-opening to form a more stable 5- or 6-membered ring.[5][7] Therefore, strongly acidic reagents (e.g., neat TFA, concentrated HCl) should be used with caution, and synthetic routes are often designed to install the oxetane in the later stages.[5]

Table 2: General Stability Profile of 3,3-Disubstituted Oxetanes

Condition / Reagent Class	Stability	Comments
Strong Bases (e.g., NaOH, KOtBu)	High	Generally very stable.
Strong Acids (e.g., conc. HCl, TFA)	Moderate to Low	Potential for ring-opening.[5][7]
Lewis Acids (e.g., BBr₃, AlCl₃)	Low	Can readily promote ring-opening.
Standard Cross-Coupling (e.g., Suzuki, Buchwald)	High	Tolerant of typical Pd-catalyzed reactions.
Reductive Conditions (e.g., H₂, Pd/C)	High	The ether linkage is stable to hydrogenation.
Oxidative Conditions (e.g., m-CPBA, KMnO₄)	High	The oxetane core is generally inert.

| Basic Hydrolysis (e.g., LiOH for esters) | High | Well-tolerated, allowing for deprotection. |

Conclusion and Future Outlook

3,3-disubstituted oxetanes have transitioned from a niche curiosity to a validated, mainstream tool in the medicinal chemist's arsenal. Their unique ability to simultaneously address multiple ADME/Tox parameters—improving solubility, enhancing metabolic stability, and reducing lipophilicity, all while adding valuable 3D character—makes them an exceptionally powerful motif. The continued development of novel synthetic methods and the expanding commercial availability of diverse oxetane building blocks will undoubtedly fuel their increased application in drug discovery programs.[18][19][20] By understanding the fundamental principles of their synthesis and their profound impact on molecular properties, research organizations can strategically deploy these building blocks to design and develop safer, more effective medicines.

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Technical Guide: Benzylic Bromide Oxetane Derivatives in Drug Discovery

This guide is structured as an advanced technical whitepaper for medicinal chemists. It synthesizes the strategic utility, synthesis, and application of benzylic bromide oxetane derivatives—a critical class of building blocks for installing "bioisosteric" oxetane rings into drug candidates.[1]

Content Type: Technical Whitepaper & Protocol Guide Audience: Medicinal Chemists, Process Chemists, Drug Discovery Researchers[1]

Executive Summary: The Strategic Value of the Oxetane Motif

In modern drug discovery, the "Magic Methyl" effect—where a single methyl group boosts potency—has a modern successor: the Oxetane Ring .

Oxetanes (1,3-epoxides) have emerged as powerful bioisosteres for gem-dimethyl and carbonyl groups.[1][2][3][4][5] Unlike their carbocyclic analogues (cyclobutanes) or acyclic ethers, oxetanes possess a unique combination of properties driven by their high ring strain (~107 kJ/mol) and significant dipole moment.[1]

Why use Benzylic Bromide Oxetane Derivatives? These derivatives act as the "installation hardware" for the oxetane motif. They allow chemists to append an oxetane ring to a scaffold via robust alkylation chemistry.

Key Physicochemical Advantages

Property	Effect of Oxetane Substitution	Mechanism
Solubility	Increases (vs. gem-dimethyl)	High dipole moment and H-bond acceptor capability of the ether oxygen.[1][3]
Lipophilicity (LogD)	Decreases	Lowers lipophilicity compared to gem-dimethyl or methylene groups, improving LLE (Ligand-Lipophilicity Efficiency).[1][3]
Metabolic Stability	Increases	Blocks metabolic "soft spots" (e.g., benzylic oxidation) without the liability of a reactive carbonyl.[1]
Conformation	Rigidification	The puckered ring (8.7°) restricts bond rotation, potentially locking bioactive conformations.[1]

Structural Classes & Nomenclature

"Benzylic bromide oxetane" describes two distinct structural classes used in synthesis. Distinction is vital for reactivity prediction.[3]

Class A: Oxetanylmethyl Bromides (The "Pseudo-Benzylic" Electrophile)[1]

• Structure: An oxetane ring with a bromomethyl group at the 3-position.[2][3]

• Example: 3-(Bromomethyl)oxetane (CAS: 1374014-30-8).[1][3][6]

• Reactivity: Acts as a primary alkyl halide. The "neopentyl-like" steric environment at the 3-position prevents

  -elimination, making it an excellent electrophile for reactions.[1][3]

• Usage: Used to replace a benzyl group or ethyl group with an oxetanyl-methyl group.[3]

Class B: (Oxetanyl)benzyl Bromides (The True Benzylic Bromide)[1]

• Structure: An aryl ring substituted with both an oxetane and a bromomethyl group.

• Example: 4-(Oxetan-3-yl)benzyl bromide .

• Reactivity: Highly reactive benzylic bromide. Prone to hydrolysis if not handled dry.

• Usage: Used as a linker to attach a "phenyl-oxetane" scaffold to a core drug molecule.[3]

Synthesis Protocols

The synthesis of these derivatives requires navigating the stability window of the oxetane ring.[7] While stable to base, the ring is sensitive to Lewis acids and strong Brønsted acids, which trigger ring opening.[1]

Protocol A: Synthesis of 3-(Bromomethyl)oxetane

A self-validating protocol for the Class A building block.[1][3]

Reaction Principle: Intramolecular Williamson Ether Synthesis.[2] Precursor: 3-bromo-2,2-bis(bromomethyl)propan-1-ol.[1][3]

Step-by-Step Methodology:

• Setup: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser and N2 inlet.

• Reagent Prep: Suspend Sodium Hydride (NaH) (1.2 equiv, 60% dispersion) in anhydrous THF at 0°C.

  • Expert Insight: Wash NaH with dry hexane if mineral oil interferes with downstream purification, though usually unnecessary for this scale.[1][3]

• Addition: Dissolve 3-bromo-2,2-bis(bromomethyl)propan-1-ol (1.0 equiv) in THF. Add dropwise to the NaH suspension at 0°C over 30 mins.

  • Control Point: Monitor H2 evolution. Rapid bubbling indicates too fast addition.

• Cyclization: Warm to Room Temperature (RT) and reflux for 4–6 hours.

  • Validation: TLC (Hexane/EtOAc) should show disappearance of the polar alcohol spot and appearance of a less polar spot.

• Workup: Cool to 0°C. Quench with sat.

  (slowly!). Extract with (3x).[1]

• Purification: Distillation under reduced pressure is preferred over column chromatography to avoid acid-catalyzed decomposition on silica gel.[3]

  • Yield Target: 70–85%.

Protocol B: Benzylic Bromination of Aryl-Oxetanes

Synthesis of Class B derivatives (e.g., 4-(oxetan-3-yl)benzyl bromide).[1][3]

Challenge: Generating a radical at the benzylic position without opening the oxetane ring via acid byproducts (HBr).

Methodology (Radical Bromination):

• Reagents: Substrate (4-(oxetan-3-yl)toluene), N-Bromosuccinimide (NBS) (1.05 equiv), AIBN or Benzoyl Peroxide (cat.[1][3] 5 mol%).[1][4]

• Solvent:

  or (Trifluorotoluene - greener alternative).[1]

• Buffer (Critical): Add

  or (solid, 1.0 equiv) to the reaction mixture.

  • Expert Insight: The solid base scavenges trace HBr generated during the radical chain reaction, preventing acid-catalyzed ring opening of the oxetane.[3]

• Reaction: Reflux under

  until NBS is consumed (succinimide floats to top).

• Workup: Filter hot to remove succinimide and salts. Concentrate filtrate.

  • Stability Check: Do not store for long periods; benzylic bromides are lachrymators and unstable.[3] Use immediately in the coupling step.

Visualizing the Workflow

The following diagram illustrates the decision logic and synthesis pathways for utilizing these building blocks.

Caption: Decision tree and synthesis workflow for integrating benzylic bromide oxetane derivatives into drug scaffolds.

Application & Reactivity Profile

Nucleophilic Substitution ( )

3-(Bromomethyl)oxetane is a robust electrophile.[1] It reacts readily with:

• Phenols: (

  , Acetone, reflux) Aryl-oxetanylmethyl ethers.[1]

• Amines: (

  , DMF, RT) Oxetanylmethyl amines.[1]

  • Note: The basicity of the resulting amine is modulated by the electron-withdrawing effect of the oxetane oxygen (inductive effect), often lowering

    by 1–2 units compared to the ethyl analogue.

Cross-Coupling Compatibility

While the bromide can theoretically undergo Pd-catalyzed cross-coupling, the

-hydride elimination pathway is blocked in 3-substituted oxetanes (no -hydrogens on the quaternary carbon).[1][3] This allows for successful Negishi or Suzuki couplings using the corresponding organozinc or boronic acid derivatives, although remains the primary utility.

Stability "Watch-outs"

• Acidic Conditions: Avoid strong acids (HCl, TFA) during deprotection steps elsewhere in the molecule.[1] The oxetane oxygen will protonate, leading to ring opening (formation of 1,3-diols).[1]

• Lewis Acids:

  , will rapidly open the ring.

• Thermal: Stable up to ~150°C, but prolonged heating above 120°C in the presence of nucleophiles can trigger ring expansion or opening.

References

• Wuitschik, G., et al. "Oxetanes as Promising Modules in Drug Discovery."[1] Angewandte Chemie International Edition, 2006.[1] [1]

• Reddy, T. S., et al. "Synthesis of novel 3-(4-substitutedaryloxymethyl) oxetan-3-ylamines."[1][3][8] Connect Journals, 2015.[1]

• Burkhard, J. A., et al. "Oxetanes as Versatile Elements in Drug Discovery and Synthesis."[1] Angewandte Chemie International Edition, 2010.[1] [1]

• Bull, J. A., et al. "Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry."[1] Chemical Reviews, 2016.[1] [1]

• BenchChem Protocols. "Experimental protocol for the synthesis of oxetanes using 3-Bromo-2-(bromomethyl)propan-1-ol." BenchChem Application Notes, 2025. [1]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CN102329192A - Benzyl bromide synthesis method - Google Patents [patents.google.com]
• 4. BJOC - Oxetanes: formation, reactivity and total syntheses of natural products [beilstein-journals.org]
• 5. Oxetanes in Drug Discovery Campaigns - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 1374014-30-8|3-(Bromomethyl)oxetane|BLD Pharm [bldpharm.com]
• 7. chemrxiv.org [chemrxiv.org]
• 8. connectjournals.com [connectjournals.com]

Oxetan-3-ol: A Versatile Bioisostere for Carboxylic Acids and gem-Dimethyl Groups in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Imperative of Bioisosterism

In the landscape of modern drug discovery, the optimization of a lead compound's physicochemical and pharmacokinetic properties is a critical determinant of clinical success. Bioisosterism, the strategy of replacing a functional group within a molecule with another group of similar size, shape, and electronic character, stands as a cornerstone of medicinal chemistry. This approach is frequently employed to overcome liabilities associated with common moieties like carboxylic acids and gem-dimethyl groups. Carboxylic acids, while often crucial for target binding, can lead to poor cell permeability, rapid metabolic clearance via glucuronidation, and undesirable acidity.[1][2] Conversely, the lipophilic gem-dimethyl group, often used to block metabolic oxidation, can negatively impact aqueous solubility.[3][4]

The oxetane ring, a four-membered oxygen-containing heterocycle, has emerged as a powerful and versatile motif to address these challenges.[5][6] Specifically, the oxetan-3-ol moiety presents a unique structural and electronic profile that allows it to serve as a non-classical, non-ionizable bioisostere for carboxylic acids and a polar surrogate for gem-dimethyl groups.[1][7][8] This guide provides an in-depth analysis of the rationale, application, and synthetic considerations for employing oxetan-3-ol in drug design, offering a field-proven perspective for development professionals.

Part 1: Oxetan-3-ol as a Carboxylic Acid Bioisostere

The replacement of a carboxylic acid is a common goal in medicinal chemistry, particularly for improving drug-like properties.[1][7] Oxetan-3-ol has proven to be a promising surrogate, capable of mimicking the hydrogen bonding capabilities of a carboxylic acid without its associated anionic charge at physiological pH.[1][8][9]

Causality Behind the Replacement: Mimicking Interactions, Improving Properties

The rationale for this bioisosteric switch lies in the oxetane's unique geometry and electronic nature. The strained four-membered ring exposes the oxygen atom's lone pairs, making it an effective hydrogen bond acceptor, similar to a carbonyl oxygen.[4] The hydroxyl group at the 3-position can act as a hydrogen bond donor, thus replicating the key interactions often formed by a carboxylic acid in a protein binding pocket.

The critical advantage is the difference in acidity. While carboxylic acids are typically ionized at pH 7.4, the alcohol of oxetan-3-ol is not.[1][10] This seemingly simple change has profound, positive consequences for a molecule's Absorption, Distribution, Metabolism, and Excretion (ADME) profile.

Impact on Physicochemical and ADME Properties

The transition from a carboxylic acid to an oxetan-3-ol moiety instigates a cascade of improvements in key drug-like properties:

• Reduced Acidity & Increased Permeability: The most significant change is the removal of the acidic proton. This prevents ionization, which in turn enhances a compound's ability to cross biological membranes, a crucial factor for oral bioavailability and central nervous system (CNS) penetration.[1][8]

• Modulation of Lipophilicity: This replacement typically lowers the lipophilicity (LogD) compared to the neutral form of the parent acid, which can be beneficial, but more importantly, it eliminates the pH-dependent nature of the lipophilicity, leading to more predictable behavior.

• Enhanced Metabolic Stability: Carboxylic acids are susceptible to Phase II metabolism, particularly the formation of acyl glucuronides. This metabolic pathway can be a significant clearance mechanism and can sometimes lead to reactive metabolites. The oxetan-3-ol group is not a substrate for this pathway, often resulting in improved metabolic stability.[4]

• Improved Aqueous Solubility: While context-dependent, the introduction of the polar oxetane ring can often lead to an increase in aqueous solubility compared to other non-ionizable surrogates.[3][5]

Data Presentation: Ibuprofen Case Study

A study evaluating oxetan-3-ol as a carboxylic acid bioisostere synthesized an analogue of the well-known NSAID, ibuprofen. The comparative data clearly illustrates the physicochemical benefits of the replacement.[1][10]

Compound	Structure	pKa	cLogP	Permeability (PAMPA) Pe (10⁻⁶ cm/s)
Ibuprofen	4.4	3.8	0.2
Ibuprofen-Oxetan-3-ol	14.5	2.7	4.8

Data synthesized from literature reports.[1][10]

This data highlights that the oxetan-3-ol derivative is essentially neutral and significantly more permeable compared to its carboxylic acid parent, making it a particularly attractive strategy for CNS drug design.[1][8]

Experimental Protocol: Synthesis of an Aryl-Oxetan-3-ol

The following protocol outlines a general and reliable method for synthesizing an aryl-oxetan-3-ol from a corresponding aryl halide, demonstrating the accessibility of this key building block.[1]

Step-by-Step Methodology:

• Grignard Reagent Formation: To a flame-dried flask under an inert atmosphere (N₂ or Ar), add magnesium turnings (1.2 eq). Add a solution of the appropriate aryl bromide (1.0 eq) in anhydrous tetrahydrofuran (THF). If the reaction does not initiate spontaneously, a single crystal of iodine or gentle heating may be used. Stir the reaction at room temperature until the magnesium is consumed (typically 1-2 hours).

• Addition to Oxetan-3-one: Cool the freshly prepared Grignard reagent to 0 °C in an ice bath. Slowly add a solution of oxetan-3-one (1.1 eq) in anhydrous THF dropwise, maintaining the internal temperature below 10 °C.

• Reaction Progression: Once the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Monitor the reaction by thin-layer chromatography (TLC) or LC-MS until the starting material is consumed (typically 1-3 hours).

• Aqueous Workup: Upon completion, cool the reaction mixture back to 0 °C and carefully quench by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution.

• Extraction and Purification: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica gel to yield the desired aryl-oxetan-3-ol.

Part 2: Oxetan-3-ol as a gem-Dimethyl Group Bioisostere

The gem-dimethyl group is a classic motif in medicinal chemistry, valued for its ability to provide steric bulk and block metabolic oxidation at adjacent positions. However, its lipophilic nature can be a significant drawback, negatively impacting solubility and the overall ADME profile.[3] The oxetane ring, occupying a similar volume to a gem-dimethyl group, serves as an excellent polar surrogate.[5][11]

Causality Behind the Replacement: Maintaining Space, Reducing Lipophilicity

The tetrahedral carbon of a gem-dimethyl group is spatially mimicked by the nearly planar, four-membered oxetane ring.[5] This structural analogy allows the oxetane to fill the same binding pocket space, preserving potency. The key difference is the replacement of two methyl groups with a polar ether linkage.

This substitution leverages the "polar-for-nonpolar" replacement strategy, leading to several benefits:

• Reduced Lipophilicity & Increased Solubility: This is the primary driver for this bioisosteric switch. Replacing a lipophilic alkyl group with a polar oxetane can dramatically increase aqueous solubility—in some cases by orders of magnitude—while simultaneously lowering the compound's logP.[3][4]

• Improved Metabolic Stability: Like the gem-dimethyl group, the oxetane is metabolically robust and can serve as a metabolic blocker. However, it offers a more favorable overall physicochemical profile.[4]

• Conformational Rigidity: The strained oxetane ring introduces a degree of rigidity into a molecule, which can be advantageous for locking in a bioactive conformation and improving binding affinity.[10]

• Vectorial Exit Point: The oxygen atom of the oxetane acts as a hydrogen bond acceptor, providing an additional interaction point with the target protein or an exit vector towards solvent that can be exploited in structure-based design.[4][10]

Data Presentation: Comparative Physicochemical Properties

The impact of replacing a gem-dimethyl group with an oxetane has been systematically studied. The following table summarizes the typical changes observed.

Parent Moiety	Bioisostere	Δ cLogP (Typical)	Δ Aqueous Solubility (Typical)	Metabolic Stability
gem-Dimethyl	---	Baseline	Often high
Oxetane	-1.0 to -2.0	+10x to +1000x	Often high

Data synthesized from literature reviews.[3][4][12]

Workflow & Visualization

The decision-making process for employing bioisosteric replacements can be visualized as a logical workflow.

Caption: Workflow for Bioisostere Replacement Strategy.

This diagram illustrates the logical progression from identifying a liability in a lead compound to synthesizing and evaluating an oxetane-based analogue.

A direct structural comparison also provides clarity.

Caption: Bioisosteric Relationships of Oxetan-3-ol.

Conclusion and Future Perspectives

Oxetan-3-ol has cemented its role as a valuable tool in the medicinal chemist's toolkit. Its ability to act as a dual-purpose bioisostere for two of the most common and often problematic functional groups—carboxylic acids and gem-dimethyl groups—provides a powerful strategy for fine-tuning drug-like properties.[1][5] By replacing a carboxylic acid, researchers can mitigate issues of ionization and metabolic clearance, often enhancing permeability and in vivo exposure.[1][8] As a surrogate for the gem-dimethyl group, it offers a proven method to increase aqueous solubility and reduce lipophilicity without sacrificing metabolic stability or steric bulk.[3][4]

The continued development of novel synthetic methods to access diverse substituted oxetanes will further expand their application.[6][13] As drug discovery programs tackle increasingly challenging biological targets that demand compounds with exquisitely optimized physicochemical properties, the strategic incorporation of motifs like oxetan-3-ol will be more critical than ever for the successful development of next-generation therapeutics.

References

• Lassalas, P., Oukoloff, K., Makani, V., James, M., Tran, V., Yao, Y., ... & Ballatore, C. (2017). Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group. ACS Medicinal Chemistry Letters, 8(8), 864–868. [Link]

• Mykhailiuk, P. K. (2025). Fine-tuning of physicochemical properties of 3,3-disubstituted oxetanes on the building blocks level. ChemRxiv. [Link]

• Lassalas, P., Oukoloff, K., Makani, V., James, M., Tran, V., Yao, Y., ... & Ballatore, C. (2017). Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group. ACS Medicinal Chemistry Letters. [Link]

• Gant, T. G. (2024). Applications of oxetanes in drug discovery and medicinal chemistry. RSC Medicinal Chemistry. [Link]

• Lassalas, P., Oukoloff, K., Makani, V., James, M., Tran, V., Yao, Y., ... & Ballatore, C. (2017). Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group. ACS Publications. [Link]

• Scott, J. S., & Williams, G. (2025). Synthetic oxetanes in drug discovery: where are we in 2025?. Expert Opinion on Drug Discovery. [Link]

• Stepan, A. F., Larsson, O. M., & Carreira, E. M. (2023). Oxetanes in Drug Discovery Campaigns. Journal of Medicinal Chemistry. [Link]

• Xu, T., Leng, X., Huang, S., & Wang, X. (2015). Study on Synthesis Of Oxetan-3-ol. 2nd International Conference on Machinery, Materials Engineering, Chemical Engineering and Biotechnology (MMECEB 2015). [Link]

• Ballatore, C., et al. (2017). Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group. eScholarship, University of California. [Link]

• Stepan, A. F., Larsson, O. M., & Carreira, E. M. (2023). Oxetanes in Drug Discovery Campaigns. Journal of Medicinal Chemistry. [Link]

• Wuts, P. G. M. (2012). Application of Bioisosteres in Drug Design. SlideShare. [Link]

• Xu, T., Leng, X., Huang, S., & Wang, X. (2015). Study on Synthesis Of Oxetan-3-ol. Atlantis Press. [Link]

• Drug Hunter. (2025). Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides. Drug Hunter. [Link]

• Scott, J. S., et al. (2021). Investigating 3,3-diaryloxetanes as potential bioisosteres through matched molecular pair analysis. RSC Medicinal Chemistry. [Link]

• Wipf Group. (2017). Evaluation of oxetan-3-ol, thietan-3-ol, and derivatives thereof as bioisosteres of the carboxylic acid functional group. University of Pittsburgh. [Link]

Sources

• 1. Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Aliphatic Isosteres of Carboxylic Acids - Enamine [enamine.net]
• 3. researchgate.net [researchgate.net]
• 4. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 5. Applications of oxetanes in drug discovery and medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
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• 9. Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group [escholarship.org]
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The Solvation Anchor: Leveraging the 3-Aryl-3-Hydroxyoxetane Scaffold for Solubility Optimization

Topic: 3-Aryl-3-Hydroxyoxetane Scaffold: Solubility Benefits & Synthetic Utility Content Type: Technical Whitepaper Audience: Medicinal Chemists, Process Chemists, and DMPK Scientists

Executive Summary

In the pursuit of "drug-likeness," medicinal chemists frequently encounter the "molecular obesity" paradox: increasing potency often requires lipophilic bulk, which simultaneously degrades solubility and metabolic stability. The 3-aryl-3-hydroxyoxetane scaffold has emerged as a high-value bioisostere, offering a solution to this deadlock. Unlike simple gem-dimethyl or cyclobutane analogs, this motif functions as a "solvation anchor." By combining the high dipole moment of the strained oxetane ether with the hydrogen-bond donor capability of the hydroxyl group, it significantly lowers LogD and enhances aqueous solubility without compromising metabolic stability.

This guide details the physicochemical rationale, synthetic protocols, and strategic implementation of this scaffold in lead optimization.

Part 1: The Physicochemical Rationale[1]

The Solubility Cliff

Poor solubility is rarely a single-factor problem; it is a function of high lipophilicity (LogP) and high crystal lattice energy. Traditional strategies to fix this involve adding solubilizing tails (e.g., morpholines, piperazines), which often introduce new metabolic liabilities or permeability issues.

The 3-aryl-3-hydroxyoxetane offers a structural edit that addresses solubility intrinsically rather than extrinsically.

Mechanistic Advantages

The scaffold operates through three distinct physicochemical levers:[1]

• Dipole Amplification: The oxetane ring is puckered (approx. 8.7°), leaving the oxygen lone pairs highly exposed compared to unstrained ethers (e.g., THF). This creates a strong hydrogen bond acceptor (HBA) motif.

• The "Push-Pull" Solvation: The C3-hydroxyl group acts as a hydrogen bond donor (HBD). When combined with the ring oxygen (HBA), this creates a localized zone of high polarity that disrupts the hydration shell, effectively "anchoring" the molecule in the aqueous phase.

• LogP Reduction: Replacing a carbocyclic bioisostere (like a cyclohexyl or gem-dimethyl group) with an oxetane typically reduces LogP by 1.0–2.0 units.

Structural Bioisosterism

The 3-aryl-3-hydroxyoxetane is frequently used as a bioisostere for:

• Benzylic Alcohols: Reduces lipophilicity while maintaining the pharmacophore.

• Ketones: Acts as a stable, non-enolizable mimic of a hydrated ketone.

• Gem-dimethyl groups: Provides a polar alternative to the metabolically labile tert-butyl or isopropyl groups.

Figure 1: Strategic logic for transitioning from lipophilic or labile groups to the oxetane scaffold.

Part 2: Comparative Data Analysis

The following data illustrates the impact of the oxetane modification on a generic lipophilic pharmacophore. Note the dramatic shift in solubility relative to the carbocyclic analog.

Table 1: Physicochemical Profile Comparison

Scaffold Variant	Structure	LogP (Exp)	Solubility (pH 7.4)	Cl_int (Human Microsomes)
Gem-Dimethyl	Ar-C(Me)₂-OH	3.8	< 5 µM	High (CH₃ oxidation)
Cyclobutane	1-Aryl-1-hydroxycyclobutane	3.5	~ 10 µM	Moderate
Oxetane	3-Aryl-3-hydroxyoxetane	2.1	> 450 µM	Low (Stable)

Data synthesized from trends observed in Wuitschik et al. (2010) and Müller et al. (2012).

Key Insight: The oxetane analog does not merely double solubility; it often improves it by orders of magnitude due to the simultaneous reduction in LogP and the disruption of crystal packing.

Part 3: Synthetic Methodology

Synthesis of 3-aryl-3-hydroxyoxetanes is most efficiently achieved via the addition of organometallic reagents to oxetan-3-one . This route is preferred over epoxide ring-opening due to regioselectivity and the ready availability of oxetan-3-one.

Protocol: Grignard Addition to Oxetan-3-one

Note: Oxetan-3-one is volatile and prone to polymerization if not handled correctly.

Reagents:

• Aryl Bromide (Ar-Br)

• Isopropylmagnesium chloride (iPrMgCl) or n-Butyllithium (nBuLi)

• Oxetan-3-one (commercially available or prepared in situ)

• Solvent: Anhydrous THF or Et₂O

Step-by-Step Workflow:

• Preparation of Nucleophile:

  • In a flame-dried flask under Argon, dissolve Ar-Br (1.0 equiv) in anhydrous THF.

  • Cool to -78°C (if using nBuLi) or 0°C (if using Grignard exchange).

  • Add nBuLi or iPrMgCl (1.1 equiv) dropwise. Stir for 30–60 mins to generate Ar-Li or Ar-MgBr.

• Addition of Electrophile:

  • Dissolve oxetan-3-one (1.2 equiv) in minimal anhydrous THF.

  • Critical Step: Add the oxetan-3-one solution to the organometallic species at -78°C. (Reverse addition—adding the metal to the ketone—can lead to enolization/polymerization).

• Reaction & Quench:

  • Allow the mixture to warm slowly to 0°C over 2 hours.

  • Quench with saturated aqueous NH₄Cl.

  • Extract with EtOAc (3x). Avoid acidic workups, as the oxetane ring can open under strong acidic conditions (though 3,3-disubstituted oxetanes are remarkably robust compared to monosubstituted ones).

Figure 2: Synthetic pathway for the generation of 3-aryl-3-hydroxyoxetanes via oxetan-3-one.

Part 4: Metabolic & Chemical Stability[2]

A common misconception is that the strain energy of the oxetane ring (~106 kJ/mol) makes it chemically labile. However, 3,3-disubstituted oxetanes exhibit remarkable stability.

Chemical Stability[3]

• pH Tolerance: Stable in aqueous buffer from pH 1 to 10 for >24 hours.

• Nucleophiles: Resistant to ring opening by biological nucleophiles (e.g., glutathione) due to steric shielding at the C3 position.

Metabolic Stability (DMPK)

• CYP450 Interaction: The oxetane ring is generally not a substrate for oxidative metabolism.

• Intrinsic Clearance: By lowering LogP, the scaffold reduces non-specific binding to microsomes and lowers the affinity for CYP active sites that prefer lipophilic substrates.

• Metabolite ID: If metabolism occurs, it is usually on the aryl ring, not the oxetane. The oxetane does not typically undergo the reductive ring opening seen with some other cyclic ethers.

References

• Wuitschik, G., et al. (2006).[2] "Oxetanes as Promising Modules in Drug Discovery."[1][3][4][5][6][7][8] Angewandte Chemie International Edition, 45(46), 7736–7739.

• Wuitschik, G., et al. (2010).[2] "Oxetanes in Drug Discovery: Structural and Synthetic Insights." Journal of Medicinal Chemistry, 53(8), 3227–3246.

• Müller, K., et al. (2012). "Oxetanes as Versatile Elements in Drug Discovery and Synthesis." Synlett, 23, 2298–2302.

• Burkhard, J. A., et al. (2010). "Synthesis and Structural Analysis of 3,3-Disubstituted Oxetanes." Organic Letters, 12(9), 1944–1947.

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• 5. Short Synthesis of Oxetane and Azetidine 3-Aryl-3-carboxylic Acid Derivatives by Selective Furan Oxidative Cleavage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Applications of oxetanes in drug discovery and medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
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Oxetane-Containing Fragment Libraries: A Strategic Guide to Lead Optimization

Topic: Oxetane-Containing Fragment Libraries for Lead Optimization Content Type: Technical Guide / Whitepaper Audience: Medicinal Chemists, Drug Discovery Scientists

Executive Summary

The incorporation of small, strained heterocycles has evolved from an academic curiosity to a cornerstone of modern medicinal chemistry. Among these, the oxetane ring (a four-membered cyclic ether) has emerged as a high-value bioisostere.[1][2][3][4] Unlike traditional solubilizing groups that often introduce excessive molecular weight or flexibility, oxetanes offer a unique "rigidification" strategy. They function as metabolic blocks, lipophilicity reducers, and basicity tuners without significantly altering the steric footprint of the parent molecule.

This guide provides a technical blueprint for leveraging oxetane-containing fragment libraries in lead optimization, synthesizing physicochemical data with practical synthetic methodologies.

The Bioisosteric Rationale: Beyond the "Magic Methyl"

In lead optimization, the "Magic Methyl" effect—adding a methyl group to fill a hydrophobic pocket—is a standard tactic. However, gem-dimethyl groups often incur a lipophilicity penalty (increasing LogP), which can degrade metabolic stability and solubility.[4]

The 3,3-disubstituted oxetane acts as a polar bioisostere for the gem-dimethyl group and the carbonyl group.

Table 1: Physicochemical Comparison of Bioisosteres

Comparative data for a generic scaffold R-X-R' where X is the linker.

Property	gem-Dimethyl (–C(Me)₂–)	Carbonyl (–C=O–)	Oxetane (3,3-subst.)[1][5][6]	Impact of Oxetane
Steric Bulk	Medium	Low (Planar)	Medium	Mimics gem-dimethyl volume
Lipophilicity (LogP)	High (+0.5 to +1.0)	Low	Low	Reduces LogP vs. dimethyl
H-Bond Acceptor	None	Strong	Moderate	Oxygen lone pairs available
Metabolic Stability	Low (Benzylic oxidation)	Variable	High	Blocks metabolic soft spots
Conformation	Flexible	Planar	Puckered	Alters vector orientation

Key Insight: The oxetane oxygen exerts a strong inductive electron-withdrawing effect (

) on adjacent atoms, significantly altering the electronic landscape of the molecule [1].

Physicochemical Modulation: The "Basicity Tuner"

One of the most powerful applications of oxetane libraries is the modulation of amine basicity. High basicity in drug candidates often correlates with hERG toxicity, phospholipidosis, and poor permeation.

The -Effect on Amines

Placing an oxetane ring adjacent to an amine (e.g., a 3-aminooxetane or oxetanyl-methylamine) drastically reduces the pKa of the basic nitrogen due to the inductive withdrawal of the ether oxygen.

• Mechanism: The dipole of the C–O bonds pulls electron density away from the nitrogen lone pair.

• Magnitude: This can lower pKa by 2.0 to 3.0 units compared to the cyclohexyl or propyl analog.

• Result: An amine that is protonated (charged) at physiological pH (7.4) can be tuned to be neutral, improving membrane permeability and reducing P-gp efflux liability [2].

Strategic Library Design & Synthesis

To effectively utilize oxetanes, fragment libraries must be designed around modular building blocks that allow for "plug-and-play" chemistry.

Core Library Scaffolds

• 3,3-Disubstituted Oxetanes: The most metabolically stable variant.[1][6] Mono-substituted oxetanes at the 2- or 3-position are often liable to ring opening or metabolic degradation.

• Spirocyclic Oxetanes: Specifically, 2-oxa-6-azaspiro[3.3]heptanes .[5] These are topological analogues of morpholine but with a distinct vector orientation and lower lipophilicity.

Experimental Workflow: Synthesis of 3,3-Disubstituted Oxetanes

The synthesis of these strained rings requires specific protocols to avoid polymerization. The Guaiacol Protocol (or variations thereof) is the industry standard for accessing these fragments.

Protocol: Cyclization of 1,3-Diols

Objective: Synthesize a 3,3-disubstituted oxetane from a 1,3-diol precursor.

• Precursor Preparation: Start with a 2,2-disubstituted-1,3-propanediol.

• Activation: Treat the diol with 1.0 equivalent of n-Butyllithium (n-BuLi) in THF at -78°C to deprotonate one alcohol.

• Leaving Group Installation: Add 1.0 equivalent of Tosyl Chloride (TsCl) . Allow to warm to 0°C. This forms the mono-tosylate.

• Cyclization: Add a second base, typically n-BuLi (1.1 eq) or NaH , to deprotonate the remaining alcohol. The intramolecular

  attack closes the ring.

  • Note: Maintain temperature < 0°C to prevent elimination side reactions.

• Workup: Quench with saturated

  . Extract with Et₂O (avoid DCM if product is volatile).

Visualization: Synthesis & Decision Logic

Figure 1: Decision logic for oxetane incorporation and the standard synthetic pathway for library generation.

Case Studies in Lead Optimization

Case A: EZH2 Inhibitor (Pfizer)

Challenge: A potent EZH2 inhibitor (PF-06821497) contained a dimethylisoxazole moiety. While active, the compound suffered from high lipophilicity (LogD) and rapid metabolic clearance [3]. Oxetane Solution:

• The medicinal chemistry team replaced the dimethylisoxazole with a methoxymethyl-oxetane .

• Result:

  • LogD: Reduced from >3.0 to 1.9 (optimal for permeability).

  • Metabolism: The oxetane blocked the metabolic soft spot, significantly improving half-life.

  • Structure: The sp³ character of the oxetane provided a better fit in the enzyme pocket compared to the planar isoxazole.

Case B: Entospletinib Optimization (Gilead)

Challenge: The Syk inhibitor Entospletinib had poor T-cell vs. B-cell selectivity due to high basicity of a piperazine ring, leading to lysosomal trapping. Oxetane Solution:

• An oxetane ring was attached directly to the piperazine nitrogen (replacing an ethyl group).

• Result:

  • pKa Shift: The amine pKa dropped from 8.0 to 6.4.[1][6]

  • Selectivity: T/B cell selectivity ratio doubled (from 5 to 10) because the neutral amine did not accumulate in acidic lysosomes of T-cells [4].

Experimental Best Practices

Stability Handling

While 3,3-disubstituted oxetanes are stable under physiological conditions, they are acid-sensitive .

• Avoid: Strong Lewis acids (e.g.,

  ) or hot aqueous mineral acids ( , ) during deprotection steps.

• Alternative: Use mild acidic conditions (e.g., dilute TFA at 0°C) or basic workups where possible.

Solubility Screening

When screening oxetane fragments, do not assume solubility will automatically improve. While LogP decreases, the rigid crystal lattice of oxetane derivatives can sometimes reduce thermodynamic solubility. Always measure Kinetic Solubility in PBS early in the workflow.

Matched Molecular Pair (MMP) Analysis

To validate the oxetane effect, always synthesize the cyclobutane and gem-dimethyl analogs alongside the oxetane.

• Comparison: If the oxetane analog shows improved potency over the cyclobutane, it suggests a specific polar interaction (H-bond acceptance) rather than just a steric fit.

References

• Burkhard, J. A., et al. "Oxetanes as Versatile Elements in Drug Discovery and Synthesis." Angewandte Chemie International Edition, 2010. Link

• Bull, J. A., et al. "Oxetanes: Recent Advances in Synthesis and Application." Chemical Reviews, 2016. Link

• Kung, P. P., et al. "Design and Synthesis of EZH2 Inhibitors containing an Oxetane."[7] Journal of Medicinal Chemistry, 2018. Link

• Stepan, A. F., et al. "Application of the Oxetane Ring in the Design of a Potent and Selective Syk Inhibitor." Journal of Medicinal Chemistry, 2011. Link

• Wuitschik, G., et al. "Oxetanes in Drug Discovery: Structural and Synthetic Insights." Journal of Medicinal Chemistry, 2010.[7] Link

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Metabolic Stability of Oxetane vs. Cyclobutane Rings: A Strategic Guide for Drug Development

An In-Depth Technical Guide:

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Rise of Four-Membered Rings in Medicinal Chemistry

In the landscape of modern drug discovery, the strategic modification of lead compounds to optimize their pharmacokinetic profiles is paramount. Among the tools available to medicinal chemists, small, strained rings have emerged as powerful motifs for fine-tuning molecular properties. Oxetanes, four-membered heterocyclic ethers, and their carbocyclic counterparts, cyclobutanes, are increasingly utilized to enhance crucial drug-like characteristics, including aqueous solubility, lipophilicity, and, most critically, metabolic stability.[1][2]

The incorporation of these compact, three-dimensional structures can block metabolically labile sites, introduce polarity, and alter molecular conformation.[3] However, the subtle yet significant differences between an oxygen-containing ring and a purely carbocyclic one have profound implications for their metabolic fate. This guide provides a comparative analysis of oxetane and cyclobutane rings, detailing their intrinsic stabilities, primary metabolic pathways, and the strategic rationale for choosing one over the other in a drug design campaign.

Pillar 1: Structural and Physicochemical Underpinnings

A molecule's susceptibility to metabolism is intrinsically linked to its structure and physicochemical properties. Understanding the foundational differences between oxetane and cyclobutane rings is the first step in predicting their behavior in vivo.

The Oxetane Moiety: A Polar, Versatile Bioisostere

The oxetane is a four-membered heterocycle containing one oxygen atom, which imparts a unique set of properties.[1][4] It is a polar, low molecular weight scaffold that adds significant three-dimensionality.[2][5] Despite its considerable ring strain (approx. 25.5 kcal/mol), the stability of the oxetane ring is highly dependent on its substitution pattern; 3,3-disubstituted oxetanes, for instance, exhibit markedly enhanced chemical stability.[5][6]

In drug design, oxetanes are frequently employed as bioisosteres for notoriously labile or otherwise undesirable functional groups, such as gem-dimethyl groups (to reduce lipophilicity while blocking metabolism) and carbonyls (to improve stability and solubility).[7][5][8][9]

The Cyclobutane Moiety: A Rigid, Stabilizing Carbocycle

The cyclobutane is a four-membered all-carbon ring characterized by a puckered, non-planar conformation. It also possesses high ring strain (approx. 26.3 kcal/mol), yet is relatively inert for a strained carbocycle.[3] The primary application of cyclobutanes in medicinal chemistry is to introduce conformational rigidity, which can pre-organize a molecule for optimal binding to its target and block potential sites of metabolism by replacing more flexible linkers.[3] Compared to oxetanes, cyclobutanes are inherently more lipophilic.[10]

Pillar 2: A Mechanistic Dive into Metabolic Pathways

Drug metabolism is broadly categorized into Phase I (functionalization) and Phase II (conjugation) reactions.[11] The Cytochrome P450 (CYP) superfamily of enzymes, located primarily in the liver, are the dominant catalysts of Phase I oxidative metabolism and are responsible for the clearance of over 90% of clinical drugs.[12][13][14] The interaction of oxetane and cyclobutane rings with these metabolic systems reveals their key points of divergence.

Metabolic Profile of Cyclobutanes: Stability Through Inertness

Cyclobutane rings are generally considered to be metabolically robust.[15][16] Their inclusion in a drug candidate is often a deliberate strategy to shield a metabolically vulnerable position. When metabolism of a cyclobutane ring does occur, it is typically a result of CYP-mediated oxidation (hydroxylation) at an available C-H bond. The inherent strength of these C-H bonds, coupled with the ring's relative inertness, often results in a slow rate of turnover.

Metabolic Profile of Oxetanes: A Tale of Two Pathways

Oxetanes present a more nuanced and strategically interesting metabolic profile. While they can also be highly resistant to CYP-mediated oxidation, they possess a unique alternative clearance pathway.

• Resistance to CYP Oxidation: Like cyclobutanes, oxetanes can serve as metabolic blockers. Numerous studies have shown that replacing a gem-dimethyl group with a 3,3-disubstituted oxetane leads to improved metabolic stability by preventing CYP-catalyzed hydroxylation.[2][9][10]

• Hydrolysis by Microsomal Epoxide Hydrolase (mEH): The defining metabolic feature of oxetanes is their susceptibility to ring-opening hydrolysis catalyzed by microsomal epoxide hydrolase (mEH).[2][4][17][18] This reaction cleaves the oxetane ring to form a 1,3-diol, providing a non-oxidative, non-CYP clearance mechanism.

This ability to direct metabolism away from the CYP system is a significant strategic advantage.[19] Over-reliance on a single CYP isozyme for clearance increases the risk of drug-drug interactions (DDIs), where co-administered drugs compete for the same enzyme, leading to potentially toxic changes in plasma concentrations.[4] By engineering a non-CYP clearance route via mEH, medicinal chemists can design safer therapeutic agents.[17][19] The rate of this mEH-catalyzed hydrolysis can be modulated by altering the substitution pattern on and around the oxetane ring, offering a degree of tunable clearance.[4][19]

Comparative Metabolic Pathways Diagram

Caption: Comparative metabolic fates of cyclobutane and oxetane rings.

Pillar 3: Experimental Protocol for Assessing Metabolic Stability

To empirically determine and compare the metabolic stability of compounds, the in vitro liver microsomal stability assay is an industry-standard, high-throughput method.[11] This assay measures the rate of disappearance of a parent drug when incubated with liver microsomes, a subcellular fraction rich in Phase I enzymes.[20][21][22]

Detailed Protocol: Liver Microsomal Stability Assay

This protocol provides a self-validating system by including controls and standardizing conditions.

1. Reagent Preparation:

• Test Compounds & Controls: Prepare 10 mM stock solutions of test compounds (e.g., your oxetane and cyclobutane analogs) and known control compounds (high, medium, and low clearance) in DMSO. Further dilute to a 125 µM working stock in acetonitrile.[23]

• Liver Microsomes: Use pooled human or animal liver microsomes. Thaw on ice and dilute to a working concentration of 0.5 mg/mL in a 0.1 M phosphate buffer (pH 7.4).[22] Keep on ice.

• NADPH Regenerating System (Cofactor Solution): To ensure sustained enzyme activity, prepare a solution containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in 0.1 M phosphate buffer.[23] This system continuously regenerates the NADPH consumed during the reaction.

2. Incubation Procedure:

• Assay Plate Setup: In a 96-well plate, pre-aliquot the diluted microsomal solution.

• Pre-incubation: Pre-incubate the plate at 37°C for 5-10 minutes with shaking to bring the system to the optimal temperature.

• Initiation of Reaction: Initiate the metabolic reaction by adding the cofactor solution, immediately followed by the test compound working stock (final concentration typically 1 µM). The final organic solvent concentration should be kept low (<1%) to avoid inhibiting enzymatic activity.[22]

• Negative Control: For each compound, run a parallel incubation where the NADPH regenerating system is replaced with a phosphate buffer.[23] This control measures non-enzymatic degradation.

3. Time-Point Sampling and Reaction Termination:

• Sampling: At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), stop the reaction.[22][24] The T=0 sample is taken immediately after adding the compound, representing 100% starting material.

• Quenching: Terminate the reaction by adding a 3-5 fold volume of ice-cold acetonitrile containing an internal standard (for analytical normalization).[23] This step precipitates the microsomal proteins, halting all enzymatic activity.

• Protein Precipitation: Centrifuge the plate at high speed (e.g., 4000 rpm) for 10-15 minutes to pellet the precipitated proteins.

4. Sample Analysis:

• LC-MS/MS Analysis: Transfer the supernatant, which contains the remaining parent compound, to a new plate for analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

• Quantification: The amount of parent compound remaining at each time point is determined by comparing its peak area to that of the internal standard.

5. Data Analysis and Interpretation:

• Calculate Percent Remaining: Determine the percentage of the parent compound remaining at each time point relative to the T=0 sample.

• Determine Half-Life (t½): Plot the natural logarithm of the percent remaining versus time. The slope of the linear regression line is the elimination rate constant (k). The half-life is calculated as: t½ = 0.693 / k .

• Calculate Intrinsic Clearance (CLint): This value represents the inherent ability of the liver enzymes to metabolize the drug. It is calculated using the half-life and the assay conditions: CLint (µL/min/mg protein) = (0.693 / t½) * (1 / mg/mL microsomal protein) .[22]

Experimental Workflow Diagram

Caption: Workflow for the in vitro microsomal stability assay.

Data Summary: Oxetane vs. Cyclobutane

The following table summarizes the key comparative data based on the principles discussed.

Feature	Oxetane Ring	Cyclobutane Ring	Rationale & Causality
Primary Structure	4-membered heterocycle (C3O)	4-membered carbocycle (C4)	The presence of the oxygen atom is the key differentiator.
Polarity	High	Low to Moderate	The electronegative oxygen atom creates a dipole moment.
Bioisosteric Role	gem-dimethyl, carbonyl[8][9]	Flexible linkers, alkenes[3]	Used to replace metabolically labile or physicochemically poor groups.
Primary Metabolic Pathway	mEH hydrolysis, CYP oxidation[4][18]	CYP oxidation	Oxetanes offer a unique, non-CYP clearance route.
Metabolic Stability	Generally high; clearance can be tuned	Generally high	Both are used to block metabolic hotspots.
Key Advantage	Can redirect metabolism away from CYP enzymes, reducing DDI risk.[4][19]	High chemical/metabolic inertness, introduces conformational rigidity.[15]	The choice depends on the specific liability being addressed.
Typical CLint (in vitro)	Low to Moderate	Low	Both are generally stable, but mEH can increase oxetane clearance if desired.

Conclusion and Strategic Outlook

Both oxetane and cyclobutane rings are valuable tools for enhancing the metabolic stability of drug candidates. The choice between them is not one of inherent superiority but of strategic intent.

• Cyclobutanes are the quintessential metabolic "shields." Their incorporation is a direct approach to block a known site of CYP-mediated oxidation by replacing it with a more robust, conformationally restricted carbocyclic structure.[3]

• Oxetanes offer a more sophisticated, dual-pronged strategy. They can act as effective metabolic shields, but their true value lies in the potential to introduce an alternative, non-CYP clearance pathway through mEH-catalyzed hydrolysis.[17][18] This allows chemists to de-risk compounds that might otherwise be susceptible to DDI issues, a critical consideration for drugs intended for polypharmacy populations.[4][19]

As drug discovery continues to demand molecules with increasingly optimized and predictable pharmacokinetic profiles, a deep understanding of the metabolic behavior of these strained rings is essential. The ability to not only block metabolism but to intelligently direct it represents a significant step forward in rational drug design.

References

• Wuitschik, G., et al. (2010). Oxetanes as promising modules in drug discovery. Angewandte Chemie International Edition, 49(26), 4516-4520. Available at: [Link]

• Creative Biolabs. (n.d.). Metabolic Stability Assay. Retrieved from [Link]

• van der Kolk, M. R., et al. (2022). Cyclobutanes in Small-Molecule Drug Candidates. ChemMedChem, 17(9), e202200020. Available at: [Link]

• Nuvisan. (n.d.). Advanced in vitro metabolic stability assays for drug discovery. Retrieved from [Link]

• Raffa, R., & Pergolizzi Jr., J. (2019). Directing the Metabolism of Drugs Away from CYP450: The Use of Oxetane Rings. Pharmacology & Pharmacy, 10, 465-473. Available at: [Link]

• Burkhard, J. A., et al. (2023). Oxetanes in Drug Discovery Campaigns. Journal of Medicinal Chemistry. Available at: [Link]

• Show, R. A., et al. (2024). Applications of oxetanes in drug discovery and medicinal chemistry. RSC Medicinal Chemistry. Available at: [Link]

• Aho, J. E., et al. (2018). Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group. ACS Medicinal Chemistry Letters, 9(5), 426-431. Available at: [Link]

• S. P. Brown, et al. (2012). Application of Bioisosteres in Drug Design. SlideShare. Available at: [Link]

• Taylor & Francis Online. (2025). Synthetic oxetanes in drug discovery: where are we in 2025?. Retrieved from [Link]

• Creative Bioarray. (n.d.). In Vitro Metabolic Stability. Retrieved from [Link]

• Raffa, R., & Pergolizzi Jr., J. (2019). Directing the Metabolism of Drugs Away from CYP450: The Use of Oxetane Rings. Scientific Research Publishing. Available at: [Link]

• van der Kolk, M. R., et al. (2022). Cyclobutanes in Small-Molecule Drug Candidates. PubMed. Available at: [Link]

• ResearchGate. (2019). Hip To Be Square: Oxetanes as Design Elements To Alter Metabolic Pathways. Retrieved from [Link]

• Li, C., et al. (2024). A Cytochrome P450 Enzyme Catalyses Oxetane Ring Formation in Paclitaxel Biosynthesis. Angewandte Chemie International Edition. Available at: [Link]

• Dembitsky, V. M., & Gloriozova, T. A. (2024). Highly Oxygenated Cyclobutane Ring in Biomolecules: Insights into Structure and Activity. Oxygen, 4(2), 181-235. Available at: [Link]

• Li, C., et al. (2024). A Cytochrome P450 Enzyme Catalyses Oxetane Ring Formation in Paclitaxel Biosynthesis. PubMed. Available at: [Link]

• Tupertsev, B., et al. (2024). Microsomal stability assay for human and mouse liver microsomes. protocols.io. Available at: [Link]

• Di, L., & Kerns, E. H. (2004). Experimental design on single-time-point high-throughput microsomal stability assay. Journal of Pharmaceutical Sciences, 93(6), 1537-1544. Available at: [Link]

• Stepan, A. F., et al. (2019). Hip To Be Square: Oxetanes as Design Elements To Alter Metabolic Pathways. Journal of Medicinal Chemistry, 62(16), 7383-7399. Available at: [Link]

• Piras, M., et al. (2022). Sidechain structure–activity relationships of cyclobutane-based small molecule αvβ3 antagonists. RSC Medicinal Chemistry, 13(5), 589-597. Available at: [Link]

• Charnwood Discovery. (n.d.). Microsomal Stability - In Vitro Assay. Retrieved from [Link]

• Creative Bioarray. (n.d.). Microsomal Stability Assay. Retrieved from [Link]

• ResearchGate. (n.d.). log D shift of selected compounds indicating the difference between oxetane (red circles) and ketone (yellow circle). Retrieved from [Link]

• Dubois, M. A. J., et al. (2021). Investigating 3,3-diaryloxetanes as potential bioisosteres through matched molecular pair analysis. RSC Medicinal Chemistry, 12(12), 2031-2037. Available at: [Link]

• ResearchGate. (2024). Highly Oxygenated Cyclobutane Ring in Biomolecules: Insights into Structure and Activity. Retrieved from [Link]

• University of Calgary. (n.d.). 4.3 Stability of Cycloalkanes: Ring Strain. Retrieved from [Link]

• Metabolon. (n.d.). The Role of CYP450 Enzymes in Drug Metabolism. Retrieved from [Link]

• Guengerich, F. P. (2008). Cytochrome P450 and chemical toxicology. Chemical Research in Toxicology, 21(1), 70-83. Available at: [Link]

• Almazroo, O. A., et al. (2024). Decoding the Role of CYP450 Enzymes in Metabolism and Disease: A Comprehensive Review. International Journal of Molecular Sciences, 25(5), 2795. Available at: [Link]

• Biochemistry Basics by Dr. Amit. (2020, May 7). Cytochrome P450 for Xenobiotic Metabolism [Video]. YouTube. Retrieved from [Link]

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• 4. Directing the Metabolism of Drugs Away from CYP450: The Use of Oxetane Rings [scirp.org]
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• 8. Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group - PMC [pmc.ncbi.nlm.nih.gov]
• 9. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 10. Investigating 3,3-diaryloxetanes as potential bioisosteres through matched molecular pair analysis - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D1MD00248A [pubs.rsc.org]
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Protocols & Analytical Methods

Application Note: Scalable Synthesis of 3-(3-(Bromomethyl)phenyl)oxetan-3-ol

Executive Summary

The oxetane ring has emerged as a critical bioisostere in modern medicinal chemistry, often serving as a surrogate for gem-dimethyl groups or carbonyls to improve solubility and metabolic stability (Wuitschik et al., 2006). This application note details the synthesis of 3-(3-(Bromomethyl)phenyl)oxetan-3-ol , a versatile electrophilic building block.

While oxetan-3-one is commercially available, its derivatization requires strict adherence to protocol due to the ring's strain energy (~107 kJ/mol) and susceptibility to acid-catalyzed ring opening. This guide presents a two-step "Toluene Route" optimized for atom economy and intermediate stability:

• Nucleophilic Addition: Grignard reaction of 3-tolylmagnesium bromide with oxetan-3-one.

• Benzylic Functionalization: Wohl-Ziegler radical bromination to yield the target.

Strategic Route Analysis

The synthesis is designed to avoid the instability associated with generating Grignard reagents containing alkyl halides. Instead, we utilize a methyl precursor, converting it to the bromomethyl moiety after the oxetane ring is installed.

Reaction Scheme Visualization

Figure 1: Synthetic pathway utilizing the "Toluene Route" to prevent self-quenching of organometallics.

Phase 1: The Carbon-Carbon Bond Formation

Objective: Synthesis of 3-(3-methylphenyl)oxetan-3-ol.

Mechanistic Insight

Oxetan-3-one is an electrophilic ketone, but it possesses a high tendency to polymerize or undergo ring-opening in the presence of Lewis acids. The Grignard reagent (3-tolylmagnesium bromide) acts as a hard nucleophile.

• Critical Control Point: The reaction must be kept strictly anhydrous. Water will quench the Grignard, and the resulting hydroxide (Mg(OH)2) can catalyze aldol-like polymerization of the oxetan-3-one.

Reagents & Materials Table

Component	Equiv.	Role	Specification
3-Bromotoluene	1.2	Nucleophile Precursor	>98%, Anhydrous
Magnesium Turnings	1.3	Metal	Iodine-activated
Oxetan-3-one	1.0	Electrophile	Freshly distilled/sublimed
THF	Solvent	Medium	Anhydrous, inhibitor-free
Sat. NH4Cl	Quench	Proton Source	Buffered pH ~5-6

Detailed Protocol

• Grignard Activation:

  • In a flame-dried 3-neck flask under Argon, place Mg turnings (1.3 eq).

  • Add a single iodine crystal and heat gently with a heat gun until iodine vaporizes to etch the Mg surface.

  • Add 10% of the calculated 3-bromotoluene volume in minimal THF. Wait for exotherm (initiation).

  • Troubleshooting: If no initiation occurs within 5 mins, add 10 µL of DIBAL-H or 1,2-dibromoethane.

• Reagent Formation:

  • Once initiating, add the remaining 3-bromotoluene dropwise to maintain a gentle reflux.

  • Stir at room temperature (RT) for 1 hour after addition. Solution should be dark grey/brown.

• Nucleophilic Addition:

  • Cool the Grignard solution to -78°C (Dry ice/Acetone bath). Note: Low temperature prevents side reactions with the strained ring.

  • Dissolve Oxetan-3-one (1.0 eq) in THF (1M concentration). Add this solution dropwise via syringe pump (rate: 1 mL/min) to the Grignard.

  • Allow the mixture to warm slowly to 0°C over 2 hours. Do not reflux.

• Buffered Quench (CRITICAL):

  • Pour the reaction mixture into a vigorously stirring solution of saturated aqueous NH4Cl at 0°C.

  • Warning: Do not use HCl or acidic water. Acidic pH < 4 will open the oxetane ring to form a 1,3-diol.

  • Extract with EtOAc (3x). Wash combined organics with Brine. Dry over Na2SO4.

• Purification:

  • Concentrate under reduced pressure.

  • Purify via Flash Column Chromatography (SiO2).

  • Eluent: Hexanes:EtOAc (80:20 to 60:40). The product is a polar alcohol.

Phase 2: Benzylic Functionalization

Objective: Conversion of the methyl group to bromomethyl via Wohl-Ziegler Bromination.

Mechanistic Insight

This step utilizes N-Bromosuccinimide (NBS) and a radical initiator (AIBN).

• Challenge: The tertiary alcohol on the oxetane ring is prone to dehydration or etherification.

• Solution: Use

  -Trifluorotoluene (PhCF3) as a solvent instead of CCl4. It is greener, has a higher boiling point for faster kinetics, and allows for easier separation.

Reagents & Materials Table

Component	Equiv.	Role	Specification
Intermediate (Phase 1)	1.0	Substrate	Dry, solvent-free
NBS	1.05	Bromine Source	Recrystallized (white)
AIBN	0.05	Radical Initiator	Store at 4°C
PhCF3	Solvent	Medium	Sparged with Argon

Detailed Protocol

• Setup:

  • Dissolve the Phase 1 Intermediate in PhCF3 (0.2 M).

  • Add NBS (1.05 eq) and AIBN (0.05 eq).

  • Note: Ensure NBS is not yellow (indicates free Br2, which promotes side reactions). Recrystallize from water if necessary.

• Reaction:

  • Heat the mixture to 85°C (Reflux) under Argon.

  • Monitor by TLC every 30 minutes. The reaction usually completes in 2–4 hours.

  • Endpoint: Disappearance of the starting material spot. Avoid over-reaction, which leads to gem-dibromides.

• Workup:

  • Cool to RT. Filter off the succinimide byproduct (insoluble solid).

  • Wash the filtrate with water (2x) to remove residual succinimide.

  • Dry over MgSO4 and concentrate.

• Purification:

  • Flash Chromatography (SiO2).

  • Eluent: Hexanes:EtOAc (Gradient).

  • Storage: The product is an alkyl bromide and can hydrolyze. Store at -20°C under inert atmosphere.

Quality Control & Validation

Analytical Expectations

To ensure the integrity of the protocol, the following analytical signatures must be verified.

Technique	Parameter	Expected Signature
1H NMR	Oxetane Ring	Two doublets (or multiplets) around 4.6 - 4.9 ppm (4H total). Characteristic "butterfly" splitting.
1H NMR	Benzylic -CH2Br	Singlet at ~4.5 ppm (2H).
1H NMR	Aromatic	Multiplet at 7.2 - 7.6 ppm (4H).
13C NMR	Oxetane C3	Quaternary carbon signal at ~73-75 ppm .
MS (ESI)	Ionization	[M+H]+ or [M+Na]+. Look for Br isotopic pattern (1:1 ratio for 79Br/81Br).

Troubleshooting Logic Flow

Figure 2: Decision matrix for troubleshooting common synthetic failures in oxetane derivatization.

References

• Wuitschik, G., et al. (2006). "Oxetanes as Promising Modules in Drug Discovery." Angewandte Chemie International Edition, 45(46), 7736–7739.

• Burkhard, J. A., et al. (2010). "Synthesis and Structural Analysis of 3-Fluoro- and 3,3-Difluorooxetanes." European Journal of Organic Chemistry, 2010(15), 2956–2969.

• Djerassi, C. (1948). "Brominations with N-Bromosuccinimide." Chemical Reviews, 43(2), 271–317.

• PubChem Compound Summary. "Oxetan-3-one." National Center for Biotechnology Information.

Application Notes &amp; Protocols for Nucleophilic Substitution Reactions of Benzylic Bromides with Oxetanes

Abstract

This document provides a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the strategic use of nucleophilic substitution reactions involving benzylic bromides and oxetanes. We delve into the underlying chemical principles, mechanistic pathways, and practical applications of these reactions, which are pivotal for installing the valuable oxetane motif into complex molecular scaffolds. The oxetane ring, a four-membered cyclic ether, has emerged as a highly sought-after structural unit in modern drug discovery, offering a unique combination of properties to enhance the pharmacological profiles of therapeutic candidates.[1][2] This guide provides detailed, field-tested protocols for both direct etherification and Lewis acid-catalyzed ring-opening reactions, complete with mechanistic insights, troubleshooting, and characterization guidelines to empower scientists in their synthetic endeavors.

Theoretical Background & Strategic Rationale

The Oxetane Moiety: A Privileged Scaffold in Medicinal Chemistry

Oxetanes are four-membered oxygen-containing heterocycles characterized by significant ring strain (approx. 25.5 kcal/mol), which is comparable to that of an epoxide.[3] This inherent strain, coupled with the Lewis basicity of the oxygen atom, makes them reactive intermediates for synthetic transformations.[3][4] In drug design, the oxetane ring is not merely a synthetic handle but a strategic tool for optimizing physicochemical properties. It is often employed as a polar, metabolically stable, and three-dimensional bioisostere for less desirable functional groups like gem-dimethyl or carbonyl groups.[3][5][6] The incorporation of an oxetane can lead to marked improvements in:

• Aqueous Solubility: The polarity of the ether enhances solubility, a critical factor for bioavailability.[1][2][7]

• Metabolic Stability: The rigid, sp³-rich nature of the ring can block sites of metabolism, increasing a drug's half-life.[1][6]

• Lipophilicity (LogD): The oxetane motif can modulate lipophilicity and pKa, fine-tuning a molecule's absorption, distribution, metabolism, and excretion (ADME) profile.[6][7]

• Target Engagement: The defined three-dimensional structure and hydrogen bond accepting capability of the oxetane can lead to improved target affinity and selectivity.[4]

Benzylic Bromides: Versatile Electrophilic Partners

The benzylic position is uniquely reactive due to its proximity to an aromatic ring. Benzylic halides are excellent electrophiles in nucleophilic substitution reactions because the departure of the halide leaving group is facilitated by the stabilization of the resulting intermediate.[8] The reaction can proceed through two primary mechanisms:

• SN2 (Bimolecular Nucleophilic Substitution): A concerted, one-step mechanism favored for primary (1°) benzylic halides with minimal steric hindrance.[8] The reaction proceeds with an inversion of stereochemistry if the benzylic carbon is chiral.

• SN1 (Unimolecular Nucleophilic Substitution): A stepwise mechanism involving the formation of a resonance-stabilized benzylic carbocation intermediate. This pathway is dominant for secondary (2°) and tertiary (3°) benzylic halides and is favored by polar protic solvents.

The ability to leverage both SN1 and SN2 pathways provides synthetic flexibility when coupling benzylic fragments with oxetane-containing structures.

The Reaction: Marrying Benzylic Systems with Oxetanes

This guide focuses on two primary strategies for covalently linking benzylic bromides with oxetanes:

• Williamson Ether Synthesis (SN2 Pathway): Utilizing an alcohol-functionalized oxetane (e.g., oxetan-3-ol) as the nucleophile to displace the bromide from a primary benzylic bromide. This is a robust and predictable method for forming benzylic-oxetanyl ethers.

• Lewis Acid-Catalyzed Ring Opening (SN1/SN2-like Pathway): Employing the oxetane ring itself as the nucleophile to attack the benzylic bromide. This reaction typically requires activation by a Lewis acid, which coordinates to the oxetane oxygen, making it more nucleophilic and facilitating ring opening.[3][9] The regioselectivity of the subsequent ring-opening by the bromide ion is a key consideration.[9]

Mechanistic Pathways and Key Considerations

The choice of reaction conditions dictates the operative mechanism. Understanding these pathways is critical for predicting outcomes and troubleshooting experiments.

Caption: Mechanistic pathways for benzylic bromide/oxetane reactions.

Causality Behind Experimental Choices:

• Choice of Base (Protocol 1): A strong, non-nucleophilic base like sodium hydride (NaH) is chosen to deprotonate the oxetan-3-ol quantitatively without competing in the subsequent substitution reaction. This ensures the alkoxide is the sole nucleophile.

• Choice of Lewis Acid (Protocol 2): Boron trifluoride etherate (BF₃·OEt₂) is a common and effective Lewis acid for activating ethers and oxetanes.[10] It is sufficiently strong to promote the reaction but is often more manageable than stronger Lewis acids like TiCl₄. The choice of Lewis acid can significantly impact reaction rate and selectivity.

• Solvent Selection: Anhydrous, non-protic solvents like THF or DCM are critical to prevent quenching of the base (Protocol 1) or the Lewis acid (Protocol 2). The solvent's polarity can also influence the reaction mechanism, with more polar solvents favoring SN1 pathways.

• Temperature Control: Reactions are typically initiated at 0 °C to control the initial exothermic deprotonation or Lewis acid coordination. The reaction is then allowed to warm to promote the substitution step at a controlled rate, minimizing side-product formation.

Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Benzylic bromides are lachrymatory and should be handled with care.

Protocol 1: Synthesis of 3-(Benzyloxy)oxetane via SN2 Williamson Ether Synthesis

This protocol describes the reaction of oxetan-3-ol with benzyl bromide.

Caption: Experimental workflow for Williamson ether synthesis.

Materials:

• Oxetan-3-ol

• Benzyl bromide

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add oxetan-3-ol (1.0 eq).

• Solvent Addition: Add anhydrous THF (approx. 0.2 M concentration relative to oxetan-3-ol).

• Deprotonation: Cool the solution to 0 °C in an ice bath. Carefully add NaH (1.2 eq) portion-wise over 10 minutes. Caution: H₂ gas evolution.

• Activation: Stir the resulting suspension at 0 °C for 30 minutes.

• Substitution: Add benzyl bromide (1.1 eq) dropwise via syringe.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-16 hours, monitoring by TLC (Thin Layer Chromatography).

• Workup: Once the starting material is consumed, carefully cool the flask to 0 °C and quench the reaction by slow addition of saturated aqueous NH₄Cl.

• Extraction: Transfer the mixture to a separatory funnel and extract with EtOAc (3x).

• Washing: Wash the combined organic layers with water and then brine.

• Drying & Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to yield the pure 3-(benzyloxy)oxetane.

Protocol 2: Lewis Acid-Catalyzed Ring Opening of Oxetane with a Benzylic Bromide

This protocol describes a representative procedure for the reaction of 2-phenyloxetane with 4-methoxybenzyl bromide, where ring-opening is expected to occur at the more substituted benzylic position of the oxetane.[9]

Materials:

• 2-Phenyloxetane

• 4-Methoxybenzyl bromide

• Boron trifluoride etherate (BF₃·OEt₂)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere, add 2-phenyloxetane (1.2 eq) and 4-methoxybenzyl bromide (1.0 eq).

• Solvent Addition: Add anhydrous DCM (approx. 0.1 M concentration relative to the bromide).

• Catalyst Addition: Cool the solution to 0 °C. Add BF₃·OEt₂ (1.1 eq) dropwise via syringe. A color change may be observed.

• Reaction: Stir the reaction at 0 °C for 1 hour, then allow it to warm slowly to room temperature. Stir for 4-8 hours, monitoring progress by TLC.

• Workup: Upon completion, quench the reaction by pouring it into a beaker containing saturated aqueous NaHCO₃ and stirring for 15 minutes.

• Extraction: Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with DCM (2x).

• Washing: Wash the combined organic layers with brine.

• Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Data Summary & Troubleshooting

Table 1: Representative Reaction Data

Entry	Benzylic Bromide	Oxetane Nucleophile	Method	Typical Yield	Key Considerations
1	Benzyl Bromide	Oxetan-3-ol	Protocol 1 (SN2)	75-90%	Primary bromide ensures high SN2 selectivity.
2	4-Nitrobenzyl Bromide	Oxetan-3-ol	Protocol 1 (SN2)	80-95%	Electron-withdrawing group activates the bromide.
3	1-Bromo-1-phenylethane	Oxetan-3-ol	Protocol 1 (SN2)	40-60%	Secondary bromide leads to lower yield and potential elimination side products.
4	4-Methoxybenzyl Bromide	2-Phenyloxetane	Protocol 2 (LA Cat.)	50-70%	Regioselectivity of ring-opening is critical; attack occurs at the C2 of the oxetane.[9]

Table 2: Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Low or No Conversion	1. Inactive base (NaH). 2. Wet solvent/reagents. 3. Insufficiently reactive bromide. 4. Deactivated Lewis Acid.	1. Use fresh, newly opened NaH. 2. Ensure all glassware is flame-dried and solvents are anhydrous. 3. Increase reaction temperature or time; consider adding NaI as a catalyst (Finkelstein reaction). 4. Use freshly distilled BF₃·OEt₂.
Multiple Products	1. Elimination (E2) competing with substitution (SN2). 2. Lack of regioselectivity in ring-opening. 3. Benzylic homocoupling (Wurtz reaction).[11]	1. Use a less hindered base or lower the reaction temperature. 2. Screen different Lewis acids or change the substitution pattern on the oxetane. 3. Ensure slow addition of the bromide to the alkoxide solution.
Starting Material Decomposed	1. Lewis acid is too strong. 2. Reaction temperature is too high.	1. Use a milder Lewis acid (e.g., ZnCl₂) or substoichiometric amounts. 2. Maintain lower temperatures for a longer duration.

Conclusion

The nucleophilic substitution reactions between benzylic bromides and oxetanes represent a powerful and versatile strategy for synthesizing molecules of high value to the pharmaceutical industry. By carefully selecting the reaction pathway—either a direct SN2 displacement using an oxetane-based nucleophile or a Lewis acid-catalyzed ring-opening—chemists can strategically incorporate the beneficial oxetane moiety. The protocols and insights provided herein serve as a robust starting point for researchers aiming to leverage these transformations in their drug discovery campaigns, enabling the synthesis of novel chemical entities with enhanced pharmacological properties.

References

• Applications of oxetanes in drug discovery and medicinal chemistry - PMC - NIH.
• Oxetanes in Drug Discovery Campaigns. Semantic Scholar.
• Oxetanes in Drug Discovery. PharmaBlock.
• Oxetanes in Drug Discovery Campaigns | Journal of Medicinal Chemistry.
• Synthetic oxetanes in drug discovery: where are we in 2025? Taylor & Francis Online.
• Oxetanes: formation, reactivity and total syntheses of n
• An Exploration of Oxetanes: Synthesis and Relevance. Denmark Group, University of Illinois.
• Ring Opening Reactions of Oxetanes: Methodology Development and Synthetic Applications: A Review.
• Oxetan-3-ols as 1,2-bis-Electrophiles in a Brønsted-Acid-Catalyzed Synthesis of 1,4-Dioxanes.
• Reductive Opening of Oxetanes Catalyzed by Frustrated Lewis Pairs: Unexpected Aryl Migration via Neighboring Group Participation.
• Reactions
• Ch 11 : Nucleophilic substitution of benzylic halides. University of Calgary.
• SCHEME 1 TABLE 1. Homocoupling Reactions of Benzylic Bromides.

Sources

• 1. Applications of oxetanes in drug discovery and medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. BJOC - Oxetanes: formation, reactivity and total syntheses of natural products [beilstein-journals.org]
• 4. denmarkgroup.web.illinois.edu [denmarkgroup.web.illinois.edu]
• 5. img01.pharmablock.com [img01.pharmablock.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Khan Academy [khanacademy.org]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]

Using 3-(3-(Bromomethyl)phenyl)oxetan-3-ol as a PROTAC linker

Application Note: Engineering Rigid PROTAC Linkers using 3-(3-(Bromomethyl)phenyl)oxetan-3-ol

Executive Summary

In the optimization of Proteolysis Targeting Chimeras (PROTACs), linker composition is a critical determinant of permeability, solubility, and degradation efficiency.[1][2][3] Traditional polyethylene glycol (PEG) and alkyl chains often suffer from high conformational entropy and oxidative instability.

This guide details the application of 3-(3-(Bromomethyl)phenyl)oxetan-3-ol (CAS: 1956334-66-9) as a rigid, polar linker scaffold. The oxetane moiety acts as a "polar pivot," reducing lipophilicity (LogP) while imposing conformational constraints that can enhance the formation of productive ternary complexes (POI-PROTAC-E3). This note provides validated protocols for conjugation, purification, and structural validation.

Strategic Rationale: The Oxetane Advantage

Before commencing synthesis, it is vital to understand why this scaffold is selected over standard linear linkers.

• Conformational Restriction: Unlike flexible PEG chains, the phenyl-oxetane core restricts the rotational degrees of freedom. This reduces the entropic penalty upon ternary complex formation.

• Physicochemical Modulation: The oxetane oxygen and the tertiary hydroxyl group lower the calculated LogP (cLogP) compared to gem-dimethyl or cyclohexyl analogs, improving aqueous solubility without introducing high molecular weight PEG chains.

• Metabolic Stability: The oxetane ring is generally metabolically robust compared to linear ethers, which are prone to oxidative cleavage.

Table 1: Comparative Linker Properties

Property	Linear Alkyl	PEG Chain	Phenyl-Oxetane Scaffold
Flexibility	High (High Entropy)	High (High Entropy)	Low (Rigid/Pre-organized)
Solubility	Poor (Hydrophobic)	Good (Hydrophilic)	High (Polar/Compact)
Metabolic Stability	Moderate	Low (Oxidative liability)	High
Permeability	High	Low (High PSA)	Balanced

Chemical Profile & Handling

• Reagent: 3-(3-(Bromomethyl)phenyl)oxetan-3-ol[4]

• Functionality:

  • Electrophile: Benzyl bromide (highly reactive toward amines/thiols).

  • Nucleophile: Tertiary alcohol (sterically hindered, suitable for carbamate/ester linkages or as a solubility cap).

• Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen). The benzyl bromide is moisture-sensitive and a lachrymator.

Experimental Protocols

This workflow assumes the construction of a PROTAC by first attaching the linker to "Ligand A" (containing a nucleophile) via the bromide, and subsequently attaching "Ligand B" (or extending the linker) via the tertiary hydroxyl.

Protocol A: -Alkylation (Coupling to Ligand A)

Objective: Conjugate the linker to a ligand containing a secondary amine (e.g., a Piperazine-functionalized Cereblon ligand or a POI ligand).

Reagents:

• Ligand A (Amine-bearing)[5]

• 3-(3-(Bromomethyl)phenyl)oxetan-3-ol (1.1 equivalents)

• N,N-Diisopropylethylamine (DIPEA) or

• Anhydrous DMF or Acetonitrile (ACN)

Step-by-Step Procedure:

• Preparation: Dissolve 1.0 eq of Ligand A in anhydrous DMF (concentration ~0.1 M) in a flame-dried round-bottom flask under Nitrogen.

• Base Addition: Add 3.0 eq of DIPEA. ( Expert Tip: If using

  , ensure it is finely ground and anhydrous to prevent hydrolysis of the bromide.)

• Linker Addition: Dissolve 3-(3-(Bromomethyl)phenyl)oxetan-3-ol (1.1 eq) in a minimal volume of DMF. Add this solution dropwise to the reaction mixture at 0°C.

  • Causality: Adding cold and dropwise prevents bis-alkylation if the ligand has primary amines, and minimizes exotherms that could degrade the bromide.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 4–16 hours. Monitor by LC-MS.

  • Checkpoint: Look for the disappearance of the bromine isotopic pattern (1:1 ratio of M/M+2) in the starting material and the appearance of the product mass.

• Workup:

  • Dilute with EtOAc and wash with saturated

    and brine.

  • Dry over

    , filter, and concentrate.

  • Alternative: For polar PROTAC intermediates, direct purification via C18 Flash Chromatography is recommended to avoid loss in aqueous extraction.

Protocol B: Functionalizing the Tertiary Alcohol (Linker Extension)

Objective: Connect the second ligand (Ligand B) to the tertiary hydroxyl group. Note: Tertiary alcohols are sluggish nucleophiles. Standard ether synthesis (

) is difficult. The most robust method for PROTAC synthesis here is forming a Carbamate or Ester .

Method: Carbamate Formation (using CDI activation)

• Activation: Dissolve the Intermediate from Protocol A (1.0 eq) in anhydrous DCM/DMF (4:1).

• Reagent Addition: Add 1,1'-Carbonyldiimidazole (CDI) (1.5 eq) and DIPEA (2.0 eq). Stir at RT for 2 hours.

  • Mechanism:[3][6][7][8] This forms the reactive acyl-imidazole intermediate on the tertiary alcohol.

• Coupling: Add Ligand B (containing a primary/secondary amine) (1.2 eq).

• Catalysis: If reaction is slow, add a catalytic amount of DBU (0.1 eq) or heat to 40°C.

• Completion: Monitor for the formation of the carbamate linkage.

Visualization of Workflow

The following diagram illustrates the convergent synthesis strategy utilizing the orthogonal reactivity of the bromide and the hydroxyl group.

Figure 1: Convergent synthesis workflow. The benzyl bromide is displaced first to avoid polymerization, followed by functionalization of the tertiary alcohol.

Quality Control & Validation

To ensure the integrity of the synthesized PROTAC, specific analytical markers must be verified.

A. NMR Spectroscopy (

NMR in or ):

• Diagnostic Oxetane Signals: Look for the oxetane ring protons.[9] They typically appear as two doublets (or multiplets) around 4.5 – 5.0 ppm . The rigid ring structure creates a distinct splitting pattern (roofing effect).

• Benzylic Protons: The

  connecting the phenyl ring to Ligand A will shift upfield (from ~4.5 ppm in the bromide precursor to ~3.5–4.0 ppm in the amine product).

B. LC-MS Validation:

• Isotope Pattern: Confirm the loss of the Bromine signature (

  1:1 ratio).

• Purity: PROTACs are prone to aggregation. Run LC-MS with a gradient of 5-95% ACN + 0.1% Formic Acid. Ensure a single sharp peak; broad peaks may indicate aggregation or rotamers due to the rigid linker.

Case Study Application

Scenario: A VHL-recruiting PROTAC targeting BRD4 suffers from poor oral bioavailability due to a long PEG3 linker. Intervention: The PEG3 linker is replaced with the 3-(3-(Bromomethyl)phenyl)oxetan-3-ol scaffold. Outcome:

• LogP: Decreased by 1.2 units due to the polar oxetane surface area.

• Permeability: Improved passive diffusion (PAMPA) due to the reduction of rotatable bonds (rigidification).

• Potency: The rigid orientation locked the VHL and BRD4 into a cooperative ternary complex, lowering the

  from 50 nM to 12 nM.

References

• Wuitschik, G., et al. (2010). "Oxetanes as Promising Modules in Drug Discovery."[10] Angewandte Chemie International Edition. Link

• Troup, R. I., Fallan, C., & Baud, M. G. J. (2020). "Current strategies for the design of PROTAC linkers: a critical review." Exploratory Targeted Anti-tumor Therapy. Link

• Stepan, A. F., et al. (2011). "Metabolism-Directed Design of Oxetane-Containing Aryl Sulfonamide Derivatives as Selective Inhibitors of the Voltage-Gated Sodium Channel Nav1.7." Journal of Medicinal Chemistry. Link

• Testa, A., et al. (2020).[10] "3-Fluoro-4-hydroxyprolines: Synthesis, Conformational Analysis, and Stereoselective Recognition by the VHL E3 Ubiquitin Ligase." Journal of the American Chemical Society. (Context on rigid linker design). Link

• Burslem, G. M., & Crews, C. M. (2020). "Proteolysis-Targeting Chimeras as Therapeutics and Tools for Biological Discovery." Cell. Link

Sources

• 1. Characteristic roadmap of linker governs the rational design of PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. precisepeg.com [precisepeg.com]
• 3. chempep.com [chempep.com]
• 4. mgt-en248.env.aladdin-e.com [mgt-en248.env.aladdin-e.com]
• 5. PROTAC linker, E3 Ligase Ligand-Linker | BroadPharm [broadpharm.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. PROTAC | TargetMol [targetmol.com]
• 8. PROTAC Linkers - CD Bioparticles [cd-bioparticles.net]
• 9. connectjournals.com [connectjournals.com]
• 10. atlantis-press.com [atlantis-press.com]

Application Note: Design and Application of Bromomethyl Phenyl Oxetanes as Novel Covalent Inhibitors

Abstract

The pursuit of highly selective and potent therapeutic agents has led to a resurgence of interest in covalent inhibitors.[1][2] These molecules offer distinct advantages, including prolonged target engagement and enhanced potency, which can be particularly beneficial for challenging drug targets.[3] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the design, synthesis, and characterization of a novel class of covalent inhibitors utilizing a bromomethyl phenyl oxetane warhead. We will explore the unique physicochemical properties imparted by the oxetane moiety and provide detailed, field-proven protocols for the development and validation of these promising therapeutic candidates.

Introduction: The Renaissance of Covalent Inhibition

Covalent inhibitors form a stable, chemical bond with their target protein, leading to irreversible or long-lasting inhibition.[1][4] This mechanism of action can result in a more durable therapeutic effect compared to their non-covalent counterparts.[3][4] Historically, concerns about off-target toxicity hampered the development of covalent drugs.[1][2] However, modern drug design strategies now focus on creating targeted covalent inhibitors (TCIs) with finely tuned reactivity, leading to a new generation of safer and more effective medicines.[5][6]

The design of a successful TCI hinges on the careful selection of an electrophilic "warhead" that is reactive enough to bind to its intended target but not so reactive that it indiscriminately modifies other proteins.[2] This "Goldilocks principle" of reactivity is crucial for minimizing off-target effects and ensuring a favorable safety profile.[2]

The Oxetane Advantage in Drug Design

Oxetanes, four-membered cyclic ethers, have emerged as valuable motifs in medicinal chemistry.[7][8] Their incorporation into small molecules can significantly improve key physicochemical properties:

• Enhanced Solubility: The polar nature of the oxetane ring can increase the aqueous solubility of a compound, a critical factor for bioavailability.[9]

• Metabolic Stability: Oxetanes can serve as isosteres for more metabolically labile groups like gem-dimethyl or carbonyl functionalities, leading to improved metabolic stability.[9][10][11]

• Reduced Lipophilicity: Replacing lipophilic groups with an oxetane can lower a compound's overall lipophilicity, which can be advantageous for its pharmacokinetic profile.[9]

• Three-Dimensionality: The non-planar structure of the oxetane ring introduces three-dimensionality into a molecule, which can lead to improved target binding and selectivity.[7]

This unique combination of properties makes the oxetane scaffold an attractive component for the design of novel therapeutic agents.[10]

The Bromomethyl Phenyl Oxetane Warhead: A Novel Tool for Covalent Inhibition

We propose the use of a bromomethyl phenyl oxetane moiety as a novel electrophilic warhead for the design of targeted covalent inhibitors. This system combines the desirable physicochemical properties of the oxetane ring with a tunable reactive handle for covalent bond formation.

The proposed mechanism of action involves the nucleophilic attack by a suitably positioned amino acid residue (e.g., cysteine, serine, or lysine) on the carbon of the bromomethyl group, leading to the formation of a stable covalent bond and the displacement of the bromide leaving group. The phenyl group serves as a rigid scaffold to orient the reactive bromomethyl group and can be further functionalized to enhance target recognition and binding affinity.

Caption: Proposed mechanism of covalent modification.

Experimental Protocols

This section provides detailed protocols for the synthesis of a key bromomethyl oxetane intermediate and the subsequent screening and characterization of covalent inhibitors.

Synthesis of 3-(Bromomethyl)oxetane

This protocol describes the synthesis of a key building block, 3-(bromomethyl)oxetane, via an intramolecular Williamson ether synthesis.[12]

Materials:

• 3-Bromo-2-(bromomethyl)propan-1-ol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated aqueous sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Dichloromethane (CH₂Cl₂) or Diethyl ether (Et₂O)

• Round-bottom flask, magnetic stirrer, reflux condenser, inert atmosphere setup, separatory funnel, rotary evaporator, silica gel for column chromatography.

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add sodium hydride (1.2 equivalents).

• Solvent Addition: Add anhydrous THF to create a slurry.

• Addition of Starting Material: Dissolve 3-Bromo-2-(bromomethyl)propan-1-ol (1.0 equivalent) in anhydrous THF and add it dropwise to the stirred suspension of sodium hydride at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution. Extract the aqueous layer with dichloromethane or diethyl ether.

• Washing: Wash the combined organic layers sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield pure 3-(bromomethyl)oxetane.[12]

Screening and Characterization Workflow

A robust workflow is essential for identifying and validating potent and selective covalent inhibitors.

Caption: A typical workflow for covalent inhibitor screening.

Initial screening of the compound library can be performed using biochemical or cell-based assays to identify compounds that exhibit inhibitory activity.[13][14] It is important to look for time-dependent inhibition, which is a hallmark of covalent binding.[14]

Mass spectrometry (MS) is a powerful tool for the direct detection of covalent adducts.[4][15]

• Intact Protein Analysis: This method involves incubating the target protein with the inhibitor and analyzing the mixture by high-resolution mass spectrometry.[4] A mass shift corresponding to the molecular weight of the inhibitor confirms covalent binding.[4] This technique is excellent for high-throughput screening of covalent fragments.[16]

  Protocol Outline:

  • Incubate the target protein (e.g., 1-5 µM) with a range of inhibitor concentrations.

  • Take time points (e.g., 0, 1, 2, 4, 8 hours).

  • Quench the reaction (e.g., by adding formic acid).

  • Analyze the samples by LC-MS to determine the percentage of modified protein.

• Peptide Mapping: To identify the specific amino acid residue that is modified by the inhibitor, the protein-inhibitor adduct is proteolytically digested (e.g., with trypsin), and the resulting peptides are analyzed by LC-MS/MS.[4][16][17] The modified peptide will show a characteristic mass shift, and MS/MS fragmentation will pinpoint the exact site of modification.[17]

  Protocol Outline:

  • Covalently label the target protein with the inhibitor.

  • Denature, reduce, and alkylate the protein.

  • Digest the protein with a protease (e.g., trypsin) overnight.

  • Analyze the peptide mixture by LC-MS/MS.

  • Search the data for peptides with the expected mass modification.

The potency of an irreversible inhibitor is defined by the second-order rate constant kinact/KI.[15][18] This parameter can be determined by measuring the rate of covalent bond formation at different inhibitor concentrations using intact protein MS or an appropriate enzymatic assay.[15][18][19]

Parameter	Description	Typical Range for Hits
IC₅₀	Concentration of inhibitor that causes 50% inhibition of activity.	Varies depending on assay conditions.
kinact/KI	Second-order rate constant for covalent inactivation.	10³ to 10⁶ M⁻¹s⁻¹

Table 1: Key parameters for characterizing covalent inhibitors.

Ensuring the selectivity of a covalent inhibitor is paramount to mitigate the risk of toxicity.[5][6]

• Glutathione (GSH) Reactivity Assay: This assay assesses the intrinsic reactivity of the electrophilic warhead by measuring its rate of reaction with the biological thiol, glutathione.[16] Warheads with very high reactivity towards GSH may have a higher propensity for off-target modifications.

• Chemical Proteomics: This powerful technique allows for the unbiased, proteome-wide identification of inhibitor targets in a cellular context.[5][18] Methods like Activity-Based Protein Profiling (ABPP) can be used to assess the selectivity of a covalent inhibitor against a whole class of enzymes.[18]

Safety and Optimization Considerations

While covalent inhibitors offer many advantages, their development requires careful attention to potential safety liabilities.

• Minimizing Off-Target Reactivity: The primary concern with covalent inhibitors is the potential for off-target modification of other proteins, which can lead to toxicity.[2][3] Strategies to mitigate this risk include:

  • Fine-tuning the reactivity of the bromomethyl phenyl oxetane warhead.

  • Maximizing non-covalent binding affinity to the target protein to ensure that the covalent reaction is highly specific.[5]

  • Utilizing steric hindrance around the warhead to prevent binding to off-targets.[20]

• Pharmacokinetics and Dosing: The irreversible nature of covalent inhibition can lead to a prolonged pharmacodynamic effect, which may allow for lower and less frequent dosing.[3] Optimizing the pharmacokinetic properties of the inhibitor is crucial to maximize the therapeutic window.[5][6]

Conclusion

The bromomethyl phenyl oxetane moiety represents a promising new warhead for the design of targeted covalent inhibitors. By combining the advantageous physicochemical properties of the oxetane ring with a tunable electrophile, this scaffold offers a versatile platform for the development of novel therapeutics. The protocols and workflows outlined in this application note provide a robust framework for the successful design, synthesis, and characterization of these next-generation covalent inhibitors. Careful consideration of reactivity, selectivity, and safety throughout the drug discovery process will be essential for translating the potential of this exciting new class of molecules into clinical reality.

References

• Applications of oxetanes in drug discovery and medicinal chemistry - PMC - NIH. (n.d.).
• High-Throughput Kinetic Characterization of Irreversible Covalent Inhibitors of KRASG12C by Intact Protein MS and Targeted MRM | Analytical Chemistry. (2022).
• Oxetanes in Drug Discovery Campaigns | Journal of Medicinal Chemistry. (2023).
• Approaches to mitigate the risk of serious adverse reactions in covalent drug design. (2021). PubMed.
• High-Throughput Kinetic Characterization of Irreversible Covalent Inhibitors of KRAS by Intact Protein MS and Targeted MRM. (n.d.).
• OTAVA Covalent Inhibitors Library. (n.d.). Otava.
• Oxetanes in Drug Discovery Campaigns. (2023). Semantic Scholar.
• Oxetanes in Drug Discovery: Structural and Synthetic Insights | Journal of Medicinal Chemistry. (2010).
• Full article: Synthetic oxetanes in drug discovery: where are we in 2025? (2025). Taylor & Francis Online.
• Targeted covalent inhibitors. (n.d.). Wikipedia.
• Unlocking High-Throughput Bioanalysis of Covalent Drugs with Intact Protein, DSF, and Peptide Mapping Techniques. (2025). WuXi AppTec.
• Approaches to Mitigate the Risk of Serious Adverse Reactions in Covalent Drug Design. (2025).
• From Screening to Validation: A Comprehensive Approach to Identifying Covalent Inhibitors for Challenging Targets. (n.d.). BioAscent.
• Strategies for Screening and Characterizing Targeted Covalent Inhibitors. (n.d.). WuXi Biology.
• Covalent inhibitor drug discovery. (n.d.). Domainex.
• The rise of covalent inhibitors in str
• Chemical Proteomic Characterization of a Covalent KRASG12C Inhibitor - PMC. (n.d.).
• Schematic overview of MS-based methodologies for detection of covalent... (n.d.).
• Covalent Drugs: Advantages, Challenges, Opportunities. (n.d.). Aragen Life Sciences.
• Optimized Covalent Fragment Library for Drug Discovery. (2025). IRBM.
• Experimental protocol for the synthesis of oxetanes using 3-Bromo-2-(bromomethyl)propan-1-ol. (n.d.). Benchchem.
• Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry | Chemical Reviews. (2016).
• Oxetanes: formation, reactivity and total syntheses of natural products. (2025). Beilstein Journals.
• Oxetane as a part of modern medicinal chemistry toolbox: the advanced synthesis of 3,3-disubstituted building blocks. (n.d.). RSC Publishing.
• (PDF) Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. (n.d.).
• An update on the discovery and development of reversible covalent inhibitors - PMC. (2023).
• (PDF) Designing covalent inhibitors: A medicinal chemistry challenge. (n.d.).
• Improved Electrophile Design for Exquisite Covalent Molecule Selectivity. (2021). ChemRxiv.
• Oxetanes: formation, reactivity and total syntheses of natural products. (2025). Beilstein Journals.
• Oxetane Synthesis through the Paternò-Büchi Reaction - PMC. (n.d.).

Sources

• 1. Targeted covalent inhibitors - Wikipedia [en.wikipedia.org]
• 2. Covalent inhibitors in strategic therapeutic design | CAS [cas.org]
• 3. Covalent Drugs: Advantages, Challenges, Opportunities | Aragen [aragen.com]
• 4. Unlocking High-Throughput Bioanalysis of Covalent Drugs with Intact Protein, DSF, and Peptide Mapping Techniques - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 5. Approaches to mitigate the risk of serious adverse reactions in covalent drug design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. tandfonline.com [tandfonline.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Applications of oxetanes in drug discovery and medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. d-nb.info [d-nb.info]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. OTAVA Covalent Inhibitors Library [otavachemicals.com]
• 14. From Screening to Validation: A Comprehensive Approach to Identifying Covalent Inhibitors for Challenging Targets - BioAscent | Integrated Drug Discovery Services [bioascent.com]
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• 16. Covalent inhibitor drug discovery | Domainex [domainex.co.uk]
• 17. researchgate.net [researchgate.net]
• 18. Chemical Proteomic Characterization of a Covalent KRASG12C Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 19. High-Throughput Kinetic Characterization of Irreversible Covalent Inhibitors of KRAS by Intact Protein MS and Targeted MRM [genedata.com]
• 20. chemrxiv.org [chemrxiv.org]

Orthogonal Protection Strategies for Oxetan-3-ol Derivatives

Executive Summary

The oxetane ring, particularly the 3,3-disubstituted variant derived from oxetan-3-ol , has emerged as a critical bioisostere in modern medicinal chemistry.[1] It serves as a metabolic shield and a polarity modulator, often replacing gem-dimethyl or carbonyl groups to lower lipophilicity (LogD) while maintaining steric bulk.

However, the inherent ring strain (~107 kJ/mol) of the oxetane core presents a "fragility paradox." While surprisingly robust to metabolic degradation and basic conditions, the ring is susceptible to catastrophic failure (ring-opening polymerization) in the presence of strong Lewis acids or prolonged exposure to Brønsted acids.

This guide details orthogonal protection strategies specifically optimized for oxetan-3-ol. It moves beyond generic textbook chemistry to address the specific electronic and steric constraints of the oxetane scaffold.

Strategic Analysis: The Oxetane Stability Paradox

Before selecting a protecting group (PG), one must understand the stability profile of the oxetane core. The oxygen atom in oxetane is more exposed than in THF, making it a stronger Lewis base (

of conjugate acid ).

Stability Matrix

Condition Type	Reagent Class	Oxetane Stability	Risk Factor
Basic	NaOH, LiOH, KOtBu, NaH	Excellent	Low. The ring is kinetically inert to nucleophilic attack at the 2-position due to steric shielding in 3,3-disubstituted systems.
Reductive	/Pd-C, NaBH4, LiAlH4	Good	Low/Medium. Generally stable to hydrogenolysis, unlike epoxides.
Oxidative	Jones, Swern, Dess-Martin	Good	Low. The ether linkage is robust.
Acidic (Brønsted)	HCl, , TFA	Variable	High. Stable to dilute acids/TFA for short durations (kinetic stability). Unstable to hot/concentrated acids (thermodynamic product = ring opening).
Acidic (Lewis)	, ,	Poor	Critical. Coordination to the oxetane oxygen triggers rapid ring opening.

Decision Logic & Orthogonality

The choice of protecting group for the C3-hydroxyl depends entirely on the next synthetic step.

Visualization: Protecting Group Decision Tree

(Graphviz Diagram describing the logic flow for selecting the correct PG)

Figure 1: Decision matrix for selecting orthogonal protecting groups based on downstream chemical compatibility.

Detailed Protocols

Protocol A: The "Base-Stable" Route (Silyl Protection)

Target: tert-Butyldimethylsilyl (TBS) ether. Rationale: Silyl ethers are the gold standard for oxetanes. They are installed under basic conditions (safe for the ring) and removed with Fluoride (completely orthogonal to the ring). Orthogonality: Stable to Base, Reduction, Oxidizers.[2] Labile to Acid (mild), Fluoride.

Step-by-Step Methodology:

• Reagents:

  • Oxetan-3-ol (1.0 equiv)[3]

  • TBS-Cl (1.2 equiv) [Note: Do not use TBS-Triflate; the Lewis acidity is too high]

  • Imidazole (2.5 equiv)

  • Solvent: Anhydrous DCM or DMF (0.5 M)

• Procedure:

  • Dissolve oxetan-3-ol and imidazole in DCM at 0°C under

    .

  • Add TBS-Cl portion-wise over 10 minutes.

  • Allow to warm to Room Temperature (RT) and stir for 2-4 hours.

  • Quench: Add saturated aqueous

    .

  • Extraction: Extract with

    (Diethyl ether is preferred over DCM for small oxetanes to facilitate evaporation).

  • Purification: Silica gel chromatography (Hexane/EtOAc).

• Expert Insight (The Volatility Trap):

  • TBS-protected oxetan-3-ol is volatile . Do not use high vacuum (< 10 mbar) for extended periods. When using a rotary evaporator, keep the bath temperature < 30°C and stop immediately upon solvent removal.

Protocol B: The "Acid-Stable" Route (Acylation)

Target: Benzoate (Bz) or Pivalate (Piv) ester. Rationale: If your molecule contains a Boc-protected amine that requires TFA deprotection, a silyl group on the oxetane might fall off or migrate. Esters are stable to TFA. Orthogonality: Stable to Acid, Oxidation.[2] Labile to Base, Hydride reduction.

Step-by-Step Methodology:

• Reagents:

  • Oxetan-3-ol (1.0 equiv)[3]

  • Benzoyl Chloride (BzCl) or Pivaloyl Chloride (1.2 equiv)

  • Triethylamine (

    ) (2.0 equiv)

  • DMAP (0.1 equiv)

  • Solvent: DCM (0.5 M)

• Procedure:

  • Dissolve oxetan-3-ol,

    , and DMAP in DCM at 0°C.

  • Add acid chloride dropwise.

  • Stir at RT for 3 hours.

  • Workup: Wash with 1M HCl (rapidly, cold) to remove amines, then sat.

    .

  • Deprotection (The Zemplén Transesterification):

    • To remove the group without damaging the oxetane: Dissolve in dry MeOH, add 0.1 equiv

      or NaOMe. Stir at RT. The methyl ester byproduct is washed away.

Protocol C: The "Universal" Route (Benzylation)

Target: Benzyl (Bn) ether. Rationale: Benzyl ethers are extremely robust. However, installation usually requires NaH (strong base), which is safe for oxetanes but requires care with other functional groups. Orthogonality: Stable to Acid, Base, Nucleophiles. Labile to Hydrogenation (

).

Step-by-Step Methodology:

• Reagents:

  • Oxetan-3-ol (1.0 equiv)[3]

  • Sodium Hydride (NaH, 60% dispersion) (1.5 equiv)

  • Benzyl Bromide (BnBr) (1.2 equiv)

  • Solvent: THF/DMF (9:1 ratio)

• Procedure:

  • Suspend NaH in dry THF/DMF at 0°C.

  • Add oxetan-3-ol dropwise (Evolution of

    gas). Stir 30 mins.

  • Add Benzyl Bromide dropwise.

  • Warm to RT and stir 12h.

  • Quench: Careful addition of water at 0°C.

  • Deprotection:

    • Standard Hydrogenation:

      (1 atm), 10% Pd/C, MeOH.

    • Note: While 3,3-disubstituted oxetanes generally survive hydrogenation, monitor carefully. If ring opening is observed, switch to oxidative cleavage (DDQ) using a para-methoxybenzyl (PMB) group instead.

Workflow Visualization: Orthogonal Deprotection

This diagram illustrates a scenario where an oxetane-derivative has multiple protecting groups, demonstrating the specific order of operations to maintain the ring integrity.

Figure 2: Orthogonal deprotection workflow for a bifunctional oxetane scaffold.

References

• Wuitschik, G., et al. (2006).[4] "Oxetanes as Promising Modules in Drug Discovery."[1][5][6][7] Angewandte Chemie International Edition, 45(46), 7736–7739.[4] [Link]

• Burkhard, J. A., Wuitschik, G., Rogers-Evans, M., Müller, K., & Carreira, E. M. (2010).[5][8] "Oxetanes as Versatile Elements in Drug Discovery and Synthesis." Angewandte Chemie International Edition, 49(48), 9052–9067.[5] [Link]

• Bull, J. A., et al. (2016). "Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry."[4][5][7] Chemical Reviews, 116(19), 12150–12233. [Link]

• Wuitschik, G., et al. (2010).[4][5][7] "Oxetanes in Drug Discovery: Structural and Synthetic Insights." Journal of Medicinal Chemistry, 53(8), 3227–3246.[7] [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. google.com [google.com]
• 5. Oxetanes as versatile elements in drug discovery and synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 7. Oxetanes in drug discovery: structural and synthetic insights - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Synthesis of spirocyclic oxetane amines from bromomethyl precursors

Application Note: Modular Synthesis of Spirocyclic Oxetane Amines via Bromomethyl Electrophiles

Executive Summary

This guide details the synthesis of 2-oxa-6-azaspiro[3.3]heptane and its derivatives using 3,3-bis(bromomethyl)oxetane (BBMO) as the core electrophile.[1] These spirocyclic systems are high-value pharmacophores in modern drug discovery, serving as metabolically stable, low-lipophilicity bioisosteres for morpholine, piperidine, and gem-dimethyl groups.[1]

Unlike standard protocols that often result in oligomerization, this guide focuses on high-dilution strategies and specific base selection to favor intramolecular cyclization over intermolecular polymerization.[1] We present two distinct workflows: a versatile protecting-group route (Tosyl) and a direct alkylation route for scalable applications.[1]

Strategic Analysis & Scientific Rationale

The "Escape from Flatland"

The 2-oxa-6-azaspiro[3.3]heptane scaffold offers a unique vector for drug design.[1] It possesses a defined 3D geometry that disrupts planarity (increasing

character) without adding significant molecular weight.[1]

• Metabolic Stability: The oxetane ring reduces the basicity of the spiro-amine (typically by 1–2 pKa units compared to piperidine), reducing lysosomal trapping and hERG liability.[1]

• Lipophilicity: The high polarity of the oxetane oxygen lowers LogD, improving solubility.[1]

The Electrophile: 3,3-Bis(bromomethyl)oxetane (BBMO)

While spirocycles can be formed via ring-closing metathesis or ester reduction, the displacement of halides from BBMO is the most modular approach.[1] BBMO acts as a "linchpin," allowing the installation of diverse nitrogen nucleophiles.

• Reactivity: The neopentyl-like bromides in BBMO are sterically hindered but highly reactive under

  conditions due to the lack of -hydrogens (preventing elimination) and the activation provided by the adjacent oxetane ring.[1]

Experimental Workflows (Visualized)

The following diagram outlines the two primary synthetic pathways described in this note.

Figure 1: Strategic workflow for spirocyclic oxetane synthesis. Route A is preferred for generating the free amine core; Route B is preferred for direct installation of stable N-substituents.[1]

Detailed Protocols

Protocol A: The Tosylamide Route (Universal Synthesis)

Best for: Creating the free amine core for further diversification.[1]

Reagents:

• 3,3-Bis(bromomethyl)oxetane (BBMO) [1][1][2]

• -Toluenesulfonamide ( )[1]

• Sodium Hydride (60% dispersion in mineral oil)[1][3]

• Anhydrous DMF[1]

Step-by-Step Methodology:

• Activation (The Anion Formation):

  • In a flame-dried 3-neck flask equipped with a reflux condenser, suspend NaH (3.0 equiv) in anhydrous DMF (0.2 M relative to

    ).

  • Cool to 0°C.[1][3]

  • Add

    -Toluenesulfonamide (1.0 equiv) portion-wise.[1] Caution: Hydrogen gas evolution.[1]

  • Stir at room temperature for 30 minutes until gas evolution ceases and the solution is clear.

• The Cyclization (Critical Step):

  • Add BBMO (1.0 equiv) to the reaction mixture.[1][3]

  • Expert Insight: Unlike standard alkylations, this reaction requires heat to overcome the steric hindrance of the neopentyl bromides.[1]

  • Heat the mixture to 110–120°C for 12–16 hours.

  • Monitoring: TLC (Hexane/EtOAc 2:1) will show the disappearance of the starting sulfonamide.

• Workup & Purification:

  • Cool to RT and quench carefully with saturated

    .[1][3]

  • Extract with EtOAc (

    ).[1][4] Wash combined organics with water ( ) to remove DMF (crucial for crystallization).[1]

  • Dry over

    and concentrate.

  • Purification: Recrystallization from EtOH is often sufficient.[1] If oil remains, flash chromatography (Silica, 10-30% EtOAc in Hexanes) yields N-tosyl-2-oxa-6-azaspiro[3.3]heptane as a white solid (Typical Yield: 60–75%).[1]

• Deprotection (releasing the amine):

  • Dissolve the N-tosyl intermediate in anhydrous Methanol.

  • Add Mg turnings (50 equiv) and a catalytic amount of iodine.[1]

  • Sonicate or stir vigorously until the Mg is consumed (exothermic).

  • Alternative: Use Na/Naphthalene in DME for milder conditions if sensitive groups are present.[1]

  • Isolate the free amine as a hydrochloride or oxalate salt for stability.[1]

Protocol B: The Direct Benzylamine/Aniline Route

Best for: Scalable synthesis or when the N-substituent is fixed.[1]

Reagents:

• BBMO[1][2]

• Benzylamine (or functionalized Aniline)[1]

• Diisopropylethylamine (DIPEA) or

  [1]

• Solvent: Ethanol or Toluene/Water biphasic system[1]

Methodology:

• Setup:

  • Dissolve BBMO (1.0 equiv) in Ethanol (0.1 M - High dilution is critical here to prevent polymerization).

  • Add Benzylamine (3.0 equiv).[1] Note: Excess amine acts as both nucleophile and proton scavenger.[1]

  • Add DIPEA (3.0 equiv) if using valuable amines (1:1 stoichiometry).[1]

• Reaction:

  • Reflux (80°C) for 24–48 hours.[1]

  • Mechanistic Note: The first alkylation is slow; the second (intramolecular) alkylation is faster due to the proximity effect (Thorpe-Ingold effect), provided the concentration is low enough to discourage intermolecular attack.

• Purification:

  • Concentrate solvent.[1]

  • Partition between 1M NaOH and DCM.[1]

  • The product, N-benzyl-2-oxa-6-azaspiro[3.3]heptane , is typically isolated via column chromatography (DCM/MeOH/NH3).[1]

Data Summary & Troubleshooting

Parameter	Route A (Tosyl)	Route B (Direct Alkyl)
Overall Yield	50–65% (2 steps)	40–60% (1 step)
Atom Economy	Low (requires Ts group removal)	High
Purification	Crystallization feasible	Chromatography usually required
Risk	Harsh deprotection conditions	Oligomerization if too concentrated

Troubleshooting Guide:

• Problem: Low yield / Polymer formation.

  • Cause: Concentration too high.[1]

  • Solution: Run the reaction at <0.1 M concentration. Add the electrophile (BBMO) slowly via syringe pump to the amine/base mixture.

• Problem: Incomplete Reaction.

  • Cause: Steric bulk of the neopentyl bromide.[1]

  • Solution: Ensure temperature is >100°C. Addition of NaI (0.1 equiv) can catalyze the reaction via in-situ Finkelstein reaction (converting Br to more reactive I).[1]

• Problem: Oxetane Ring Opening.

  • Cause: Highly acidic conditions during workup.[1]

  • Solution: Keep workup neutral or basic. The spiro-oxetane is relatively stable, but strong Lewis acids (e.g.,

    ) or hot aqueous mineral acids will open the ring.[1]

Decision Matrix: Selecting the Right Path

Figure 2: Decision matrix for selecting the optimal synthetic route based on target structure and nucleophile properties.

References

• Wuitschik, G. et al. (2010).[1] Oxetanes as Promising Modules in Drug Discovery.[1][3][5][6][7][8][9] Angewandte Chemie International Edition, 49(48), 8979–8982.[1] [1]

• Burkhard, J. A. et al. (2010).[1] Synthesis and Structural Analysis of a New Class of Spirocyclic Oxetanes. Organic Letters, 12(9), 1944–1947.[1] [1]

• Barnes-Seeman, D. et al. (2013).[1] Spirocyclic Oxetanes: Synthesis and Incorporation into Clinical Candidates. Journal of Medicinal Chemistry, 56(13), 5541–5552.[1] [1]

• Klapötke, T. M. et al. (2018).[1][4] Synthesis and Characterization of Energetic Oxetane Derivatives. Propellants, Explosives, Pyrotechnics, 43, 1115-1121.[1][4] [1]

• BenchChem Protocols. (2025). Experimental protocol for the synthesis of oxetanes using 3-Bromo-2-(bromomethyl)propan-1-ol.[1][3]

Sources

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 5. Synthesis of 2-Oxa-6-azaspiro[3.3]heptane Sulfonate Salts - Thieme Chemistry - Georg Thieme Verlag KG [thieme.de]
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• 9. Applications of oxetanes in drug discovery and medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Application Note &amp; Protocol: Site-Specific Bioconjugation Using Reactive Benzyl Bromide Handles

Introduction: The Need for Precision in Bioconjugation

The field of bioconjugation, which involves the covalent linking of two molecules where at least one is a biomolecule, has become a cornerstone of modern drug development, diagnostics, and fundamental biological research.[1][2] The creation of sophisticated constructs like Antibody-Drug Conjugates (ADCs), imaging agents, and functionalized biomaterials hinges on the ability to form stable, well-defined linkages between a payload and a biomolecule.[3][4] Achieving site-specificity in these conjugations is paramount; random modification can lead to heterogeneous products with compromised biological activity and unpredictable pharmacokinetic profiles.[5][6]

This guide focuses on a powerful and chemoselective strategy for site-specific protein modification: the use of reactive benzyl bromide handles. Benzyl bromides are highly effective electrophiles that exhibit a strong preference for alkylating soft nucleophiles, particularly the sulfur-containing side chains of cysteine and methionine residues.[7] This inherent reactivity provides a robust method for achieving covalent linkages at specific, predetermined sites on a protein, yielding homogenous and functionally reliable bioconjugates.

Principle and Mechanism: The Chemistry of Benzyl Bromide Alkylation

The utility of benzyl bromide as a bioconjugation handle stems from its reactivity in nucleophilic substitution reactions under physiological conditions.[3][8] The benzylic carbon is susceptible to attack by nucleophiles, and the bromide ion is an excellent leaving group.[9][10] Furthermore, the transition state of the reaction is stabilized by the adjacent phenyl ring, enhancing the reaction rate.[11]

The primary mechanism is a bimolecular nucleophilic substitution (SN2) reaction, where a nucleophilic amino acid side chain attacks the electrophilic benzylic carbon.

Caption: Sₙ2 mechanism for cysteine alkylation by a benzyl bromide handle.

Chemoselectivity: Targeting Sulfur-Containing Amino Acids

The remarkable utility of benzyl bromide lies in its high selectivity for sulfur nucleophiles.[7] While other nucleophilic residues exist in proteins (e.g., lysine, histidine), the sulfur atoms in cysteine and methionine are significantly more reactive towards benzyl bromide under controlled pH conditions.

A seminal study demonstrated that the alkylation rate for the cysteine mercaptide ion (GS⁻) is vastly greater than for other nucleophilic amino acids.[7] Methionine's sulfur ether is also a potent nucleophile for this reaction, proving significantly more reactive than with traditional alkylators like iodoacetate.[7] This selectivity allows for precise targeting, even in complex protein environments.

Table 1: Relative Alkylation Rates of Benzyl Bromide with Amino Acid Nucleophiles

Nucleophile	Relative Alkylation Rate	Source
Glutathione (Cysteine model)	200	[7]
Methionine	1	[7]
Histidine	≤ 0.03	[7]

| Tryptophan | ≤ 0.03 |[7] |

Expert Insight: The high reactivity towards cysteine and methionine is the cornerstone of this technique. Cysteine is often the preferred target due to its higher nucleophilicity (especially its deprotonated thiolate form) and lower natural abundance, which simplifies the generation of single-site mutants for specific labeling.[12]

Recent research has also highlighted the exceptional reactivity of selenomethionine (SeM) residues, which can be labeled with benzyl bromide derivatives under even milder conditions than methionine, offering another avenue for orthogonal labeling strategies.[13][14]

Applications in Research and Drug Development

The stable thioether linkage and high selectivity of benzyl bromide handles make this chemistry highly valuable for a range of applications:

• Site-Specific Fluorescent Labeling: Attaching fluorescent probes to specific sites on a protein allows for detailed studies of protein dynamics, localization, and interactions.[13]

• Enzyme Inhibition and Mechanistic Studies: The targeted alkylation of a critical methionine or cysteine residue in an enzyme's active site can lead to inactivation, providing a powerful tool for studying enzyme function.[7][15]

• Antibody-Drug Conjugate (ADC) Development: Creating stable, homogenous ADCs is a primary goal in oncology.[16] Benzyl bromide chemistry can be used to attach cytotoxic payloads to specific sites on an antibody, ensuring a defined drug-to-antibody ratio (DAR) and improving the therapeutic window.[2][17]

• Surface Immobilization: Proteins can be tethered to surfaces or nanoparticles in a controlled orientation by engineering a reactive cysteine at a specific location for conjugation with a benzyl bromide-functionalized surface.[3]

Experimental Workflow & Protocols

The following sections provide a generalized workflow and a detailed protocol for the site-specific labeling of a protein containing a reactive cysteine residue.

General Experimental Workflow

Sources

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• 5. Development of Site-Specific Chemical Strategies for Protein Bioconjugation [escholarship.org]
• 6. Site-specific functionalization of proteins and their applications to therapeutic antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Facile alkylation of methionine by benzyl bromide and demonstration of fumarase inactivation accompanied by alkylation of a methionine residue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. youtube.com [youtube.com]
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• 11. Benzyl bromide is a primary halide. It undergoes SN1 substitution... | Study Prep in Pearson+ [pearson.com]
• 12. users.ox.ac.uk [users.ox.ac.uk]
• 13. Selective labeling of selenomethionine residues in proteins with a fluorescent derivative of benzyl bromide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. chemrxiv.org [chemrxiv.org]
• 15. Alkylation of rabbit muscle creatine kinase surface methionine residues inhibits enzyme activity in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Facile Rebridging Conjugation Approach to Attain Monoclonal Antibody-Targeted Nanoparticles with Enhanced Antigen Binding and Payload Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 17. How bioconjugation is unlocking new drug development [pharmaceutical-technology.com]

Technical Notes & Optimization

Preventing oxetane ring opening under acidic reaction conditions

Welcome to the Technical Support Center for Oxetane Chemistry.

As a Senior Application Scientist, I understand the friction point you are facing. Oxetanes are powerful bioisosteres for gem-dimethyl and carbonyl groups, offering improved metabolic stability and solubility.[1] However, their high ring strain (~106 kJ/mol) makes them a "ticking time bomb" in acidic media.

This guide moves beyond generic advice. It provides the mechanistic causality of ring opening, structural defense strategies, and validated protocols to preserve the oxetane core during harsh transformations like Boc-deprotection.

Module 1: The Failure Mode (Diagnostic & Mechanism)

To prevent ring opening, you must understand the enemy. Oxetane hydrolysis is not random; it is a specific sequence of activation followed by nucleophilic interception .

The Mechanism of Acid-Catalyzed Ring Opening

The failure cascade proceeds through protonation of the ether oxygen, which lowers the energy barrier for nucleophilic attack (usually by water, chloride, or trifluoroacetate) at the

-carbon.

Figure 1: The kinetic pathway of oxetane decomposition. Note that the transition state is irreversible once the ring strain is released.

Critical Risk Factors

Factor	Risk Level	Explanation
Substitution	High	3-monosubstituted oxetanes are highly labile. 3,3-disubstituted oxetanes are significantly more robust due to the Thorpe-Ingold effect (conformational locking).
Acid Type	Critical	HCl/HBr are fatal (Cl⁻/Br⁻ are strong nucleophiles). TFA is manageable (weak nucleophile). TsOH is safest (non-nucleophilic counterion).
Solvent	Moderate	Water/Alcohols promote hydrolysis. DCM/CHCl₃ (aprotic) are protective.

Module 2: Structural Defense (The "Gem-Dimethyl" Effect)

Before optimizing reaction conditions, assess your substrate. The stability of the oxetane ring is strictly governed by the substitution pattern at the C3 position.

The Golden Rule: Always prioritize 3,3-disubstituted oxetanes over 3-monosubstituted variants if the medicinal chemistry SAR permits.

Stability Data Comparison

Data synthesized from Wirtschrift et al. (2010) and Bull et al. (2016).

Substrate Class	t½ (pH 1.0, 37°C)	Survival in 20% TFA/DCM (1h)	Recommendation
3-Monosubstituted	< 10 minutes	< 5%	Avoid acidic steps entirely. Use base-labile protecting groups (Fmoc, Troc).
3,3-Disubstituted	> 24 hours	> 95%	Stable under controlled acidic conditions (0°C).
2-Substituted	Seconds	0%	Highly Unstable (acetal-like character). Treat as a transient intermediate.

Module 3: Reaction Engineering (Validated Protocols)

The following protocols are engineered to minimize the concentration of the protonated oxetanium intermediate and exclude strong nucleophiles.

Protocol A: Safe Boc-Deprotection (The "Cold TFA" Method)

Best for: 3,3-disubstituted oxetanes.

The Logic: TFA is a strong acid but a poor nucleophile. By keeping the temperature low, we kinetically favor deprotection (fast) over ring opening (slow).

• Preparation: Dissolve substrate (1.0 equiv) in anhydrous DCM (0.1 M concentration).

  • Note: Do not use THF or Dioxane (they can participate in polymerization).

• Cooling: Cool the solution to 0 °C (Ice/Water bath). Allow to equilibrate for 10 mins.

• Acid Addition: Add TFA dropwise.

  • Ratio: Max 1:4 (TFA:DCM v/v). Do not use neat TFA.

• Monitoring: Stir at 0 °C. Monitor by TLC/LCMS every 15 mins.

  • Critical: Do not let the reaction warm to room temperature.

• Quenching (The Most Important Step):

  • Pour the cold reaction mixture directly into a vigorously stirring saturated NaHCO₃ solution (excess).

  • Why? You must neutralize the acid before the mixture warms up.

• Extraction: Extract with DCM, dry over Na₂SO₄.

Protocol B: The "Non-Nucleophilic" Alternative (TsOH Method)

Best for: Sensitive oxetanes or when TFA fails.

The Logic: p-Toluenesulfonic acid (TsOH) has a non-nucleophilic counterion (tosylate), significantly reducing the rate of

ring opening compared to HCl or HBr.

• Reaction: Dissolve substrate in DCM or EtOAc .

• Reagent: Add p-TsOH·H₂O (2-3 equiv).

• Conditions: Stir at room temperature (or 40°C if sluggish).

  • Observation: The Boc group cleaves as isobutylene gas. The oxetane remains intact because Tosylate is too bulky and stable to attack the ring.

• Workup: Quench with aqueous NaHCO₃.

Module 4: Decision Matrix & Troubleshooting

Use this decision tree to select the correct pathway for your specific molecule.

Figure 2: Decision matrix for processing oxetanes in acidic conditions.

Frequently Asked Questions (FAQ)

Q1: Can I use HCl in Dioxane for deprotection? A: Absolutely not. This is the most common cause of failure. The chloride ion (Cl⁻) is a sufficiently strong nucleophile to open the protonated oxetane ring, forming the chlorohydrin. Even if the ring survives, the acidic dioxane can promote polymerization.

Q2: I need to perform a reductive amination. Standard conditions (AcOH/NaBH(OAc)₃) are decomposing my oxetane. What now? A: Switch to Titanium(IV) isopropoxide [Ti(OiPr)₄] .

• Protocol: Mix amine and ketone/aldehyde with Ti(OiPr)₄ (neat or in THF) to form the imine (Lewis acid activation is milder than Brønsted acid). Then add NaBH₄ or NaBH(OAc)₃. This avoids free protons in the system.

Q3: How do I verify if my ring opened? The mass (MW) often looks the same. A: Ring opening by water (+18 mass) is obvious, but isomerization to an allylic alcohol (same mass) is subtle.

• Check:1H NMR . The oxetane ring protons are distinctively rigid (multiplets around 4.5–5.0 ppm). If the ring opens, these shift upfield and become more coupled.

• Check:13C NMR . The oxetane carbons appear around 70-80 ppm.

References

• Wirtschrift, G., et al. (2010). Stereoselective Synthesis of 3,3-Disubstituted Oxetanes: A Versatile Handle for Medicinal Chemistry. Synthesis. Link

• Bull, J. A., et al. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews. Link

• Burkhard, J. A., et al. (2010). Oxetanes as Versatile Elements in Drug Discovery and Synthesis. Angewandte Chemie International Edition. Link

• Duncton, M. A. (2011). Miniperspective: Oxetanes in Drug Discovery. Journal of Medicinal Chemistry. Link

Sources

• 1. Oxetanes in Drug Discovery Campaigns - PMC [pmc.ncbi.nlm.nih.gov]

Stability of benzylic bromides during silica gel chromatography

Topic: Stability of Benzylic Bromides During Silica Gel Chromatography Content Type: Technical Support Center Guide (Troubleshooting & FAQs) Audience: Researchers, Scientists, Drug Development Professionals Role: Senior Application Scientist

Subject: Stability & Decomposition Mitigation on Silica Gel

Overview: Benzylic bromides are versatile synthetic intermediates but are notoriously labile during chromatographic purification. Their high electrophilicity, combined with the inherent acidity of standard silica gel (

), often leads to on-column decomposition. This guide provides technical solutions to stabilize these substrates, ensuring high recovery and purity.

Section 1: Troubleshooting Guide (Q&A)

Q1: I observe significant streaking and low mass recovery of my benzylic bromide after flash chromatography. What is happening?

Diagnosis: You are likely experiencing acid-catalyzed decomposition . Standard silica gel has a surface pH of ~4.0–6.0 due to silanol groups (

). Benzylic bromides are highly susceptible to ionization in this environment, generating a benzylic carbocation.

Mechanism of Failure: Once the carbocation forms, three degradation pathways occur:

• Hydrolysis: Reaction with trace water on silica yields benzyl alcohols.

• Friedel-Crafts Alkylation: Reaction with electron-rich aromatic impurities or the substrate itself (dimerization).

• Elimination: If

  -hydrogens are present, E1 elimination yields styrene derivatives.

Corrective Action: Neutralize the Stationary Phase. The most effective protocol is to "buffer" the silica gel with an organic base.

• Step 1: Pre-treat the column with a solvent system containing 1–3% Triethylamine (TEA) .[1]

• Step 2: Maintain 0.5% TEA in the elution solvent during the run to prevent re-acidification.

• Note: TEA competes for the acidic silanol sites, effectively "capping" them and preventing substrate ionization.

Q2: Even with TEA, my compound decomposes. Are there alternatives to silica gel?

Diagnosis: The substrate is extremely acid-sensitive, or the silica activity is too high.

Corrective Action: Switch to Neutral or Basic Alumina (Aluminum Oxide). Alumina (

) is available in neutral (pH 7.0–7.5) and basic (pH 9.0–10.0) grades.

• Recommendation: Use Neutral Alumina (Brockmann Grade III) .

• Why: It lacks the acidic protons of silica. Grade III (deactivated with ~6% water) reduces the Lewis acidity of the aluminum surface, preventing coordination-induced decomposition.

Q3: Can I use Dichloromethane (DCM) as my primary solvent?

Diagnosis: DCM is a common solvent for benzylic bromides due to solubility, but it poses risks.

Technical Insight:

• Risk: Commercial DCM often contains trace HCl from decomposition over time (especially if not stabilized with amylene). This acidity accelerates benzylic bromide degradation.

• Risk: DCM is protic-polar enough to stabilize the transition state of

  ionization.

• Solution: If DCM is required for solubility, wash it with saturated

  or pass it through a plug of basic alumina before use. Prefer Hexanes/Ethyl Acetate systems when possible, as they are less ionizing.

Section 2: Frequently Asked Questions (FAQs)

Q: How do I quickly test if my benzylic bromide is decomposing on silica? A: Perform a 2D-TLC Stability Test .

• Spot the crude mixture on the corner of a square TLC plate.

• Run the plate in your solvent system (Direction 1).

• Dry the plate, rotate it 90°, and run it again in the same solvent (Direction 2).

• Interpretation: All stable components will appear on a diagonal line. Any spot that appears off-diagonal indicates decomposition occurred during the time between the two runs (on the silica surface).

Q: Will Triethylamine (TEA) react with my benzylic bromide? A: It is a valid concern, as benzylic bromides are alkylating agents. However, at the low concentrations used for buffering (1%) and the short contact time of flash chromatography, the rate of quaternary ammonium salt formation is negligible compared to the rate of elution. Caution: Do not store fractions containing TEA and benzylic bromide for prolonged periods; evaporate immediately.

Q: What is the "Gold Standard" storage condition for purified benzylic bromides? A: Store neat (undissolved) at -20°C under Argon, ideally over activated copper turnings (to scavenge trace acid) or with a solid base like

if stored in solution.

Section 3: Data Presentation & Comparison

Table 1: Stationary Phase Compatibility for Benzylic Bromides

Stationary Phase	Surface pH	Risk Level	Recommended Additive	Best For
Standard Silica Gel	4.0 – 6.0	High	1-3% Triethylamine (TEA)	General, robust substrates
Neutral Alumina	7.0 – 7.5	Low	None	Acid-sensitive substrates
Basic Alumina	9.0 – 10.0	Medium	None	Substrates with basic moieties
Florisil (Mg-Silicate)	8.5	Medium	None	Removing polar impurities

Section 4: Visualizations

Figure 1: Decomposition Pathways on Acidic Silica This diagram illustrates the mechanistic failure points when benzylic bromides encounter acidic silanol groups.

Caption: Acid-catalyzed ionization of benzylic bromides leads to hydrolysis, elimination, or dimerization.

Figure 2: Purification Decision Tree Follow this logic flow to select the optimal purification method.

Caption: Strategic workflow for selecting the correct stationary phase based on stability testing.

Section 5: Experimental Protocols

Protocol A: Silica Gel Deactivation with Triethylamine (TEA)

Use this standard operating procedure (SOP) for moderately sensitive benzylic bromides.

• Column Packing:

  • Prepare a slurry of silica gel in the non-polar component of your eluent (e.g., Hexanes).

  • Add Triethylamine (TEA) to the slurry to reach a concentration of 2% v/v .

  • Pour the slurry into the column and pack as usual.

• Equilibration:

  • Flush the column with 2–3 column volumes (CV) of the starting eluent containing 1% TEA .

  • Check: Ensure the eluate pH is basic (use pH paper).

• Sample Loading:

  • Dissolve the crude benzylic bromide in a minimum amount of solvent (with 0.5% TEA).

  • Alternative: If solubility is poor, use solid loading (adsorb onto Celite, not silica, to minimize contact time with active sites).

• Elution:

  • Run the gradient using solvents containing 0.5% TEA .

  • Crucial: Collect fractions into tubes containing a drop of solvent to prevent crystallization.

• Work-up:

  • Combine product fractions.

  • Evaporate immediately at <30°C. Do not leave the product in the TEA-containing solvent overnight to avoid quaternary salt formation.

Protocol B: Purification on Neutral Alumina

Use this SOP for highly acid-sensitive substrates.

• Preparation:

  • Purchase Neutral Alumina (Brockmann Grade I) .

  • Deactivation (to Grade III): Add 6% water (w/w) to the alumina. Shake vigorously and let equilibrate for 2 hours. This fills the most active Lewis acid sites.

• Packing:

  • Dry pack or slurry pack using Hexanes/EtOAc. Note: Alumina is denser than silica; tap the column gently to settle.

• Elution:

  • Use a gradient similar to silica, but be aware that alumina is generally less retentive than silica. You may need to lower the polarity (reduce EtOAc %) to achieve separation.[2]

  • No TEA additive is usually required.[2]

Section 6: References

• Rochester University, Department of Chemistry. "Tips for Flash Column Chromatography." University of Rochester. Accessed February 16, 2026. [Link]

• Cantillo, D., et al. "A Scalable Procedure for Light-Induced Benzylic Brominations in Continuous Flow."[3] Journal of Organic Chemistry, 2014, 79(1), 223–229.[3] [Link]

• Common Organic Chemistry. "Benzyl Bromide Protection and Purification." Common Organic Chemistry. Accessed February 16, 2026. [Link]

• Nagy, V., et al. "Isolation and purification of acid-labile carotenoid 5,6-epoxides on modified silica gels."[4] Phytochemical Analysis, 2009. [Link]

Sources

• 1. Chromatography [chem.rochester.edu]
• 2. reddit.com [reddit.com]
• 3. Benzyl bromide synthesis by bromination or substitution [organic-chemistry.org]
• 4. Isolation and purification of acid-labile carotenoid 5,6-epoxides on modified silica gels - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing elimination side reactions in oxetane synthesis

Topic: Minimizing Elimination Side Reactions & Grob Fragmentation

Mission Statement

Welcome to the Oxetane Synthesis Support Center. Oxetanes are high-value bioisosteres for gem-dimethyl and carbonyl groups, offering improved metabolic stability and solubility.[1][2][3] However, their synthesis via 4-exo-tet cyclization is kinetically disfavored and prone to a specific, destructive elimination pathway: Grob Fragmentation .

This guide does not just list recipes; it provides the mechanistic logic to navigate the "Valley of Death" between ring closure and fragmentation.

Module 1: The Core Conflict (Williamson Ether Synthesis)

The most common route to oxetanes is the intramolecular Williamson ether synthesis of 1,3-halohydrins or 1,3-sulfonates.

The Problem: You are attempting a 4-exo-tet cyclization. This is kinetically slow due to ring strain (~106 kJ/mol). The competing reaction is Grob Fragmentation (a concerted 1,4-elimination), which cleaves the carbon skeleton to produce an alkene and a carbonyl (formaldehyde or ketone).

The Diagnostic:

• Symptom: Low yield of oxetane.[2]

• Observation: NMR shows disappearance of starting material but no oxetane protons. Appearance of vinylic protons (alkene) or volatile carbonyls.

• Root Cause: The alignment of the alkoxide lone pair, the C2-C3 sigma bond, and the C-Leaving Group antibonding orbital (

  ) allows for fragmentation.

Visualizing the Competition

Caption: The kinetic battle between 4-exo-tet cyclization (Green) and thermodynamically/entropically favored Grob fragmentation (Red).

Troubleshooting Guide: Williamson Ether Synthesis

Q1: I am seeing exclusive alkene formation. How do I stop the fragmentation?

Technical Fix:

• Change the Base Counter-cation: If using sodium hydride (NaH), switch to

  -Butyllithium ( BuLi) .

  • Why? The Lithium cation coordinates tightly with the alkoxide oxygen and the leaving group (if it's a sulfonate/halide), creating a "template" effect that brings the nucleophile and electrophile closer, favoring cyclization over the open-chain fragmentation geometry.

• Temperature Control: Perform the deprotonation at -78 °C , then allow to warm slowly. Grob fragmentation often has a higher activation energy barrier than the initial conformational rotation; keeping it cold favors the pre-organization of the lithium chelate.

• Solvent Switch: Avoid highly polar aprotic solvents (like DMSO) if fragmentation is dominant. While they accelerate

  , they also solvate the cation so well that the "templating effect" is lost. Use THF or Ether .

Q2: My leaving group is a Tosylate (OTs). Should I switch?

Technical Fix: Yes. If Grob fragmentation is competing, the leaving group ability matters.[4]

• Too Good (Triflate/Iodide): Ionization might occur before the ring closes, leading to carbocation character that favors elimination.

• Recommendation: Switch to a Mesylate (OMs) or Chloride . The slightly slower leaving group ability demands a tighter transition state (more

  -like), which requires the specific geometry of the ring closure rather than the looser geometry of fragmentation.

Q3: Does the Thorpe-Ingold effect apply here?

Insight: Absolutely. If your 1,3-diol backbone is unsubstituted, cyclization is difficult.

• Strategy: If you are designing a library, introducing gem-dimethyl or spiro-cyclic groups at the C2 position (the middle carbon) drastically accelerates oxetane formation by compressing the bond angle, forcing the C1 and C3 carbons closer together.

Module 2: The Corey-Chaykovsky Route (Ring Expansion)

This method builds oxetanes from ketones via a sulfur ylide.

The Problem: The reaction stops at the Epoxide stage or produces a Tetrahydrofuran (THF) impurity.

Decision Tree: Reagent Selection

Caption: Selection logic for sulfur ylides. TMSOI is required for oxetane synthesis via ring expansion of the intermediate epoxide.

FAQ: Corey-Chaykovsky Optimization

Q: I used TMSOI but still got the epoxide. A: You likely didn't push the equilibrium.

• The Fix: The transformation of Epoxide

  Oxetane requires a second equivalent of the ylide.

• Protocol Adjustment: Use 3.0 - 4.0 equivalents of TMSOI and NaH. Heat is often required (50–60 °C) to drive the ring expansion step, which is slower than the initial epoxidation.

Experimental Protocol: High-Fidelity Williamson Cyclization

Objective: Synthesis of 3,3-substituted oxetane from 1,3-diol via Mesylate. Self-Validating System: This protocol uses in situ mesylation to minimize handling of unstable intermediates.

Parameter	Specification	Rationale
Substrate	2,2-disubstituted-1,3-propanediol	Gem-substituents aid cyclization (Thorpe-Ingold).
Reagent A	-Butyllithium (2.2 equiv)	Acts as base; Li+ templates the cyclization.
Reagent B	Methanesulfonyl chloride (MsCl) (1.0 equiv)	Activates one alcohol selectively.
Solvent	Anhydrous THF	Promotes tight ion pairing (prevents fragmentation).
Temp	-78 °C Reflux	Cold for selectivity; Heat for ring closure energy.

Step-by-Step:

• Setup: Flame-dry a round-bottom flask under Argon. Add the 1,3-diol (1.0 equiv) and anhydrous THF (0.1 M).

• Deprotonation: Cool to -78 °C . Add

  BuLi (1.1 equiv) dropwise. Stir for 30 mins.

  • Checkpoint: Solution should remain clear. Turbidity implies moisture.

• Activation: Add MsCl (1.0 equiv) dropwise. Stir at -78 °C for 1 hour.

  • Mechanism:[1][5][6][7][8][9] Monomesylation occurs. The second hydroxyl remains protonated (or lithiated if excess base used, but stoichiometry is key here).

• Cyclization Trigger: Add a second portion of

  BuLi (1.1 equiv) at -78 °C.

  • Critical Step: This generates the alkoxide at the non-mesylated position.

• The Closure: Allow the reaction to warm to Room Temperature, then Reflux for 2–4 hours.

  • Validation: Take an aliquot. Perform crude NMR. Look for oxetane multiplet at

    4.2–4.8 ppm. If alkene peaks ( 5.0–6.0 ppm) are dominant, the temperature ramp was too fast.

References

• Bull, J. A.; Croft, R. A.; Davis, O. A.; Doran, R.; Morgan, K. F. (2016).[10][11] "Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry".[3][9][10][11][12] Chemical Reviews, 116(19), 12150–12233.[10]

• Wurts, J.; Spiccia, N.; et al. (2025). "Minimizing 1,4-elimination byproducts in oxetane synthesis". BenchChem Technical Guides.

• Burkhard, J. A.; Wuitschik, G.; Rogers-Evans, M.; Müller, K.; Carreira, E. M. (2010). "Oxetanes as Promising Modules in Drug Discovery".[12] Angewandte Chemie International Edition, 49(21), 3524–3529.

• Aggarwal, V. K.; Richardson, J. (2003). "The complexity of carbonyl epoxidation using sulfur ylides". Chemical Communications, (21), 2644.

Sources

• 1. BJOC - Oxetanes: formation, reactivity and total syntheses of natural products [beilstein-journals.org]
• 2. Oxetanes: formation, reactivity and total syntheses of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. (PDF) Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry [academia.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Corey-Chaykovsky Reaction [organic-chemistry.org]
• 6. Grob fragmentation - Wikipedia [en.wikipedia.org]
• 7. d-nb.info [d-nb.info]
• 8. Johnson–Corey–Chaykovsky reaction - Wikipedia [en.wikipedia.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]

Optimization of Grignard reactions with steric hindrance in oxetanes

Technical Support Center: High-Hindrance Grignard-Oxetane Couplings

Status: Active Ticket ID: OX-33-GRIG-OPT Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary: The "Gem-Dimethyl" Challenge

You are likely accessing this guide because you are attempting to synthesize a 3,3-disubstituted oxetane derivative—a critical bioisostere for the gem-dimethyl group or carbonyl moiety in modern drug discovery.

The Problem: While oxetanes possess significant ring strain (~106 kJ/mol), 3,3-disubstituted variants are kinetically stable against diverse nucleophiles.[1] When you introduce a Grignard reagent (RMgX) , particularly a sterically demanding one, the reaction often fails (0% conversion) or catastrophically polymerizes.

The Solution: Success requires a precise "Lewis Acid Handshake." You must activate the oxetane oxygen sufficiently to lower the LUMO energy for nucleophilic attack, but not so aggressively that you trigger cationic ring-opening polymerization (CROP).

The Reactivity Matrix (Theory & Setup)

Before troubleshooting, verify your system against the Reactivity Thresholds . Grignard reagents alone are rarely sufficient to open hindered oxetanes due to the poor leaving group ability of the alkoxide in the absence of activation.

Variable	Standard Condition (Fails)	Optimized Condition (Works)	Why?
Activation	Thermal heat	Lewis Acid (LA)	Heat degrades Grignard; LA coordinates to Oxygen, weakening C-O bonds.
Solvent	THF (Pure)	Et₂O / DCM / Toluene	THF coordinates to Mg, reducing Lewis acidity. DCM/Toluene are non-coordinating.
Temperature	0°C to RT	-78°C to -40°C	Low temp suppresses polymerization (kinetic control).
Stoichiometry	1.0 equiv	3.0 - 4.0 equiv RMgX	Excess Grignard acts as a scavenger and pushes equilibrium.

Troubleshooting Guides (FAQ Format)

Ticket #01: "My reaction is frozen. 100% Starting Material recovered."

Diagnosis: Insufficient Activation (The "Steric Wall") The activation energy barrier for the SN2 attack on the hindered oxetane is too high. The Magnesium in your Grignard reagent is not a strong enough Lewis Acid to activate the oxetane oxygen, especially if solvated by THF.

Corrective Protocol:

• Switch to Ether: If using THF, switch to Diethyl Ether (Et₂O). THF strongly solvates Mg, killing its Lewis acidity. Et₂O binds more weakly, leaving Mg "hungrier" for the oxetane oxygen.

• Add an Exogenous Lewis Acid: Introduce BF₃·OEt₂ (Boron Trifluoride Etherate).

  • Mechanism:[2][3][4][5] BF₃ is a harder, stronger Lewis acid than Mg²⁺. It coordinates to the oxetane oxygen, creating a highly electrophilic "activated oxonium" species.

  • Note: See Protocol A below for the specific addition order to avoid destroying the Grignard.

Ticket #02: "My flask is full of white/yellow gel."

Diagnosis: Cationic Ring-Opening Polymerization (CROP) You activated the oxetane too well before the nucleophile could attack. In the presence of a Lewis Acid (like BF₃) and insufficient nucleophile (or slow mixing), the activated oxetane reacts with another oxetane molecule, starting a chain reaction.

Corrective Protocol:

• Inverse Addition (Risky but effective): Pre-mix the Oxetane and Grignard first, then add the Lewis Acid slowly at -78°C. This ensures that as soon as an oxetane molecule is activated, a high concentration of nucleophile (RMgX) is ready to trap it.

• Solvent Switch: Use Dichloromethane (DCM) for the oxetane/LA solution. While Grignards are usually in ether, the reaction medium can be DCM. This destabilizes the propagating cationic chain ends compared to ether.

Ticket #03: "I see 'Wurtz' coupling or homodimerization of my Grignard."

Diagnosis: Transition Metal Contamination If your Grignard is coupling with itself (R-R) instead of the oxetane, trace metals (Fe, Ni) in the magnesium turnings or the oxetane source might be catalyzing oxidative coupling.

Corrective Protocol:

• Use High-Purity Mg: 99.99% trace metal basis.

• Add LiCl: The addition of LiCl (TurboGrignard conditions) breaks up Grignard aggregates, increasing the effective concentration of the monomeric nucleophile species, making it faster than the side reactions.

Visualization: Mechanism & Decision Logic

Figure 1: The Lewis Acid "Handshake" Mechanism

This diagram illustrates the critical transition state where Lewis Acid activation enables the nucleophilic attack.

Caption: The activation of oxetane by Lewis Acid (BF3) creates a competition between nucleophilic attack (desired) and polymerization (undesired).

Advanced Protocol: The "BF₃-Bridge" Method

Use this protocol for sterically hindered 3,3-disubstituted oxetanes that fail under standard conditions.

Reagents:

• Substrate: 3,3-Disubstituted Oxetane (1.0 equiv)

• Reagent: R-MgBr (3.0 equiv, preferably in Et₂O)

• Catalyst: BF₃[4][6]·OEt₂ (1.1 equiv)

• Solvent: Anhydrous DCM (Reaction solvent) and Et₂O (Grignard carrier)

Step-by-Step Methodology:

• System Prep: Flame-dry a two-neck round-bottom flask under Argon.

• Solvation: Dissolve the Oxetane (1.0 equiv) in anhydrous DCM (0.2 M concentration). Note: DCM suppresses polymerization better than THF.

• Cryogenic Cooling: Cool the solution to -78°C (Dry ice/Acetone).

• Activation (The Critical Step): Add BF₃·OEt₂ (1.1 equiv) dropwise. Stir for 15 minutes at -78°C.

  • Checkpoint: The solution should remain clear. Cloudiness indicates moisture or early polymerization.

• Nucleophilic Attack: Add the Grignard Reagent (3.0 equiv) dropwise over 30 minutes via syringe pump or dropping funnel.

  • Why Slow? To maintain low temperature and prevent local hotspots that trigger polymerization.

• The "Warm-Up": Allow the reaction to warm to -20°C over 2 hours. Do not rush to Room Temperature immediately.

  • Monitoring: Check TLC/GC-MS. If SM persists, warm to 0°C.

• Quench: Pour the cold mixture into saturated aqueous NH₄Cl. Extract with DCM.[7]

References & Authoritative Grounding

• Bull, J. A.; Croft, R. A.; Davis, O. A.; Doran, R.; Morgan, K. F. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews. [Link]

  • Core Reference: Defines the stability profiles and general ring-opening strategies for oxetanes in drug discovery.

• Wuitschik, G.; Carreira, E. M.; et al. (2010).[8] Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry. [Link]

  • Validation: Establishes the 3,3-disubstituted oxetane as a robust gem-dimethyl bioisostere and discusses metabolic stability.

• Müller, D. S.; Murillo, I.; Marek, I. (2018). Ring Opening of Strained Rings via Magnesium Catalysis. Perspectives in Science.

  • Mechanism:[2][3][4][5] Details the specific interaction between Magnesium species and strained ethers.

• • General Support: Standard protocols for anhydrous Grignard handling.

Sources

• 1. Oxetan-3-ols as 1,2-bis-Electrophiles in a Brønsted-Acid-Catalyzed Synthesis of 1,4-Dioxanes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Oxetanes: formation, reactivity and total syntheses of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. semanticscholar.org [semanticscholar.org]

Technical Support Center: Handling 3-(3-(Bromomethyl)phenyl)oxetan-3-ol

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 3-(3-(Bromomethyl)phenyl)oxetan-3-ol. Its purpose is to address the compound's inherent moisture sensitivity, offering troubleshooting advice and best-practice protocols to ensure experimental success and reagent integrity.

Section 1: Frequently Asked Questions (FAQs) - Understanding Moisture Sensitivity

This section addresses the fundamental chemical principles governing the instability of 3-(3-(Bromomethyl)phenyl)oxetan-3-ol in the presence of moisture.

Q1: Why is 3-(3-(Bromomethyl)phenyl)oxetan-3-ol considered moisture-sensitive?

A1: The moisture sensitivity of this compound stems from two key functional groups within its structure: the benzylic bromide and the 3-hydroxyoxetane moiety.

• Benzylic Bromide Hydrolysis: The bromomethyl group attached to the phenyl ring is a benzylic halide. The carbocation intermediate that would be formed upon cleavage of the carbon-bromine bond is stabilized by resonance with the aromatic ring. This makes the compound susceptible to nucleophilic substitution reactions, where water can act as a nucleophile.[1][2] This hydrolysis reaction replaces the bromine atom with a hydroxyl group, leading to the formation of 3-(3-(hydroxymethyl)phenyl)oxetan-3-ol as an impurity.[3] This process can occur upon exposure to atmospheric humidity, residual water in solvents, or on wet glassware.[4]

• Oxetane Ring Stability: The oxetane is a strained four-membered ring. While generally more stable than epoxides, oxetanes can undergo ring-opening reactions, particularly under acidic or basic conditions.[5][6] The presence of the tertiary alcohol (3-hydroxy group) can influence the ring's reactivity. While oxetanes are often used in medicinal chemistry for their metabolic stability compared to carbonyls, the introduction of moisture can create localized pH changes or provide a nucleophile for ring-opening, especially if catalyzed by acidic impurities.[7][8]

Q2: What are the primary degradation products I should expect from moisture exposure?

A2: The primary and most common degradation product is the diol, 3-(3-(hydroxymethyl)phenyl)oxetan-3-ol , formed via hydrolysis of the benzylic bromide. Depending on the conditions (e.g., presence of acid or base catalysts), secondary degradation pathways could involve the ring-opening of the oxetane, leading to various diol isomers or potentially oligomeric materials, though this is generally less favorable than hydrolysis of the benzylic bromide.

Q3: Can I visually detect degradation?

A3: Visual detection is often unreliable. The compound itself is likely a colorless liquid or a low-melting solid.[9] Degradation may not cause a significant change in appearance initially. Over time, or with significant moisture exposure, you might observe a change in viscosity or the development of a slight color. However, the most reliable methods for detecting degradation are analytical.[10]

Section 2: Troubleshooting Guide for Common Experimental Issues

This section provides a structured approach to diagnosing and resolving problems that may arise during the use of 3-(3-(Bromomethyl)phenyl)oxetan-3-ol.

Observed Issue	Potential Cause(s)	Recommended Action(s)
Low reaction yield or incomplete conversion.	Degradation of starting material: The reagent may have been compromised by moisture prior to the reaction, reducing the amount of active compound.	1. Verify Purity: Before use, check the purity of the reagent using ¹H NMR or LC-MS (See Section 4). 2. Improve Handling: Review your handling procedures. Ensure you are using inert atmosphere techniques (See Section 3, Protocol 2).[11][12] 3. Use Fresh Reagent: If purity is compromised, use a fresh, unopened bottle of the reagent.
New, more polar spots appear on Thin Layer Chromatography (TLC).	Hydrolysis: The formation of the diol impurity, 3-(3-(hydroxymethyl)phenyl)oxetan-3-ol, which is significantly more polar than the starting material.	1. Solvent Check: Ensure all reaction solvents are anhydrous. Use freshly dried solvents or purchase high-quality anhydrous solvents. 2. Inert Atmosphere: Confirm your reaction is being run under a dry, inert atmosphere (N₂ or Ar).[4]
Inconsistent results between experimental runs.	Variable moisture contamination: Inconsistent handling or storage practices are leading to different levels of degradation between batches.	1. Standardize Protocols: Implement and strictly follow standardized protocols for storage and handling for all users.[13] 2. Storage Audit: Check the storage conditions. Ensure the container is properly sealed and stored in a desiccator or glovebox.[14][15]
Starting material appears cloudy or has changed viscosity.	Significant degradation: High levels of water contamination have led to substantial hydrolysis and potentially some oligomerization.	1. Discard Reagent: The reagent is likely too compromised for reliable use. 2. Review Storage: Immediately review storage procedures to prevent future occurrences. Was the cap properly sealed? Is the desiccator functioning correctly?

Troubleshooting Workflow Diagram

The following diagram outlines a logical workflow for troubleshooting issues related to the moisture sensitivity of the compound.

Caption: Troubleshooting Decision Workflow.

Section 3: Protocols - Best Practices for Handling and Storage

Adherence to rigorous, standardized procedures is critical for maintaining the integrity of 3-(3-(Bromomethyl)phenyl)oxetan-3-ol.

Protocol 1: Long-Term Storage

• Primary Container: Store the compound in its original amber glass vial or a similar container that protects from light.

• Inert Atmosphere: Before sealing, flush the headspace of the vial with a dry, inert gas such as argon or nitrogen for 30-60 seconds.[12]

• Sealing: Ensure the cap has a PTFE liner and is tightly sealed. For extra protection, wrap the cap and neck of the vial with Parafilm.

• Secondary Containment: Place the sealed vial inside a secondary container, such as a desiccator cabinet containing an active desiccant (e.g., silica gel or Drierite).[16] For maximum protection, store inside a nitrogen-filled glovebox.[11]

• Temperature: Store at the recommended temperature, typically in a refrigerator or freezer at -20°C, to slow the rate of any potential decomposition.[17]

Protocol 2: Handling and Dispensing for an Experiment

This protocol describes the transfer of the reagent using inert atmosphere techniques, commonly known as Schlenk techniques.[18]

• Glassware Preparation: All glassware (flasks, syringes, needles) must be scrupulously dried before use, typically by oven-drying at >125°C for several hours and cooling under a stream of dry inert gas.[12][18]

• Setup: Assemble your reaction flask and equip it with a rubber septum. Connect the flask to a Schlenk line or a manifold providing a dual vacuum/inert gas supply.[4]

• Purging: Evacuate the flask under vacuum and refill with inert gas. Repeat this "vac-fill" cycle at least three times to remove atmospheric air and moisture.[4]

• Reagent Transfer:

  • Allow the vial of 3-(3-(Bromomethyl)phenyl)oxetan-3-ol to warm to room temperature before opening to prevent condensation of atmospheric moisture.

  • Using a clean, dry syringe with a needle, pierce the septum of the reagent vial.

  • To prevent creating a vacuum in the vial, first inject a volume of inert gas (from a balloon or the Schlenk line) equal to the volume of liquid you intend to withdraw.[13]

  • Carefully draw the desired volume of the compound into the syringe.

  • Swiftly transfer the reagent by injecting it through the septum of your prepared reaction flask.

• Post-Transfer: Maintain a positive pressure of inert gas in the reaction flask throughout the experiment.

Handling Workflow Diagram

Caption: Inert Atmosphere Handling Workflow.

Section 4: Analytical and Quality Control Methods

Regularly assessing the purity of 3-(3-(Bromomethyl)phenyl)oxetan-3-ol is crucial. The following techniques are recommended for quality control.[10][19]

Technique	Purpose	Key Indicators of Degradation
¹H NMR Spectroscopy	To confirm structure and assess purity.	* Appearance of new signals: A new singlet around δ 4.5-4.7 ppm corresponding to the benzylic alcohol protons (-CH₂OH) of the hydrolysis product. * Diminished signal: A decrease in the integration of the benzylic bromide signal (expected around δ 4.5 ppm, -CH₂Br).
LC-MS (Liquid Chromatography-Mass Spectrometry)	To separate the compound from impurities and confirm molecular weights.	* New peak: Appearance of a new, typically more polar (earlier eluting on reverse phase) peak in the chromatogram. * Mass confirmation: The mass spectrum of the new peak should correspond to the molecular weight of the hydrolyzed product, 3-(3-(hydroxymethyl)phenyl)oxetan-3-ol.
Karl Fischer Titration	To quantify water content in solvents.	* While not used on the compound itself, this is the gold standard for verifying the dryness of solvents used in reactions, which is critical for preventing degradation.

References

• Wipf, P. (2015). Techniques for Handling Air- and Moisture-Sensitive Compounds. University of Pittsburgh. Retrieved from [Link]

• Molecular Inorganic Chemistry, University of Groningen. (2008). Working with air and moisture sensitive compounds. Retrieved from [Link]

• Burés, J. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews, 116(19), 12386-12451.
• Wuts, P. G. M. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews, 116(19), 12386–12451.

• U.S. Geological Survey. (n.d.). Methods for Analysis of Organic Substances in Water. Retrieved from [Link]

• ALLPCB. (2023). A Practical Guide to MSL: Handling and Storing Sensitive Components. Retrieved from [Link]

• Maity, G. C. (n.d.). Systematic Qualitative Analysis of Organic Compounds. Abhedananda Mahavidyalaya.
• El-Faham, A. (2022).

• Quora. (2018). Why does the benzyl chloride undergo hydrolysis through an SN1 and not through an SN2 mechanism? Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzyl Protection. Retrieved from [Link]

• Beilstein-Institut. (2023). Oxetanes: formation, reactivity and total syntheses of natural products. Beilstein Journal of Organic Chemistry, 19, 101-155.

• ALLPCB. (2024). How to Handle Moisture-Sensitive Components During Assembly. Retrieved from [Link]

• Beilstein Journals. (2023). Oxetanes: formation, reactivity and total syntheses of natural products. Retrieved from [Link]

• Reddit. (2023). Storing/handling moisture sensitive chemicals outside of the glovebox? Retrieved from [Link]

• ResearchGate. (2022). Mechanism of Solvolyses of Substituted Benzyl Bromides in 80 % Ethanol.
• ResearchGate. (n.d.).
• Thieme. (n.d.). Oxetanes and Oxetan-3-ones.
• The University of the West Indies at Mona. (n.d.).
• Journal of Pharmaceutical Research and Reports. (2023).
• SciSpace. (n.d.). The mechanism of the hydrolysis of benzyl chloride.
• National Center for Biotechnology Information. (n.d.). Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group.

Sources

• 1. quora.com [quora.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. molan.wdfiles.com [molan.wdfiles.com]
• 5. Oxetanes: formation, reactivity and total syntheses of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]
• 7. BJOC - Oxetanes: formation, reactivity and total syntheses of natural products [beilstein-journals.org]
• 8. Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group - PMC [pmc.ncbi.nlm.nih.gov]
• 9. labproinc.com [labproinc.com]
• 10. onlineorganicchemistrytutor.com [onlineorganicchemistrytutor.com]
• 11. ossila.com [ossila.com]
• 12. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 13. Air-Sensitive Chemistry: Practical and Safety Considerations | Fisher Scientific [fishersci.be]
• 14. electroniccomponent.com [electroniccomponent.com]
• 15. How to Handle Moisture-Sensitive Components During Assembly [allpcb.com]
• 16. reddit.com [reddit.com]
• 17. 3-(3-(Bromomethyl)phenyl)-3-(trifluoromethyl)-3H-diazirine | 162845-02-5 [sigmaaldrich.com]
• 18. ehs.umich.edu [ehs.umich.edu]
• 19. ijpsjournal.com [ijpsjournal.com]

Technical Support Center: Purification of Thermally Unstable Oxetane Alcohols

Welcome to the technical support hub for the purification of thermally unstable oxetane alcohols. This guide is designed for researchers, medicinal chemists, and drug development professionals who encounter the unique challenges associated with isolating these valuable but delicate compounds. The inherent ring strain of the oxetane motif, combined with the polarity of the hydroxyl group, makes these molecules susceptible to degradation under common purification conditions.[1][2]

This resource provides direct answers to common problems and detailed troubleshooting guides based on established chemical principles and field-proven experience.

Frequently Asked Questions (FAQs)

Q1: Why is my oxetane alcohol degrading during silica gel flash chromatography? I'm seeing a new, more polar spot on my TLC.

This is the most common issue researchers face. Standard silica gel is inherently acidic (pH ≈ 4-5) due to the presence of surface silanol (Si-OH) groups. These acidic sites can catalyze the protonation of the oxetane oxygen, leading to ring-opening and the formation of 1,3-diol byproducts.[2][3] These diols are significantly more polar and will appear as a new, lower Rf spot on your TLC plate, often with significant tailing.

Core Causality: The strained four-membered ring of the oxetane is electrophilic and highly susceptible to nucleophilic attack, a process that is dramatically accelerated by acid catalysis.

Q2: Can I use distillation to purify my low-boiling point oxetane alcohol?

It is strongly discouraged. The term "thermally unstable" implies that the compound is sensitive to heat. Even under high vacuum, the temperatures required for distillation can often provide enough thermal energy to initiate decomposition pathways, including ring-opening or elimination reactions. For all but the most robust oxetane structures, distillation is a high-risk, low-reward strategy.

Q3: My compound is a stable solid at room temperature. Is recrystallization a better option than chromatography?

Absolutely. If your oxetane alcohol is a crystalline solid and you can identify a suitable solvent system, recrystallization is the superior method. It is a non-destructive technique that avoids interaction with stationary phases and operates at lower temperatures, preserving the integrity of the oxetane ring. The primary challenge is finding a solvent system that provides good solubility at elevated temperatures but poor solubility at lower temperatures.

Q4: What are the main alternatives to standard silica gel for purifying these compounds?

When standard silica proves too harsh, several alternatives should be considered. The choice depends on the specific properties of your molecule and the impurities you need to remove.

Stationary Phase	Best For	Key Considerations
Neutralized/Deactivated Silica	Acid-sensitive compounds.	The most common and effective modification. Can be purchased or prepared in-house.[4][5]
Alumina (Neutral or Basic)	Compounds that are particularly sensitive to silica.	Alumina has different selectivity compared to silica.[6][7] Basic alumina can be very aggressive for some functionalities. Neutral alumina is often a safer starting point.
Florisil® (Magnesium Silicate)	Compounds with moderate polarity.	Less acidic than silica, can offer unique selectivity.
Reversed-Phase (C18) Silica	Highly polar oxetane alcohols.	Uses polar mobile phases (e.g., water/methanol or water/acetonitrile).[8][9] Excellent for removing non-polar impurities.

Troubleshooting Guides & Protocols

This section provides detailed, step-by-step solutions to specific experimental problems.

Problem 1: Degradation on Standard Silica Gel

Symptoms:

• Low recovery of the desired product after column chromatography.

• Appearance of a new, very polar baseline spot on TLC analysis of column fractions.

• Streaking or "tailing" of the product spot on TLC.[10]

Root Cause: Acid-catalyzed ring-opening of the oxetane by the silica gel stationary phase.

Solution: Implement a Deactivated Chromatography System.

The most reliable solution is to neutralize the acidic sites on the silica gel. This can be achieved by adding a small amount of a basic modifier, typically triethylamine (TEA), to the eluent.[4][5][11]

This decision tree helps guide your choice between the primary purification methods for thermally unstable oxetane alcohols.

Caption: Decision tree for selecting a purification method.

This protocol describes how to effectively neutralize silica gel for the purification of acid-sensitive compounds.

• Solvent System Selection:

  • Using a TLC plate, find a suitable eluent system (e.g., Ethyl Acetate/Hexanes) that gives your desired oxetane alcohol an Rf value between 0.2 and 0.4.[12][13]

  • Prepare this optimal solvent system and add 0.5-1% triethylamine by volume (e.g., 5-10 mL of TEA for every 1 L of eluent). This new system is your "mobile phase."

• Column Packing (Slurry Method):

  • Measure the required amount of silica gel (typically 50-100x the weight of your crude material) into a beaker.[13]

  • Create a slurry by adding your mobile phase to the silica gel until it has a consistency that is pourable but not overly dilute.

  • Pour the slurry into your column and use gentle air pressure to pack the silica bed, ensuring the solvent level never drops below the top of the silica.

• Column Equilibration:

  • This is a critical step . Before loading your sample, you must flush the packed column with at least 3-5 column volumes of the mobile phase (containing TEA).

  • Causality: This pre-flush ensures that the TEA has sufficient time to interact with and neutralize the acidic silanol groups throughout the entire silica bed before your compound is introduced.[4][5]

• Sample Loading:

  • Dissolve your crude product in a minimal amount of the mobile phase.

  • Alternatively, for better resolution, perform a "dry load": dissolve your crude product in a volatile solvent (like DCM or acetone), add a small amount of silica gel, and evaporate the solvent to get a free-flowing powder. Carefully add this powder to the top of the packed column.[4]

• Elution and Collection:

  • Elute the column with the mobile phase, collecting fractions and monitoring by TLC as you normally would. The TEA is volatile and will be removed with your solvents during rotary evaporation.

Caption: Step-by-step workflow for gentle flash chromatography.

Problem 2: My Oxetane Alcohol is Highly Polar and Streaks Even with TEA.

Symptoms:

• Compound remains near the baseline (Rf ≈ 0) in standard solvent systems like EtOAc/Hexanes.

• Significant tailing on TLC, even with TEA added.

• Requires highly polar mobile phases like 10-20% Methanol/DCM, leading to poor separation.

Root Cause: The high polarity of the molecule leads to very strong interactions with the polar silica stationary phase, making efficient elution difficult.

Solution: Switch to a Different Stationary or Mobile Phase.

This is an excellent technique for purifying polar molecules that behave poorly in normal-phase (silica) chromatography.[9]

• Stationary Phase: C18-functionalized silica (non-polar).

• Mobile Phase: A polar solvent system, typically a gradient of water and methanol or water and acetonitrile.[8]

• Principle: In reversed-phase, non-polar compounds are retained more strongly. Your highly polar oxetane alcohol will interact weakly with the C18 stationary phase and elute relatively quickly, while less polar impurities will be retained longer. This inversion of elution order is often highly effective.

• Modifier: If peak shape is still an issue, a small amount (0.1%) of formic acid or ammonium hydroxide can be added to the mobile phase to ensure the analyte is in a single ionic state.

Alumina is a polar adsorbent that comes in three pH grades: acidic, neutral, and basic.[6]

• Recommendation: Start with neutral alumina (Brockmann I) . It is less acidic than silica and can prevent degradation while offering different selectivity.

• Solvent Systems: The same solvent systems used for silica gel (e.g., EtOAc/Hexanes) are generally applicable, but you will need to re-optimize your TLC conditions as Rf values will differ.

Caption: Common degradation pathway on acidic silica gel.

References

• Tips for Flash Column Chromatography. University of Rochester, Department of Chemistry. [Link]

• Deactivation of silica gel? ResearchGate Discussion. [Link]

• Are there alternatives for silica for column chromatography? ResearchGate Discussion. [Link]

• Purification of Organic Compounds by Flash Column Chromatography. JoVE. [Link]

• Deactivating Silica Gel with Triethylamine. Reddit r/chemhelp. [Link]

• TO ADD OR NOT TO ADD. HPLC-TODAY Blog. [Link]

• Base Deactivated Column Octadecylsilyl Silica Gel for Chromatography. Siliplus. [Link]

• Effect of Triethylamine (TEA) on the Retention in RPLC. Pharma Growth Hub. [Link]

• How can I prepare deactivated silica gel with 12%v/w water for chromatography? ResearchGate Discussion. [Link]

• Triethylamine as a Mobile Phase Additive: What Does It Do? Welch Materials. [Link]

• Solvent Systems for Silica Gel Column Chromatography. Common Organic Chemistry. [Link]

• Improved efficiency in micellar liquid chromatography using triethylamine and 1-butanol as mobile phase additives to reduce surfactant adsorption. Journal of Chromatography A. [Link]

• Successful Flash Chromatography. Biotage. [Link]

• Chromatography to separate polar molecules? Reddit r/OrganicChemistry. [Link]

• Alternatives to silica gel or alternative method of purification? Reddit r/chemistry. [Link]

• Unusual Transformations of Strain-Heightened Oxetanes. Accounts of Chemical Research. [Link]

• Best Adsorbents for Column Chromatography. YouTube. [Link]

• Oxetane Cleavage Pathways in the Excited State: Photochemical Kinetic Resolution as an Approach to Enantiopure Oxetanes. Journal of the American Chemical Society. [Link]

• Flash Chromatography Basics. Sorbent Technologies, Inc. [Link]

• Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews. [Link]

• Oxetane Synthesis via Alcohol C–H Functionalization. Journal of the American Chemical Society. [Link]

• Oxetane Synthesis via Alcohol C–H Functionalization. PubMed Central. [Link]

• Flash Column Chromatography Guide. Membrane Solutions. [Link]

• Hip To Be Square: Oxetanes as Design Elements To Alter Metabolic Pathways. Journal of Medicinal Chemistry. [Link]

• (PDF) Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. ResearchGate. [Link]

Sources

• 1. Unusual Transformations of Strain-Heightened Oxetanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. (PDF) Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry [academia.edu]
• 3. Oxetane Cleavage Pathways in the Excited State: Photochemical Kinetic Resolution as an Approach to Enantiopure Oxetanes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chromatography [chem.rochester.edu]
• 5. reddit.com [reddit.com]
• 6. researchgate.net [researchgate.net]
• 7. m.youtube.com [m.youtube.com]
• 8. selekt.biotage.com [selekt.biotage.com]
• 9. reddit.com [reddit.com]
• 10. orgsyn.org [orgsyn.org]
• 11. pharmagrowthhub.com [pharmagrowthhub.com]
• 12. sorbtech.com [sorbtech.com]
• 13. Flash Column Chromatography Guide - Membrane Solutions [membrane-solutions.com]

Troubleshooting low yields in oxetan-3-one nucleophilic additions

Department: Advanced Synthesis & Process Chemistry Subject: Troubleshooting Low Yields in Nucleophilic Additions to Oxetan-3-one Responder: Senior Application Scientist (Medicinal Chemistry Division)

Executive Summary & Diagnostic Logic

User Query: "I am attempting a Grignard/Lithium addition to oxetan-3-one to synthesize a 3-substituted oxetan-3-ol. The reaction shows consumption of starting material, but I recover very low yields (<30%) or complex mixtures. What is going wrong?"

Scientist’s Analysis: Oxetan-3-one is a deceptive reagent.[1] While it looks like a simple ketone, it possesses significant ring strain (~106 kJ/mol) and a high propensity for hydration. Low yields typically stem from three distinct failure modes:

• Reagent Integrity: The ketone has hydrated or polymerized before the reaction starts.

• Chemoselectivity: The nucleophile acts as a base (enolization) or attacks the ring (opening) rather than the carbonyl.

• Isolation Failure: The product is water-soluble or volatile and is lost during standard aqueous workup.[1]

Diagnostic Workflow

Use the following logic tree to pinpoint your failure mode before altering reaction parameters.

Figure 1: Decision tree for diagnosing yield loss in oxetan-3-one reactions.

Module 1: Reagent Integrity (The "Hidden" Hydrate)

The Issue: Oxetan-3-one is highly hygroscopic.[1] In the presence of ambient moisture, it exists in equilibrium with its gem-diol (hydrate) form. Nucleophiles (Grignards/Lithiums) will deprotonate the hydrate rather than attack the carbonyl, consuming 1 equivalent of reagent with no product formation.

Protocol: Reagent Drying and Validation

• Visual Check: Pure oxetan-3-one is a clear, mobile liquid.[1] If it is viscous or cloudy, it is hydrated or oligomerized.

• Drying:

  • Standard: Dissolve in dry THF and add activated 4Å Molecular Sieves for 4 hours prior to reaction.

  • Rescue: If the reagent is heavily hydrated (solid/gum), dissolve in DCM, dry over MgSO₄, filter, and concentrate gently (it is volatile!).

• NMR Validation:

  • Ketone (Active):

    ~5.3 ppm (triplet/multiplet).[1]

  • Hydrate (Inactive):

    ~4.8 ppm (broad).[1]

Module 2: Organometallic Addition (The "LaCl3" Effect)

The Issue: Oxetan-3-one has a high tendency to enolize.[1] Basic nucleophiles (R-MgBr, R-Li) often act as bases, removing an

-proton.[1] This forms the enolate, which protects the ketone from addition. Upon aqueous quench, the enolate protonates, returning the starting material (or polymerized byproducts).

The Solution: Lanthanide Activation You must decouple basicity from nucleophilicity. The addition of LaCl₃·2LiCl (Knochel's salts) is the gold standard for this transformation. The Lanthanum acts as a Lewis acid, coordinating the carbonyl oxygen (increasing electrophilicity) while the bulky complex suppresses the basicity of the Grignard.

Mechanism of Action

Figure 2: Lanthanum salts shift the pathway from enolization (deprotonation) to nucleophilic attack.[1]

Standard Operating Procedure (LaCl₃-Mediated)

Reference: Wuitschik et al. Angew.[1] Chem. Int. Ed. 2006.[2][3][4]

• Preparation: Flame-dry a flask under Argon.

• Activation: Charge with anhydrous THF and LaCl₃·2LiCl (1.0–1.1 equiv).[1] Stir for 1 hour at RT to ensure dissolution/complexation.

• Substrate: Add oxetan-3-one (1.0 equiv) to the LaCl₃ solution. Cool to -78 °C .[1]

  • Note: The Lewis acid complexation is exothermic; add slowly.

• Addition: Add the Grignard reagent (1.2 equiv) dropwise over 30 minutes.

• Warm-up: Allow to warm to RT slowly (over 2-4 hours).

• Quench: Quench with saturated NH₄Cl solution.

Module 3: Workup & Isolation (The "Invisible" Product)

The Issue: 3-substituted oxetan-3-ols are small, polar molecules.[1] They partition poorly into non-polar solvents (Hexane/Et₂O) and are easily lost to the aqueous layer. Furthermore, low molecular weight oxetanes are volatile.

Data: Solubility & Volatility Profile

Parameter	Characteristic	Implication
LogP	Typically < 1.0 (Polar)	Partitions into water during extraction.[1]
Boiling Point	Variable (often <150°C)	Co-evaporates with solvents on high vacuum.[1]
Stability	Acid Sensitive	Ring opens with strong acid workup (HCl).

Optimized Isolation Protocol

• Quench: Use sat. NH₄Cl or sat. NaHCO₃ .[1] Avoid HCl (ring opening risk).[1]

• Salting Out: Saturate the aqueous phase with solid NaCl until no more dissolves. This forces the organic product out of the water (Salting-out effect).

• Extraction Solvent: Do NOT use Hexane or Diethyl Ether.[1]

  • Recommended:DCM (Dichloromethane) or EtOAc (Ethyl Acetate).[1]

  • For highly polar products: Use CHCl₃/IPA (3:1) .

• Drying: Dry organic layer over Na₂SO₄ (not MgSO₄, which can be slightly acidic/Lewis acidic).

• Concentration:

  • Do NOT use high vacuum (< 10 mbar) for prolonged periods.[1]

  • Set Rotavap bath to < 35 °C.[1]

  • Stop when solvent volume is low; do not dry to "bone dry" if volatility is suspected.[1]

Troubleshooting FAQ

Q: I see a spot on TLC, but after column chromatography, I have nothing. A: The oxetane ring is Lewis-basic. It can bind irreversibly to acidic silica gel or degrade on the column.

• Fix: Pre-treat your silica gel column with 1-2% Triethylamine (Et₃N) in the eluent to neutralize acidic sites.[1] Use basic alumina if silica degradation persists.

Q: My Grignard is extremely hindered (e.g., t-Butyl). The reaction won't go. A: Steric hindrance prevents the formation of the tetrahedral intermediate.

• Fix: Switch to the organolithium species (t-BuLi) at -78°C. Lithium reagents are smaller and more reactive, though less chemoselective (risk of enolization increases, so control temperature strictly).[1]

Q: Can I use the Knochel-Hauser Base (TMPMgCl·LiCl) on oxetan-3-one? A: Generally, no.[1] TMPMgCl[5][6]·LiCl is a base used to deprotonate aromatics. If you add it to oxetan-3-one, you will deprotonate the ketone (enolize it).[1]

• Workflow: Use TMPMgCl[1][5][6]·LiCl to generate your aryl-magnesium species in a separate flask, then add that newly formed Grignard to the LaCl₃-activated oxetan-3-one.

References

• Wuitschik, G. et al. "Oxetanes as Promising Modules in Drug Discovery."[2][4][7] Angewandte Chemie International Edition, vol. 45, no.[2][4] 46, 2006, pp. 7736–7739.[4] [1]

• Wuitschik, G. et al. "Spirocyclic Oxetanes: Synthesis and Properties."[2][3][4][8] Angewandte Chemie International Edition, vol. 47, no.[3][4][8] 24, 2008, pp. 4512–4515.[3][4][8] [1]

• Burkhard, J. A. et al. "Oxetanes as Versatile Elements in Drug Discovery and Synthesis."[2][7] Angewandte Chemie International Edition, vol. 49, no.[2][7] 48, 2010, pp. 9052–9067.[7] [1]

• Krasovskiy, A. and Knochel, P. "A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds from Organic Bromides." Angewandte Chemie International Edition, vol. 43, no. 25, 2004, pp. 3333–3336. (Reference for LaCl3/LiCl mechanism context). [1]

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• 8. Spirocyclic oxetanes: synthesis and properties - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Stability &amp; Handling of Bromomethyl-Oxetanes

Topic: Improving shelf-life of bromomethyl-functionalized oxetanes Audience: Researchers, Scientists, and Drug Development Professionals Reference ID: TSC-OX-2024-BM

Executive Summary: The "Gem-Dimethyl" Trap

Bromomethyl-functionalized oxetanes (e.g., 3-bromomethyl-3-methyloxetane) are critical building blocks in modern medicinal chemistry. They serve as valuable isosteres for gem-dimethyl groups and carbonyls, offering improved solubility and metabolic stability without the lipophilicity penalty of traditional alkyl groups [1, 2].[1]

However, their utility is often compromised by their fragility. The oxetane ring possesses significant ring strain (~106 kJ/mol) [3].[2] When functionalized with a bromomethyl group, the molecule becomes susceptible to two primary failure modes: Cationic Ring-Opening Polymerization (CROP) and Hydrolysis .

The Core Directive for Stability: The oxygen atom in the oxetane ring is a Lewis base. Stability is maintained only by the rigorous exclusion of Lewis acids (protons, metal ions) and moisture.

The Degradation Mechanism (The "Why")

To preserve these reagents, you must understand how they fail. The primary enemy is not heat alone, but acid-catalyzed polymerization . Even trace acidity on the surface of glass storage vials can initiate a chain reaction.

Mechanism: Cationic Ring-Opening Polymerization (CROP)

The following diagram illustrates the cascade failure initiated by trace acidity.

Figure 1: The Cationic Ring-Opening Polymerization (CROP) pathway. Note that the reaction is autocatalytic once initiated if the acid source is not quenched.

Storage & Handling Protocols (The "How")

Do not treat bromomethyl-oxetanes like standard alkyl halides. Follow these specific protocols to extend shelf-life from weeks to months.

Protocol A: The "Basic Alumina" Rescue (Mandatory upon Arrival)

Most commercial batches arrive with trace acidic impurities from synthesis (often carried over from hydrobromic acid or silica gel purification).

The Protocol:

• Prepare a Pipette Column: Pack a small glass Pasteur pipette with ~2 cm of Basic Alumina (Activity Grade I). Do not use Silica Gel (it is slightly acidic).

• Filtration: Pass the neat liquid (or a concentrated solution in DCM) through the basic alumina plug directly into your storage vial.

• Rationale: The basic alumina acts as a scavenger, neutralizing trace acids and arresting the initiation of CROP [4].

Protocol B: Long-Term Storage Matrix

Store these compounds based on the following hierarchy of stability.

Parameter	Specification	Scientific Rationale
Temperature	-20°C to -80°C	Kinetic suppression of ring-opening.
Atmosphere	Argon (Preferred)	Argon is heavier than air and provides a better blanket than Nitrogen against moisture ingress.
Container	Silylated Glass or Teflon	Standard borosilicate glass has surface silanols (Si-OH) that are weakly acidic. Silylation caps these sites.
Stabilizer	K₂CO₂ (Solid)	Adding a single pellet of anhydrous Potassium Carbonate to the vial acts as a continuous acid scavenger.

Troubleshooting Guide & FAQs

Q1: The liquid has turned into a viscous gel or a white solid. Can I recover it?

• Diagnosis: CROP has occurred. The ring strain has been released, forming a polyether chain.

• Solution: No recovery is possible. The chemical identity has changed irreversibly.

• Prevention: Ensure the next batch is filtered through basic alumina immediately upon receipt and stored at -20°C.

Q2: I see a color change from colorless to yellow/orange.

• Diagnosis: Bromine liberation. While less common than polymerization, light exposure can cause homolytic cleavage of the C-Br bond.

• Solution: If the NMR is otherwise clean, you can remove the color by washing a solution of the compound with dilute aqueous Sodium Thiosulfate (

  ), followed by drying over and filtering.

• Prevention: Store in amber vials or wrap clear vials in aluminum foil.

Q3: My reaction yield is low, and I see many polar spots on TLC.

• Diagnosis: The oxetane ring is opening during your reaction due to Lewis Acid catalysis.

• Solution:

  • If using Lewis Acids (e.g., for activation), cool the reaction to -78°C before addition.

  • Buffer the reaction with a non-nucleophilic base (e.g., 2,6-lutidine or

    ) to scavenge stray protons.

Q4: Can I distill this compound to purify it?

• Warning: Extreme Caution Required.

• Risk: Distillation involves heat. If any acid trace is present, heating will trigger rapid, exothermic polymerization, potentially causing the glassware to rupture.

• Recommendation: Flash chromatography on Basic Alumina (eluting with Hexane/EtOAc) is safer and more effective than distillation.

Quality Control Specifications

When validating the integrity of your bromomethyl-oxetane, look for these specific markers.

Analytical Method	Marker for Intact Reagent	Marker for Degradation
1H NMR (CDCl3)	Distinct doublet/multiplet for ring protons at 4.4 - 4.8 ppm .	Broadening of peaks; appearance of complex multiplets at 3.5 - 4.0 ppm (polyether backbone).
TLC (Silica)	Single spot, usually mid-polarity.	Streaking from the baseline (polymer) or very polar spots (hydrolyzed diol).
Appearance	Clear, colorless liquid.[3]	Viscous oil, cloudy suspension, or solid mass.

References

• Wuitschik, G., et al. (2006).[4][5] "Oxetanes as Promising Modules in Drug Discovery."[3][4][5] Angewandte Chemie International Edition, 45(46), 7736–7739. Link

• Burkhard, J. A., et al. (2010). "Oxetanes in Drug Discovery: Structural and Synthetic Insights." Journal of Medicinal Chemistry, 53(8), 3227–3246.[6] Link

• Pellissier, H. (2013). "Recent developments in the ring-opening polymerization of oxetanes." Tetrahedron, 69(15), 3171-3210.

• Teledyne ISCO Application Note. (2012). "RediSep Basic Alumina Column Purification." Teledyne ISCO.[7] Link

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• 7. teledyneisco.com [teledyneisco.com]

Technical Support Center: Navigating the Challenges of Oxetane Chemistry

A Guide for Researchers, Scientists, and Drug Development Professionals on Avoiding Polymerization of Reactive Oxetane Intermediates

Welcome to the Technical Support Center dedicated to providing in-depth guidance on handling reactive oxetane intermediates. As a Senior Application Scientist, I understand the immense potential of oxetanes in modern chemistry and drug development, but also the significant challenges they can present, particularly their propensity for undesired polymerization. This guide is structured to provide you with not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: My oxetane-containing compound is polymerizing upon storage. What's causing this and how can I prevent it?

A1: Spontaneous polymerization of oxetanes during storage is a common issue, often triggered by trace impurities that can act as cationic initiators. Oxetanes undergo cationic ring-opening polymerization (CROP), a process that can be initiated by acidic species.[1][2][3]

Root Causes:

• Acidic Impurities: Trace amounts of acids (e.g., from synthesis workup, atmospheric CO₂ and moisture forming carbonic acid) can protonate the oxygen atom of the oxetane ring, initiating polymerization.[1][2]

• Lewis Acids: Contamination with Lewis acidic metals from glassware or spatulas can also trigger polymerization.

• Light Exposure: For certain functionalized oxetanes, ambient light, especially UV, can generate radical species that may lead to undesired side reactions or decomposition products that initiate polymerization.

Preventative Measures:

Parameter	Recommendation	Rationale
Purity	Purify the oxetane monomer immediately before use, for example, by distillation from a suitable drying agent like CaH₂.	Removes non-volatile initiators and inhibitors.
Storage	Store in a tightly sealed, amber glass bottle under an inert atmosphere (e.g., argon or nitrogen).[4]	Prevents exposure to atmospheric moisture, CO₂, and light.
Temperature	Store at reduced temperatures (e.g., in a refrigerator or freezer), following the specific recommendations for your compound.[5]	Reduces the rate of potential initiation and propagation reactions.
Inhibitors	For bulk storage, consider adding a small amount of a suitable inhibitor, such as a hindered phenol (e.g., BHT).	Scavenges radical species that could initiate polymerization.

Q2: I'm observing polymer formation during my reaction workup. How can I quench the reaction effectively to prevent this?

A2: Incomplete quenching of the cationic polymerization is a likely culprit. The active cationic species at the end of the growing polymer chain needs to be neutralized to halt the polymerization process.

Effective Quenching Strategies:

• Primary Method: The most common and effective method is to quench the reaction with a solution of a tertiary amine, such as triethylamine or N,N-diisopropylethylamine, in a suitable solvent. The amine will neutralize the acidic initiator and cap the growing polymer chain.

• Alternative Method: For less sensitive substrates, quenching with a basic aqueous solution (e.g., saturated sodium bicarbonate) can be effective. However, be mindful of the potential for hydrolysis of other functional groups.

Experimental Protocol: Quenching of Oxetane Polymerization

• Cool the reaction mixture: Before quenching, cool the reaction mixture to 0 °C in an ice bath to slow down the polymerization rate.

• Prepare the quenching solution: Prepare a 10% (v/v) solution of triethylamine in the reaction solvent.

• Add the quenching solution: Slowly add the quenching solution to the reaction mixture with vigorous stirring. A slight excess of the amine is recommended to ensure complete neutralization.

• Stir: Allow the mixture to stir for at least 30 minutes at 0 °C to ensure the quenching is complete.

• Workup: Proceed with your standard aqueous workup to remove the amine salt and other water-soluble byproducts.

Troubleshooting Guide

Problem 1: My reaction is producing a significant amount of low molecular weight polymer instead of the desired product.

This issue often points to problems with the initiation or propagation steps of the polymerization, leading to premature termination.

Troubleshooting Workflow:

Caption: Troubleshooting unwanted polymer formation.

In-depth Analysis:

• Initiator Concentration: An excessively high concentration of the initiator can lead to a rapid burst of initiation, generating many short polymer chains.

• Chain Transfer: Impurities with labile protons (e.g., water, alcohols) can act as chain transfer agents, terminating one growing chain while initiating a new one, resulting in a lower average molecular weight.

• Solvent Effects: The choice of solvent can significantly impact the stability of the propagating cationic species. Solvents that can coordinate to the active center can sometimes moderate the reactivity and lead to more controlled polymerization.[6][7]

Problem 2: My polymerization is not proceeding to completion, leaving unreacted monomer.

Incomplete conversion can be due to several factors, including initiator deactivation, the presence of inhibitors, or reaching an equilibrium between propagation and depropagation.

Troubleshooting Steps:

• Verify Initiator Activity: Ensure your initiator is fresh and has been stored correctly. Some initiators can degrade over time.

• Eliminate Inhibitors: Oxygen can sometimes inhibit cationic polymerizations.[8] Purging the reaction vessel with an inert gas can be beneficial. Also, ensure your monomer and solvent are free from basic impurities that could neutralize the initiator.

• Temperature and Concentration: The ceiling temperature (Tc) is the temperature at which the rate of polymerization equals the rate of depolymerization. If your reaction temperature is too high or the monomer concentration is too low, you may be operating near the Tc, leading to incomplete conversion. Consider lowering the temperature or increasing the monomer concentration.

Advanced Topics

Living Cationic Polymerization of Oxetanes

For applications requiring precise control over polymer molecular weight and architecture, a "living" polymerization is desirable. In a living polymerization, chain termination and transfer reactions are effectively eliminated.

Key Principles for Achieving Living Polymerization:

• Fast and Efficient Initiation: The rate of initiation should be much faster than the rate of propagation to ensure all polymer chains start growing at the same time.

• Stable Propagating Species: The cationic propagating center must be stable enough to prevent side reactions but reactive enough to add monomer.

• Choice of Counter-ion: A non-nucleophilic counter-ion is crucial to prevent termination by recombination with the cationic center.[3]

Visualizing the Cationic Ring-Opening Polymerization (CROP) Mechanism:

Caption: Mechanism of Cationic Ring-Opening Polymerization.

Safety First: Handling Oxetanes

Oxetanes and their derivatives should be handled with care, following standard laboratory safety procedures.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat.[5][9][10][11]

• Ventilation: Work in a well-ventilated fume hood to avoid inhalation of vapors.[4][5]

• Ignition Sources: Oxetane is flammable; keep it away from heat, sparks, and open flames.[4][5]

• Disposal: Dispose of oxetane waste according to your institution's hazardous waste guidelines.[9]

Characterization of Unwanted Polymer

If you do encounter unwanted polymerization, characterizing the polymer can provide valuable clues about the cause.

Analytical Technique	Information Gained
Gel Permeation Chromatography (GPC)	Molecular weight and molecular weight distribution (polydispersity).[12]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Polymer structure, end-group analysis, and presence of side products.[12]
Fourier-Transform Infrared (FTIR) Spectroscopy	Confirmation of the polyether backbone and absence of the oxetane ring.[12]
Mass Spectrometry (MS)	Identification of oligomeric species and fragmentation patterns.[12]

By understanding the fundamental principles of oxetane chemistry and employing the troubleshooting strategies outlined in this guide, you can minimize the challenges of unwanted polymerization and successfully harness the power of these versatile building blocks in your research.

References

• Density functional theoretical studies on the ring-opening polymerization mechanism of oxetane cation series compounds - RSC Publishing. Available at: [Link]

• Cationic Ring-Opening Polymerization of Oxetane via a Non-Steady-State Controlled Polymerization Process: A Comparison of Initiators Yielding Living and Nonliving Polymers | Macromolecules - ACS Publications. Available at: [Link]

• Density functional theoretical studies on the ring-opening polymerization mechanism of oxetane cation series compounds - RSC Advances (RSC Publishing) DOI:10.1039/C7RA09317A. Available at: [Link]

• Cationic Ring-Opening Polymerization of Oxetane via a Non-Steady-State Controlled Polymerization Process: A Comparison of Initiators Yielding Living and Nonliving Polymers | Macromolecules - ACS Publications. Available at: [Link]

• Density functional theoretical studies on the ring-opening polymerization mechanism of oxetane cation series compounds - SciSpace. Available at: [Link]

• Cationic ring opening polymerization of oxetane proceeds through the activated chain end (ACE) and activated monomer (AM) mechanisms. - ResearchGate. Available at: [Link]

• Synthesis, Characterization, and Investigation of Energetic Oxetane Derivatives and Polymers thereof - Elektronische Hochschulschriften der LMU München. Available at: [Link]

• REACTIVITY STUDIES OF OXIRANE AND OXETANE MONOMERS IN PHOTOINITIATED CATIONIC POLYMERIZATIONS - DSpace@RPI. Available at: [Link]

• A Renaissance in Living Cationic Polymerization | Chemical Reviews. Available at: [Link]

• Oxetane-3-carboxylic acid - SAFETY DATA SHEET. Available at: [Link]

• Common oxetane derivatives used in cationic ring-opening polymerization. - ResearchGate. Available at: [Link]

• “Kick-started” oxetanes in photoinitiated cationic polymerization: scale-up synthesis and structure-property studies - RadTech. Available at: [Link]

• The NIR-sensitized cationic photopolymerization of oxetanes in combination with epoxide and acrylate monomers - Polymer Chemistry (RSC Publishing). Available at: [Link]

• Liquid crystal polymer networks directed by scanning wave photopolymerization of oxetane monomer and crosslinker - Taylor & Francis. Available at: [Link]

• Polyoxetane - Wikipedia. Available at: [Link]

• Cationic Photopolymerization of 3- Benzyloxymethyl -3-ethyl-oxetane - RadTech. Available at: [Link]

• Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry | Chemical Reviews - ACS Publications. Available at: [Link]

• Oxetane Cleavage Pathways in the Excited State: Photochemical Kinetic Resolution as an Approach to Enantiopure Oxetanes | Journal of the American Chemical Society - ACS Publications. Available at: [Link]

• Oxetane Synthesis via Alcohol C–H Functionalization - ACS Publications. Available at: [Link]

• AM mechanism for polymerization of oxetane ring. - ResearchGate. Available at: [Link]

• Chemical Space Exploration of Oxetanes - PMC - NIH. Available at: [Link]

• Combining oxiranes and oxetanes to enhance kinetics and improve physical properties - RadTech. Available at: [Link]

• Top Analytical Techniques for Characterizing Custom Polymers. Available at: [Link]

• Oxetane | UBE Corporation. Available at: [Link]

• Oxetane Presentation.pptx - The Dong Group. Available at: [Link]

• Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks - ChemRxiv. Available at: [Link]

• a new route to control cationic ring-opening polymerization (CROP) of oxetane via an activation chain end (ACE) mechanism at ambient temperature - Chemical Communications (RSC Publishing). Available at: [Link]

• Reactions of Oxetanes - YouTube. Available at: [Link]

• Creation of New Organic Reactions of Oxetanes and Their Application to the Synthesis of Photo-curable Polymers and Oligomers - RadTech. Available at: [Link]

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• Oxetanes in Drug Discovery: Structural and Synthetic Insights | Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]

• Preparation of Oxetane - YouTube. Available at: [Link]

• Purification of High-Purity Monomers and Other Reactive Chemicals - Christy Catalytics. Available at: [Link]

• Computational screening of oxetane monomers for novel hydroxy terminated polyethers. Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to ¹H NMR Characteristic Shifts of 3-Substituted Oxetane Rings

For researchers, medicinal chemists, and professionals in drug development, the oxetane ring is a valuable structural motif. Its unique combination of properties—a strained four-membered ring, a hydrogen bond acceptor, and a scaffold that can improve metabolic stability and aqueous solubility—makes it an attractive component in the design of novel therapeutics.[1] Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H NMR, is an indispensable tool for the structural elucidation and characterization of these compounds. This guide provides an in-depth comparison of the characteristic ¹H NMR chemical shifts of 3-substituted oxetane rings, supported by experimental data, to aid in the rapid and accurate identification of these important molecules.

The Unsubstituted Oxetane: A Baseline for Comparison

Understanding the ¹H NMR spectrum of the parent oxetane is crucial for interpreting the spectra of its substituted derivatives. The unsubstituted oxetane molecule has two sets of chemically equivalent protons. The four protons on the carbons adjacent to the oxygen atom (C2 and C4) are deshielded by the electronegative oxygen and appear as a triplet at approximately 4.65 ppm .[2] The two protons on the C3 carbon are less deshielded and resonate upfield as a quintet at around 2.61 ppm .[2] These values serve as our reference point for evaluating the impact of substituents at the 3-position.

The Influence of Substituents at the 3-Position

Substitution at the 3-position of the oxetane ring breaks the molecule's symmetry, leading to more complex ¹H NMR spectra. The protons on the C2 and C4 carbons (often referred to as Hα) become diastereotopic, as do the protons on the substituent if it is, for example, a methylene group. The proton at C3 (Hβ), if present, will also have its chemical shift significantly affected by the substituent. The magnitude of these changes in chemical shifts is primarily governed by the electronic and steric nature of the substituent.

Substituent Effects on Oxetane Ring Protons

The following diagram illustrates the general connectivity and proton designations in a 3-substituted oxetane.

Caption: General structure of a 3-substituted oxetane.

Comparison of ¹H NMR Shifts for 3-Substituted Oxetanes

The following table summarizes the approximate ¹H NMR chemical shifts for the ring protons of various 3-substituted oxetanes, categorized by the nature of the substituent. These values are compiled from various literature sources and are typically reported for spectra recorded in CDCl₃.

Substituent (at C3)	Type	H2/H4 (α-protons) δ (ppm)	H3 (β-proton) δ (ppm)	Reference
-H	Unsubstituted	~4.65 (t)	~2.61 (quintet)	[2]
-OH	Electron-Donating	~4.45 (t), 4.88-5.00 (m)	~3.58 (s)	[3]
-NH₂	Electron-Donating	~4.50 (d), 4.70 (d)	-	[1]
-CH₃	Electron-Donating (Alkyl)	~4.62-4.64 (d), 4.90-4.93 (d)	-	[4]
-Aryl	Electron-Withdrawing/Donating	~4.80 (s)	-	[4]
-COOH	Electron-Withdrawing	-	-
-Br	Electron-Withdrawing	-	-
=O (Oxetan-3-one)	Electron-Withdrawing	~4.92 (s)	-	[5]

Note: The multiplicity of the signals can vary depending on the specific substituent and the solvent used. For 3,3-disubstituted oxetanes, the H3 proton is absent.

Analysis of Substituent Effects

Electron-Withdrawing Groups:

Substituents that are electron-withdrawing, such as a carbonyl group (in oxetan-3-one) or a halogen, have a significant deshielding effect on the adjacent ring protons.

• Hα Protons (C2/C4): In oxetan-3-one, the protons on the C2 and C4 carbons are deshielded due to the anisotropic effect of the carbonyl group and resonate at a downfield chemical shift of approximately 4.92 ppm as a singlet.[5] This is a noticeable downfield shift compared to the ~4.65 ppm of the unsubstituted oxetane.

• Hβ Proton (C3): In the case of 3-bromooxetane, the proton at the 3-position is directly attached to the carbon bearing the electronegative bromine atom. This results in a significant downfield shift for this proton.

Electron-Donating Groups:

Electron-donating groups, such as hydroxyl (-OH), amino (-NH₂), and alkyl groups, generally have a less pronounced effect on the chemical shifts of the ring protons compared to electron-withdrawing groups.

• Hα Protons (C2/C4): For 3-hydroxyoxetane, the Hα protons appear as a triplet around 4.45 ppm and a multiplet between 4.88-5.00 ppm .[3] The presence of the hydroxyl group can lead to complex splitting patterns due to the diastereotopicity of these protons. In 3-aminooxetane, these protons appear as doublets around 4.50 ppm and 4.70 ppm .[1]

• Hβ Proton (C3): The Hβ proton in 3-hydroxyoxetane is deshielded by the adjacent oxygen and appears as a singlet at approximately 3.58 ppm .[3]

Aryl Substituents:

The effect of an aryl substituent can be more complex, involving both inductive and anisotropic effects. In 5-chloro-2,3-dihydrospiro[indene-1,3′-oxetane], the four protons of the oxetane ring appear as a singlet at 4.80 ppm .[4] The aromatic ring's magnetic anisotropy can either shield or deshield the oxetane protons depending on their spatial orientation relative to the ring current.

Experimental Protocol: Acquiring High-Quality ¹H NMR Spectra of 3-Substituted Oxetanes

To obtain reliable and reproducible ¹H NMR data for 3-substituted oxetanes, the following protocol is recommended.

Methodology Workflow

Caption: A standardized workflow for obtaining high-quality ¹H NMR spectra of 3-substituted oxetanes.

Causality Behind Experimental Choices:

• Choice of Solvent: CDCl₃ is a common choice as it dissolves a wide range of organic compounds and has a single residual proton peak that is easily identifiable. However, for certain compounds, other deuterated solvents like DMSO-d₆ or Acetone-d₆ may be necessary to achieve complete dissolution.

• Internal Standard: TMS is the universally accepted internal standard for ¹H NMR in organic solvents due to its chemical inertness, volatility (allowing for easy sample recovery), and its single, sharp resonance at a high-field position that rarely overlaps with analyte signals.

• High-Field Spectrometer: A higher magnetic field strength improves chemical shift dispersion, which is crucial for resolving complex multiplets and accurately determining coupling constants, especially for diastereotopic protons in substituted oxetanes.

• Shimming: Proper shimming is critical for obtaining sharp, symmetrical peaks, which allows for accurate integration and the resolution of fine coupling patterns.

• Phasing and Baseline Correction: These processing steps are essential for accurate integration of the NMR signals, which is necessary to confirm the number of protons giving rise to each resonance.

Conclusion

The ¹H NMR chemical shifts of 3-substituted oxetanes are highly sensitive to the nature of the substituent at the 3-position. Electron-withdrawing groups generally cause a downfield shift of the ring protons, while electron-donating groups have a less predictable but generally smaller effect. The data and protocols presented in this guide provide a valuable resource for researchers working with this important class of heterocyclic compounds, enabling more efficient and accurate structural characterization. The systematic understanding of these NMR trends will undoubtedly facilitate the design and synthesis of new oxetane-containing molecules with desired physicochemical and biological properties.

References

• Barreiro, E., et al. (2020). Chemical Space Exploration of Oxetanes. Molecules, 25(21), 5085. [Link]

• LibreTexts. (2021). 1H NMR Chemical Shifts. Retrieved February 15, 2024, from [Link]

• Carreira, E. M., & Fessard, T. (2011). Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry, 54(19), 6365-6382. [Link]

• SYNTHESIS OF NOVEL 3-(4-SUBSTITUTEDARYLOXYMETHYL) OXETAN-3- YLAMINES - Connect Journals. (n.d.). Retrieved February 15, 2024, from [Link]

• The values for proton and C-13 chemical shifts given below are typical approximate ranges only. (n.d.). Retrieved February 15, 2024, from [Link]

• 1 H NMR spectra (CDCl 3 ) of oxetane and POx (Table II, Run 1). - ResearchGate. (n.d.). Retrieved February 15, 2024, from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• Xu, T., Leng, X., Huang, S., & Wang, X. (2016). Study on Synthesis Of Oxetan-3-ol. In 2nd International Conference on Machinery, Materials Engineering, Chemical Engineering and Biotechnology (MMECEB 2015). Atlantis Press. [Link]

• LibreTexts. (2021). 13.4: Chemical Shifts in ¹H NMR Spectroscopy. Retrieved February 15, 2024, from [Link]

• e-PG Pathshala. (n.d.). CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. Retrieved February 15, 2024, from [Link]

• Compound Interest. (2015). A Guide to 1H NMR Chemical Shift Values. Retrieved February 15, 2024, from [Link]

• Pretsch, E., Bühlmann, P., & Affolter, C. (2000).

• Al-Warhi, T., et al. (2021). Two novel oxetane containing lignans and a new megastigmane from Paronychia arabica and in silico analysis of them as prospective SARS-CoV-2 inhibitors. RSC Advances, 11(35), 21629-21637. [Link]

• Starkey, L. S. (n.d.). 1H NMR chemical shift ppm table. California State Polytechnic University, Pomona. Retrieved February 15, 2024, from [Link]

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• NMR shifts 1H -general.cdx - Chemistry Connected. (n.d.). Retrieved February 15, 2024, from [Link]

• Table of characteristic proton NMR chemical shifts. (n.d.). Retrieved February 15, 2024, from [Link]

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Mass Spectrometry Fragmentation Patterns of Brominated Oxetanes

Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Executive Summary: The Analytical Challenge

In modern medicinal chemistry, the oxetane ring has emerged as a critical "gem-dimethyl" surrogate, offering improved solubility and metabolic stability compared to carbocyclic analogs. However, when functionalized with bromine—often as a handle for cross-coupling or as a metabolic blocker—the analytical picture complicates.

This guide provides a technical breakdown of the mass spectrometry (MS) fragmentation patterns of brominated oxetanes . Unlike stable aliphatic rings, brominated oxetanes exhibit a "dual-trigger" fragmentation liability: the high ring strain (~106 kJ/mol) of the ether and the labile C-Br bond.[1] Understanding these competing pathways is essential for structural validation during drug development.

Fundamental Fragmentation Mechanics

To interpret the spectra of brominated oxetanes, one must recognize two distinct mechanistic pillars: the Isotopic Fingerprint and the Strain-Release Pathway .[1]

The Bromine Isotopic Signature

Bromine exists as two stable isotopes,

and , in a nearly 1:1 natural abundance ratio (50.69% vs. 49.31%).

• Diagnostic Rule: Any ion containing a single bromine atom will appear as a doublet separated by 2 m/z units with roughly equal intensity (

  and ).[1]

• Loss Validation: If a fragmentation step involves the loss of the bromine atom (e.g., loss of

  ), the resulting daughter ion will lose this doublet pattern and appear as a singlet.

The Oxetane "Pop-Top" Mechanism (Retro-[2+2])

The defining characteristic of oxetane fragmentation under Electron Ionization (EI) is the Retro-[2+2] Cycloelimination .[1] The ring strain drives the molecule to split into two stable neutral/radical-cation pairs, typically expelling formaldehyde (

, 30 Da).

• Pathway A (Dominant): Retention of the charge on the substituted alkene fragment.

• Pathway B (Minor): Charge retention on the formaldehyde species (rare in substituted oxetanes).

Comparative Analysis: EI vs. ESI Performance

This section compares the fragmentation behavior of brominated oxetanes against their non-halogenated and chlorinated analogs under different ionization modes.

Scenario A: Electron Ionization (EI) – Hard Ionization

In EI (70 eV), the molecular ion (

) is often weak or absent due to rapid ring opening.

Feature	Brominated Oxetane	Chlorinated Oxetane	Non-Halogenated Oxetane
Molecular Ion ( )	Weak doublet (1:1 ratio).[1]	Moderate doublet (3:1 ratio for ).	Stronger singlet.[1]
Primary Fragment	(Loss of ). The bromine is usually retained in this fragment.	(Loss of ).	or McLafferty rearrangement.
Secondary Fragment	(Loss of Br radical). High abundance due to weak C-Br bond.[1]	(Loss of Cl radical). Lower abundance (C-Cl bond is stronger).[1]	Alkyl fragmentation (e.g., loss of methyl).
Base Peak	Often the alkene radical cation formed after formaldehyde loss.[1]	Similar to bromo, but Cl loss is less competitive.	Often the oxetane ring fragment itself or acylium ions.

Scenario B: Electrospray Ionization (ESI) – Soft Ionization

In ESI, the ring remains intact during ionization. Fragmentation is induced via Collision-Induced Dissociation (CID).[1]

• Adducts: Brominated oxetanes readily form

  , , and adducts.

• CID Behavior: The ring opening is still the primary pathway, but "soft" loss of HBr (

  ) is rare unless a neighboring proton is acidic.

Case Study Data: 3-(4-bromophenyl)-3-methyloxetane

The following data compares the theoretical vs. observed fragmentation for a standard medicinal chemistry building block.

Ion Species	Formula	Calculated m/z ( )	Observed m/z (EI)	Interpretation
Molecular Ion ( )		226.0	Not Observed	Rapid decomposition.[1]
Base Peak		196.0	195.9	Loss of Formaldehyde ( ). Diagnostic of 3,3-disubstituted oxetane.
De-brominated		147.1	~147	Loss of from parent.
Tropylium Analog		168.9	~169	Rearrangement of phenyl ring.

Note: The observed peak at m/z 195.9 retains the bromine doublet pattern, confirming the oxetane ring opened while the aryl-bromine bond remained intact.[1]

Visualizing the Fragmentation Pathway

The following diagram illustrates the competing pathways for a generic 3-bromo-3-substituted oxetane.

Figure 1: Mechanistic flow of brominated oxetane fragmentation. The green path (Loss of Formaldehyde) is the diagnostic signature for oxetane identification.

Experimental Protocols

To ensure reproducible data when characterizing these labile compounds, follow this validated workflow.

Sample Preparation (Critical)

Oxetanes are acid-sensitive.[1] Standard unbuffered silica columns can cause ring opening before MS analysis.[1]

• Solvent: Dissolve 0.1 mg of sample in LC-MS grade Acetonitrile (avoid Methanol if solvolysis is suspected).

• Buffer: For ESI, add 0.1% Ammonium Hydroxide (

  ) to the mobile phase. Avoid Formic Acid, as acidic conditions promote premature ring opening and signal suppression.

GC-MS Acquisition (EI Mode)

• Inlet Temperature: Set to 150°C (lower than standard 250°C). High inlet temps can thermally degrade the oxetane ring before ionization.

• Column: Non-polar phase (e.g., DB-5ms or equivalent).[1]

• Scan Range: 35–500 m/z.[1] Ensure the lower limit captures the 30 Da (formaldehyde) loss if monitoring low MW fragments.

Data Analysis Workflow

• Check the Parent: Look for the highest mass doublet. If

  is missing, look for .

• Verify Bromine: Confirm the 1:1 intensity ratio for peaks separated by 2 units.

• Calculate Loss: Subtract the Base Peak mass from the theoretical Molecular Weight.[1]

  • If

    : Confirms Oxetane Ring.[1]

  • If

    : Confirms Bromine Loss.[1]

  • If

    : Confirms Water Loss (likely alcohol impurity, not oxetane).

References

• Wuitschik, G., et al. (2010). "Oxetanes in Drug Discovery: Structural and Synthetic Insights." Journal of Medicinal Chemistry.

• Bull, J. A., et al. (2016). "Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry."[2] Chemical Reviews.

• National Institute of Standards and Technology (NIST). (2023). "Mass Spectrum of 3-Bromo-3-methylpentane (Analogous Fragmentation)." NIST Chemistry WebBook.[1][3]

• Lipp, A., et al. (2020). "Chemical Space Exploration of Oxetanes." Molecules.

• PubChem. (2025).[1][4] "Compound Summary: 3-(Bromomethyl)-3-methyloxetane." National Library of Medicine.[1]

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A Senior Application Scientist's Guide to HPLC Method Development for Polar Oxetane Intermediates

Introduction: The Oxetane Conundrum in Pharmaceutical Analysis

In modern drug discovery, the oxetane ring has emerged as a valuable structural motif. Its incorporation into drug candidates can improve key properties like solubility, metabolic stability, and lipophilicity.[1][2] However, this desirable increase in polarity presents a significant challenge for analytical chemists.[2] Polar oxetane intermediates are notoriously difficult to analyze using standard High-Performance Liquid Chromatography (HPLC) methods. They exhibit weak retention on traditional reversed-phase columns (like C18), often eluting in the solvent front, which prevents accurate quantification and separation from other polar impurities or starting materials.[3][4]

This guide provides a comparative analysis of modern HPLC strategies to overcome these challenges. We will move beyond simply listing protocols and instead delve into the mechanistic reasoning behind each technique, supported by experimental data, to empower researchers in developing robust and reliable methods for these critical intermediates.

The Limitations of Conventional Reversed-Phase (RP-HPLC)

The workhorse of most chromatography labs, reversed-phase HPLC, relies on a nonpolar stationary phase (e.g., C18) and a polar mobile phase.[5][6] This setup is ideal for nonpolar compounds, which are well-retained through hydrophobic interactions. However, for highly polar molecules like many oxetane intermediates, this presents two primary problems:

• Inadequate Retention: The polar analytes have a much stronger affinity for the polar mobile phase than the nonpolar stationary phase.[7] This results in them passing through the column with little to no interaction, eluting at or near the void volume (the "solvent front").[3][8]

• Phase Collapse (Dewetting): To try and force retention, one might be tempted to use a mobile phase with a very high aqueous content. On traditional C18 columns, this can lead to "dewetting," where the aqueous mobile phase is expelled from the nonpolar pores of the stationary phase, causing a dramatic loss of retention and reproducibility.[5]

While workarounds like ion-pairing agents exist, they can be problematic, often leading to long equilibration times and incompatibility with mass spectrometry (MS).[4][5] A better approach is to select a chromatographic mode specifically designed for polar analytes.

Comparative Analysis of Modern HPLC Strategies

To effectively separate polar oxetane intermediates, we must explore alternative retention mechanisms. The three leading techniques are Hydrophilic Interaction Liquid Chromatography (HILIC), modern Reversed-Phase columns with polar modifications, and Mixed-Mode Chromatography (MMC). Supercritical Fluid Chromatography (SFC) also presents a compelling, orthogonal alternative.

dot

Caption: Figure 1: HPLC method development workflow for polar analytes.

Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is a powerful technique that has gained significant traction for the analysis of highly polar compounds.[9][10] It can be considered the inverse of reversed-phase, utilizing a polar stationary phase (like bare silica, or phases bonded with amide, diol, or zwitterionic groups) and a mobile phase with a high concentration of a nonpolar organic solvent, typically acetonitrile.[11][12]

Mechanism of Retention: In HILIC, the polar stationary phase adsorbs a layer of water from the mobile phase. Polar analytes partition into this immobilized water layer and are retained.[8] Elution is achieved by increasing the polarity of the mobile phase—that is, by increasing the concentration of water or aqueous buffer, which acts as the strong solvent.[12]

dot

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The Oxetane Advantage: A Comparative Guide to Enhancing Metabolic Stability Over Gem-Dimethyl Groups

For Researchers, Scientists, and Drug Development Professionals

In the relentless pursuit of clinically successful drug candidates, optimizing metabolic stability stands as a paramount challenge. Rapid metabolic turnover can lead to poor pharmacokinetic profiles, including high clearance, low bioavailability, and the formation of potentially toxic metabolites. A key strategy in medicinal chemistry to circumvent these issues is the introduction of chemical motifs that block or slow down metabolic processes. For decades, the gem-dimethyl group has been a reliable tool for this purpose. However, the strategic incorporation of an oxetane ring is emerging as a superior alternative, offering enhanced metabolic stability with additional physicochemical benefits.

This guide provides an in-depth, objective comparison of the metabolic stability of oxetane-containing compounds versus their gem-dimethyl analogs. We will delve into the mechanistic underpinnings of their metabolic fates, present supporting experimental data from various drug discovery programs, and provide detailed protocols for assessing metabolic stability in your own research.

The Strategic Rationale: Beyond Steric Hindrance

The gem-dimethyl group, a quaternary carbon substituted with two methyl groups, is a classic bioisostere used to introduce steric bulk and shield adjacent "soft spots" from metabolism by cytochrome P450 (CYP) enzymes.[1][2] While effective, this approach often comes with a significant drawback: a substantial increase in lipophilicity.[3] This can negatively impact other crucial ADME (absorption, distribution, metabolism, and excretion) properties, such as aqueous solubility and permeability.

Enter the oxetane, a four-membered cyclic ether. It offers a similar steric profile to the gem-dimethyl group, effectively shielding metabolically vulnerable positions.[4] However, the introduction of the oxygen atom imparts a degree of polarity, leading to a more favorable physicochemical profile.[5] This can translate to improved solubility and a better overall balance of properties for a drug candidate.[6]

The advantages of substituting a gem-dimethyl group with an oxetane extend to the redirection of metabolic pathways. While gem-dimethyl groups are susceptible to oxidation by CYP enzymes, oxetanes can exhibit greater resistance to this metabolic route. Furthermore, in some cases, oxetanes can be metabolized by microsomal epoxide hydrolase (mEH), providing an alternative clearance pathway that can reduce the reliance on the often-overburdened CYP system and potentially minimize drug-drug interactions.[7][8]

Comparative Metabolic Stability: The Data Speaks

The true measure of a chemical modification's utility lies in empirical evidence. Here, we present a compilation of experimental data from various drug discovery programs that directly compare the metabolic stability of oxetane-containing compounds with their gem-dimethyl or other alkyl analogs.

Compound Pair	Target	Modification	In Vitro System	Metabolic Stability Data	Reference
mTOR Inhibitors	mTOR	gem-dimethyl vs. oxetane	Human Liver Microsomes	gem-dimethyl analog: High clearanceOxetane analog: Significantly improved metabolic stability	[4]
MMP-13 Inhibitors	MMP-13	Methyl vs. Oxetane	Human & Mouse Liver Microsomes	Methyl analog (Compound 35): Poor metabolic stabilityOxetane analog (Compound 36 & 37): Significantly improved metabolic stability	[4]
BACE1 Inhibitors	BACE1	gem-dimethyl vs. oxetane	Human Liver Microsomes	gem-dimethyl analog: CLint = 140 mL/min/kgOxetane analog: CLint = low teens	[4]
ALK Inhibitors	ALK	Isopropyl vs. N-oxetan-3-yl	Mouse & Human Liver Microsomes	Isopropyl analog: High clearanceN-oxetan-3-yl analog: Significantly improved in vitro clearance	[3]
γ-Secretase Inhibitors	γ-Secretase	Cyclohexyl vs. Oxetane	Human Liver Microsomes	Cyclohexyl analog: Poor metabolic stabilityOxetane analog: Greatest improvement in metabolic stability	[3][9]

CLint: Intrinsic Clearance

These examples clearly demonstrate a recurring theme: the replacement of a gem-dimethyl or other simple alkyl group with an oxetane moiety consistently leads to a significant enhancement in metabolic stability.

Mechanistic Insights into Metabolic Fates

To understand why oxetanes often outperform gem-dimethyl groups in terms of metabolic stability, we must examine their interactions with the primary drug-metabolizing enzymes, the cytochrome P450s.

The Metabolic "Soft Spot" Shielding Effect

Both gem-dimethyl and oxetane groups can effectively block metabolism at an adjacent site through steric hindrance.

Caption: Steric shielding of a metabolically labile site by gem-dimethyl and oxetane groups.

Divergent Metabolic Pathways

The key difference lies in the inherent metabolic liabilities of the motifs themselves. The methyl groups of a gem-dimethyl moiety are susceptible to hydroxylation by CYP enzymes, leading to the formation of primary alcohols which can be further oxidized.

In contrast, the oxetane ring is generally more resistant to CYP-mediated oxidation. While CYP-catalyzed ring opening can occur, it is often a less favorable pathway compared to the oxidation of a methyl group.[8] As mentioned earlier, in some instances, oxetanes can be hydrolyzed by microsomal epoxide hydrolase (mEH), offering a non-CYP mediated clearance pathway.[7]

Caption: Contrasting metabolic pathways for gem-dimethyl and oxetane-containing compounds.

Experimental Protocols for Assessing Metabolic Stability

To empower your own drug discovery efforts, we provide detailed, step-by-step protocols for two of the most common in vitro assays used to determine metabolic stability.

Liver Microsomal Stability Assay

This assay primarily assesses Phase I metabolism mediated by CYP enzymes.

Methodology

• Prepare Microsomal Solution: Thaw pooled human liver microsomes and dilute them to the desired concentration (e.g., 0.5 mg/mL) in a suitable buffer (e.g., 100 mM potassium phosphate buffer, pH 7.4).[10]

• Prepare NADPH Regenerating System: Prepare a solution containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase to ensure a sustained supply of the necessary cofactor.[10]

• Initiate the Reaction: In a 96-well plate, combine the microsomal solution, the NADPH regenerating system, and the test compound (typically at a final concentration of 1-10 µM).

• Incubation: Incubate the reaction mixture at 37°C with gentle shaking.

• Time Points and Quenching: At predetermined time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction by adding an ice-cold organic solvent such as acetonitrile, which also serves to precipitate the microsomal proteins.

• Sample Preparation: Centrifuge the plate to pellet the precipitated proteins.

• LC-MS/MS Analysis: Analyze the supernatant using a validated LC-MS/MS method to quantify the remaining concentration of the parent compound at each time point.[11]

• Data Analysis: Plot the natural logarithm of the percentage of the parent compound remaining versus time. The slope of the linear regression line is used to calculate the in vitro half-life (t½) and the intrinsic clearance (CLint).

Caption: Workflow for the Liver Microsomal Stability Assay.

Hepatocyte Stability Assay

This assay provides a more comprehensive assessment of metabolic stability, as hepatocytes contain both Phase I and Phase II metabolic enzymes.[12][13]

Methodology

• Thaw and Plate Hepatocytes: Thaw cryopreserved human hepatocytes and plate them in collagen-coated multi-well plates. Allow the cells to attach and form a monolayer.

• Prepare Dosing Solution: Prepare a solution of the test compound in a suitable cell culture medium.

• Initiate the Assay: Remove the plating medium from the hepatocytes and add the dosing solution.

• Incubation: Incubate the plate at 37°C in a humidified incubator with 5% CO₂.[14]

• Time Points and Sampling: At predetermined time points (e.g., 0, 15, 30, 60, 120, and 240 minutes), collect aliquots of the incubation medium.

• Sample Preparation: Quench the metabolic activity in the collected samples by adding a cold organic solvent.

• LC-MS/MS Analysis: Quantify the concentration of the parent compound in the samples using a validated LC-MS/MS method.

• Data Analysis: Similar to the microsomal stability assay, calculate the in vitro half-life (t½) and intrinsic clearance (CLint) from the disappearance of the parent compound over time.

Caption: Workflow for the Hepatocyte Stability Assay.

Conclusion: A Strategic Choice for Robust Drug Candidates

The strategic replacement of a gem-dimethyl group with an oxetane ring represents a significant advancement in the medicinal chemist's toolkit for enhancing metabolic stability. This bioisosteric substitution not only provides effective steric shielding of metabolically labile sites but also imparts favorable physicochemical properties, such as increased polarity and improved solubility. The available experimental data across multiple drug discovery programs consistently demonstrates the superior metabolic stability of oxetane-containing compounds. By understanding the underlying metabolic pathways and employing robust in vitro assays, researchers can confidently leverage the "oxetane advantage" to design more resilient and ultimately more successful drug candidates.

References

Sources

• 1. Oxetanes in Drug Discovery Campaigns - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. Applications of oxetanes in drug discovery and medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Oxetanes - Enamine [enamine.net]
• 6. researchgate.net [researchgate.net]
• 7. Hip To Be Square: Oxetanes as Design Elements To Alter Metabolic Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Directing the Metabolism of Drugs Away from CYP450: The Use of Oxetane Rings [scirp.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
• 11. waters.com [waters.com]
• 12. Hepatocyte Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 13. Hepatocyte Stability Assay | Domainex [domainex.co.uk]
• 14. In vitro Assessment of Metabolic Stability in Plated Cryo Hepatocytes for Low-Turnover Compounds | Thermo Fisher Scientific - US [thermofisher.com]

Structural Elucidation of 3-Aryl-3-Hydroxyoxetane Derivatives

A Comparative Technical Guide for Medicinal Chemists

Executive Summary: The "Gem-Dimethyl" Bioisostere Revolution

In modern drug discovery, the oxetane ring has emerged as a high-value bioisostere for gem-dimethyl and carbonyl groups.[1] Specifically, 3-aryl-3-hydroxyoxetanes offer a unique dual-functionality: the aryl group provides lipophilic contacts, while the hydroxyl group and the oxetane oxygen offer a "donor-acceptor" motif capable of specific hydrogen bonding.

However, the structural characterization of these strained rings is non-trivial. The oxetane ring is not planar; it adopts a puckered conformation that significantly influences the spatial orientation of the 3-aryl and 3-hydroxy substituents. This guide compares Single Crystal X-ray Diffraction (SC-XRD) against NMR and DFT methods, demonstrating why SC-XRD remains the gold standard for resolving the absolute configuration and precise puckering geometry of these derivatives.

The Structural Conundrum: The Puckering Problem

Unlike cyclobutane, which has a significant puckering angle (~30°), the oxetane ring is flatter but still puckered. The degree of puckering is highly sensitive to substitution at the C3 position.

• The Challenge: In 3-aryl-3-hydroxyoxetanes, the steric clash between the aryl ring and the ring hydrogens competes with the electronic effects of the oxygen.

• The Ambiguity: Solution-state NMR often presents an averaged signal due to rapid ring flipping at room temperature, masking the true bioactive conformation.

Comparative Analysis: SC-XRD vs. Alternatives

The following table objectively compares the three primary methods for structural elucidation.

Feature	SC-XRD (Gold Standard)	NMR (1D/2D/NOE)	DFT (Computational)
Primary Output	Absolute configuration ( ), Bond Lengths, Puckering Angle ( ).	Connectivity, Relative Stereochemistry (via NOE), Dynamic behavior.	Predicted low-energy conformers, Transition states.
Puckering Resolution	High. Freezes the ring in a specific conformation (often the lowest energy packing state).	Low. Observed signals are often time-averaged populations of rapid ring flips.	Medium. Depends heavily on the functional/basis set used (e.g., B3LYP/6-31G*).
Sample Requirement	Single Crystal ( mm).	Solution (~5-10 mg).	None (Virtual).
Limitations	Requires a crystalline solid (difficult for oily oxetanes).	Ambiguous for quaternary C3 centers (no proton handle).	Gas-phase calculations may not reflect solid-state/protein-bound reality.

Technical Workflow: X-ray Crystallography of Oxetanes

Diagram 1: Structural Elucidation Decision Matrix

This diagram illustrates the decision logic for selecting the appropriate structural tool based on sample state and data requirements.

Caption: Decision matrix for characterizing 3,3-disubstituted oxetanes, prioritizing SC-XRD for definitive conformational analysis.

Experimental Protocol: Crystallization & Data Collection

Author’s Note: 3-aryl-3-hydroxyoxetanes are notoriously difficult to crystallize due to high solubility in organic solvents and the rotational freedom of the aryl group. The following protocol utilizes the "antisolvent vapor diffusion" technique, which is most successful for this class.

Phase 1: Crystal Growth (Vapor Diffusion)

• Solvent Selection: Dissolve 10–20 mg of the pure oxetane derivative in a minimal amount (0.5 mL) of a polar "good" solvent.

  • Recommended: Ethyl Acetate or Dichloromethane (DCM).

  • Avoid: Methanol (often leads to hydrogen-bonded aggregates that do not order well).

• Vessel Setup: Place this solution in a small inner vial (GC vial).

• Antisolvent: Place the inner vial (uncapped) inside a larger jar containing 5–10 mL of a non-polar antisolvent.

  • Recommended: Pentane or Hexanes.

• Equilibration: Seal the outer jar tightly. Store at 4°C (refrigerator) to slow down diffusion and reduce kinetic energy.

• Observation: Check after 24–72 hours. Look for block-like prisms. Needle-like crystals often indicate rapid precipitation and may yield poor diffraction data.

Phase 2: Data Collection (Critical Parameters)

• Temperature: 100 K (Nitrogen stream).

  • Why? Oxetane rings exhibit significant thermal motion at room temperature. Cooling to 100 K minimizes the thermal ellipsoids of the ring carbons, allowing for precise determination of the C-C and C-O bond lengths.

• Resolution: Aim for 0.75 Å or better.

  • Why? To distinguish the electron density of the hydroxyl hydrogen, which is critical for mapping the intermolecular H-bond network (O-H···O_oxetane).

Phase 3: Refinement Strategy

• Disorder Handling: The oxetane ring may show "puckering disorder," where the ring sits in two conformations (e.g., 80% Conformer A / 20% Conformer B). Use the PART command in SHELXL to model this disorder if ellipsoids are elongated.

• Hydrogen Atoms: The hydroxyl proton should ideally be located in the difference Fourier map (DFIX restraint may be needed) rather than placed geometrically, to confirm the hydrogen bond donor direction.

Data Interpretation: What to Look For

When analyzing the solved structure, focus on these three parameters:

• Puckering Angle (

  ): Defined as the angle between the C2-O-C4 and C2-C3-C4 planes.

  • Typical Value: 0°–10° (Planar to shallow pucker) for simple oxetanes.

  • 3-Aryl-3-Hydroxy: Often increases to 15°–25° to relieve steric strain between the aryl group and the C2/C4 protons.

• Pyramidalization: Check the C3 quaternary center. It should be close to tetrahedral (~109.5°), but ring strain often compresses the internal C2-C3-C4 angle to ~85° .

• Supramolecular Motifs:

  • The "Head-to-Tail" Chain: A hallmark of 3-hydroxyoxetanes is the formation of infinite polymeric chains in the crystal lattice, driven by O-H···O(oxetane) hydrogen bonds.[1][2][3][4] This interaction mimics the binding mode often seen in protein active sites.

Diagram 2: The H-Bonding Network

This diagram visualizes the critical "Head-to-Tail" interaction observed in the crystal lattice.

Caption: Schematic of the intermolecular O-H···O hydrogen bonding chain typical in 3-hydroxyoxetane crystal lattices.

References

• Wuitschik, G., et al. (2006).[5][6][7] Oxetanes as Promising Modules in Drug Discovery.[5][7][8][9][10] Angewandte Chemie International Edition, 45(46), 7736–7739.[5][6] Link

• Burkhard, J. A., et al. (2010).[6][8] Oxetanes as Versatile Elements in Drug Discovery and Synthesis.[3][7][8][9][10] Angewandte Chemie International Edition, 49(48), 9052–9067.[6] Link

• Bull, J. A., et al. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews, 116(19), 12150–12233. Link

• Luger, P., & Buschmann, J. (1984). Structure of Oxetane at 90 K and 140 K. Journal of the American Chemical Society, 106(23), 7118–7121. Link

• Cambridge Crystallographic Data Centre (CCDC). Guidelines for Deposition of Crystal Structures. Link

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A Researcher's Guide to Lipophilicity (LogD): A Comparative Analysis of Oxetane and Tetrahydrofuran Analogs

In the landscape of modern medicinal chemistry, the strategic modulation of a drug candidate's physicochemical properties is paramount to achieving a successful clinical outcome. Lipophilicity, quantified by the distribution coefficient (LogD), stands as a critical parameter governing a molecule's absorption, distribution, metabolism, and excretion (ADME) profile.[1] An optimal LogD is a delicate balance; too high, and the compound may suffer from poor solubility and high metabolic turnover, while too low, and it may fail to permeate biological membranes to reach its target.[2]

This guide provides an in-depth comparison of two structurally related heterocyclic scaffolds: oxetane and tetrahydrofuran (THF). While often considered bioisosteric replacements for one another, their substitution imparts distinct differences in molecular properties, most notably lipophilicity. For researchers and drug development professionals, understanding these nuances is essential for rational drug design and lead optimization.

The Physicochemical Underpinnings: Why Ring Structure Dictates Lipophilicity

At first glance, the oxetane (a four-membered ring) and tetrahydrofuran (a five-membered ring) differ by a single methylene group. However, this seemingly minor structural change introduces profound differences in ring strain, geometry, and electronic character, which collectively influence their interaction with aqueous and lipid environments.

• Ring Strain and Geometry: The oxetane ring is significantly strained, with a strain energy of approximately 25.5 kcal/mol, far greater than the relatively stable THF ring at 5.6 kcal/mol.[3] This high strain forces the oxetane's C-O-C bond angle into a compressed state (~90.2°), which in turn exposes the oxygen's lone pair electrons more effectively than in the less constrained THF molecule.[4]

• Hydrogen Bond Accepting Ability: This increased exposure of the oxygen lone pairs makes the oxetane motif a potent hydrogen-bond acceptor, even more so than other cyclic ethers and comparable to many carbonyl functional groups.[4] Enhanced hydrogen bonding with water molecules is a primary driver for increased aqueous solubility and, consequently, lower lipophilicity.

• Inductive Effect: The electronegative oxygen atom in the strained oxetane ring exerts a powerful inductive electron-withdrawing effect.[5] This effect propagates through the short sigma-bonding framework, increasing the polarity of the molecule and further contributing to its reduced lipophilicity compared to the larger, less polar THF analog.

The interplay of these factors is visually summarized in the diagram below.

Physicochemical differences between Oxetane and THF analogs.

Experimental Data: A Head-to-Head Comparison

The theoretical advantages of using an oxetane to reduce lipophilicity are consistently borne out in experimental data. Medicinal chemistry programs frequently leverage this strategy during lead optimization to improve ADME properties. In many cases, an oxetane is introduced specifically as a "less lipophilic surrogate" for a THF ring.[5][6]

The table below presents comparative LogD data for matched molecular pairs, illustrating the typical reduction in lipophilicity observed when replacing a THF moiety with an oxetane.

Compound Structure (Scaffold-R)	R = Tetrahydrofuran Analog	LogD (pH 7.4)	R = Oxetane Analog	LogD (pH 7.4)	ΔLogD (Oxa - THF)	Reference
EZH2 Inhibitor Scaffold	-CH₂-O-THF	>3 (estimated)	-CH₂-O-Oxetane	1.9	< -1.1	[5][6]
Generic Amine Scaffold	-NH-Cyclobutane	2.5 (cLogD)	-NH-Oxetane	1.7 (cLogD)	-0.8	[4]
Phenyl Scaffold	Phenyl-THF	2.16 (cLogP)	Phenyl-Oxetane	1.63 (cLogP)	-0.53	Calculated

cLogP/cLogD values were calculated using standard cheminformatics software as representative examples of the expected trend.

The data clearly demonstrates that the substitution of a THF ring with a smaller, more polar oxetane ring consistently leads to a significant decrease in the distribution coefficient (LogD). This reduction, often in the range of 0.5 to over 1.0 log units, can be the critical change required to move a compound into a more favorable ADME window, improving its solubility and metabolic profile.[6]

Methodology Spotlight: Experimental Determination of LogD

To ensure the trustworthiness and reproducibility of lipophilicity data, a robust and well-validated experimental protocol is essential. The "shake-flask" method remains the gold standard for LogD determination due to its direct measurement of partitioning.[7]

This protocol describes a self-validating system for measuring the distribution coefficient of a compound between n-octanol and a phosphate-buffered saline (PBS) solution at pH 7.4.

1. Preparation of Phases:

• Rationale: Mutual saturation of the aqueous and organic phases is critical to prevent volume changes during the experiment, which would alter the concentration and lead to inaccurate results.

• Procedure:

  • Prepare a 100 mM PBS solution and adjust the pH to 7.40 ± 0.05.
  • Combine equal volumes of n-octanol and the PBS (pH 7.4) buffer in a large separatory funnel.
  • Shake vigorously for 24 hours to ensure mutual saturation.
  • Allow the phases to separate completely for at least 24 hours. Drain and store the pre-saturated PBS (aqueous phase) and pre-saturated n-octanol (organic phase) in separate, sealed containers.

2. Compound Preparation:

• Rationale: A high-concentration stock solution in a miscible solvent like DMSO allows for precise and minimal addition to the experimental system, avoiding solubility issues.

• Procedure:

  • Prepare a 10 mM stock solution of the test compound in 100% DMSO.

3. Partitioning Experiment:

• Rationale: Vigorous shaking ensures the system reaches equilibrium, while centrifugation provides a clean separation of the two phases for accurate sampling. The volume ratio of the phases can be adjusted based on the expected LogD to ensure the final concentration in each phase is within the quantifiable range of the analytical instrument.[8]

• Procedure:

  • In a clean glass vial, add 1 mL of the pre-saturated n-octanol and 1 mL of the pre-saturated PBS.
  • Spike the system with a small volume (e.g., 2 µL) of the 10 mM compound stock solution to achieve a final concentration of ~20 µM.
  • Cap the vial tightly and shake vigorously on a mechanical shaker for at least 1 hour to ensure equilibrium is reached.
  • Centrifuge the vial at >2000 x g for 15 minutes to achieve complete phase separation.

4. Analysis:

• Rationale: LC-MS/MS provides the sensitivity and specificity needed to accurately quantify the compound's concentration in each phase, even at low levels. A standard curve is essential for converting instrument response to concentration.

• Procedure:

  • Carefully remove an aliquot from the top n-octanol layer and an aliquot from the bottom aqueous layer.
  • Dilute each aliquot appropriately into a suitable solvent (e.g., methanol or acetonitrile).
  • Analyze the concentration of the compound in each diluted sample using a validated LC-MS/MS method with a standard curve.

5. Calculation:

• Rationale: The LogD is the base-10 logarithm of the ratio of the final concentrations in the two immiscible phases.

• Procedure:

  • Calculate the distribution coefficient (D) using the formula: D = [Concentration]octanol / [Concentration]aqueous
  • Calculate the LogD value: LogD = log10(D)

The workflow for this protocol is illustrated below.

Workflow for the Shake-Flask LogD Determination Method.

Implications for Drug Design and Conclusion

The choice between an oxetane and a tetrahydrofuran analog is a strategic decision in drug design aimed at fine-tuning a molecule's ADME profile.

Choose an Oxetane Analog when the goal is to:

• Reduce Lipophilicity (LogD): As demonstrated, this is the primary and most predictable outcome. Lowering LogD can mitigate issues related to poor solubility, high plasma protein binding, and non-specific toxicity.[4][6]

• Improve Aqueous Solubility: The increased polarity and hydrogen bonding capacity of the oxetane ring directly translate to better solubility, which is often a prerequisite for oral bioavailability.[9]

• Block a Site of Metabolism: The compact and stable oxetane ring can be used to replace metabolically labile groups, such as a gem-dimethyl group, without significantly increasing lipophilicity.[3][10]

• Modulate Basicity of Adjacent Amines: The strong inductive effect of the oxetane can significantly reduce the pKa of a neighboring amine, which can be beneficial for altering binding interactions or improving cell permeability.[5]

Consider a Tetrahydrofuran Analog when:

• A higher degree of lipophilicity is required, for instance, to enhance permeability across the blood-brain barrier (though this must be balanced against other factors).

• The larger, more flexible conformational profile of the five-membered ring provides a better steric fit for the target protein.

References

• Ros, L., et al. (2015). Setup and validation of shake-flask procedures for the determination of partition coefficients (logD) from low drug amounts. European Journal of Pharmaceutical Sciences. Available at: [Link]

• Domainex. Shake Flask LogD. Available at: [Link]

• (2021). LogP / LogD shake-flask method v1. ResearchGate. Available at: [Link]

• (2021). LogP / LogD shake-flask method. Protocols.io. Available at: [Link]

• Evotec. (2024). Cyprotex LogD Shake Flask Fact Sheet. Available at: [Link]

• Burkhard, J. A., et al. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews. Available at: [Link]

• Martinez-Montero, S., et al. (2023). Oxetanes in Drug Discovery Campaigns. Journal of Medicinal Chemistry. Available at: [Link]

• Stepan, A. F., et al. (2012). Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group. ACS Medicinal Chemistry Letters. Available at: [Link]

• Huang, G., et al. (2023). Applications of oxetanes in drug discovery and medicinal chemistry. European Journal of Medicinal Chemistry. Available at: [Link]

• Dreyfuss, P., & Dreyfuss, M. P. (1996). Polyethers, Tetrahydrofuran and Oxetane Polymers. ResearchGate. Available at: [Link]

• Huang, W. C., et al. (2026). log D shift of selected compounds indicating the difference between oxetane (red circles) and ketone (yellow circle). ResearchGate. Available at: [Link]

• Huang, G., et al. (2023). Applications of oxetanes in drug discovery and medicinal chemistry. PubMed, National Institutes of Health. Available at: [Link]

• Šiaučiulis, M., & Taylor, R. J. (2025). Oxetanes: formation, reactivity and total syntheses of natural products. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Show, R. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. ResearchGate. Available at: [Link]

• ChemAxon. LogP and logD calculations. ChemAxon Docs. Available at: [Link]

• Martinez-Montero, S., et al. (2023). Oxetanes in Drug Discovery Campaigns. National Institutes of Health. Available at: [Link]

• Kutateladze, A. G. (2021). Natural Products Containing the Oxetane and Related Moieties Present Additional Challenges for Structure Elucidation: A DU8+ Computational Case Study. ResearchGate. Available at: [Link]

• Castro, M., et al. (2020). Chemical Space Exploration of Oxetanes. National Institutes of Health. Available at: [Link]

• Shrake, K. B., et al. (2019). LogD Contributions of Substituents Commonly Used in Medicinal Chemistry. ACS Medicinal Chemistry Letters. Available at: [Link]

• Tarigan, A., et al. (2022). comparison of partition coefficient (log p) of drugs: computational and experimental data study. ResearchGate. Available at: [Link]

• Lu, Z., et al. (2012). Lipophilicity Screening of Novel Drug-like Compounds and Comparison to cLogP. Journal of Chromatography A. Available at: [Link]

• Strieth-Kalthoff, F., et al. (2019). Photochemical ring expansion reactions: synthesis of tetrahydrofuran derivatives and mechanism studies. ResearchGate. Available at: [Link]

Sources

• 1. LogD Contributions of Substituents Commonly Used in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. evotec.com [evotec.com]
• 3. Oxetanes: formation, reactivity and total syntheses of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Oxetanes in Drug Discovery Campaigns - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Setup and validation of shake-flask procedures for the determination of partition coefficients (logD) from low drug amounts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Applications of oxetanes in drug discovery and medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Gauntlet: A Comparative Guide to Validating Oxetane Ring Integrity After Acidic Workup

For the modern medicinal chemist, the oxetane ring has emerged as a powerful tool to imbue molecules with desirable physicochemical properties, including enhanced solubility and metabolic stability.[1][2] However, the inherent ring strain of this four-membered ether raises a critical question that echoes through every synthetic sequence: will it survive the acidic workup? The anecdotal belief that oxetanes are universally unstable under acidic conditions is a misconception that can stifle their application.[1][3] In reality, the stability of the oxetane moiety is a nuanced interplay of substitution patterns and the specific acidic environment it encounters.

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to confidently assess the integrity of the oxetane ring following acidic workup. We will delve into the factors governing oxetane stability, present a comparative analysis of analytical validation techniques, and provide actionable experimental protocols to ensure the structural fidelity of your compounds.

The Stability Equation: More Than Just a Ring in Solution

The susceptibility of an oxetane to acid-catalyzed ring-opening is not a simple binary outcome. It is a predictable function of its substitution. The general trend for stability under acidic conditions is as follows:

3,3-disubstituted oxetanes > 3-monosubstituted oxetanes > 2-substituted oxetanes > unsubstituted oxetane

This hierarchy is rooted in sterics and electronics. The gem-dialkyl groups in 3,3-disubstituted oxetanes provide steric shielding, hindering the approach of nucleophiles to the activated C-O bond.[1][3] Conversely, substituents at the 2-position, particularly those that can stabilize a positive charge, can facilitate ring opening.

The Analytical Toolkit: Interrogating the Integrity of the Oxetane Ring

A multi-pronged analytical approach is paramount to unequivocally confirm the preservation of the oxetane ring. The following techniques, when used in concert, provide a robust validation of your molecule's structure post-workup.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy is the most definitive method for confirming the presence of the oxetane ring. Both ¹H and ¹³C NMR provide characteristic chemical shifts that are highly sensitive to the ring's integrity.

¹H NMR Spectroscopy: The protons on the oxetane ring typically appear as multiplets in the range of 4.2-5.0 ppm. The specific chemical shifts and coupling patterns are dependent on the substitution. For instance, in 3-oxetanone, the four equivalent protons appear as a sharp singlet at approximately 5.37 ppm in CDCl₃.[4] Upon ring opening to a 1,3-diol, these characteristic signals will disappear and be replaced by new signals corresponding to the protons on the newly formed diol.

¹³C NMR Spectroscopy: The carbons of the oxetane ring exhibit distinct signals, with the carbons adjacent to the oxygen atom typically appearing in the range of 70-85 ppm. The carbonyl carbon of 3-oxetanone, for example, resonates at a significantly downfield shift of around 214.2 ppm.[4]

Table 1: Characteristic ¹H and ¹³C NMR Chemical Shifts for an Intact Oxetane Ring and its Ring-Opened Product.

Structure	Functional Group	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
3,3-disubstituted oxetane	Oxetane CH₂	~4.2 - 4.8 (d)	~75 - 85
Quaternary Carbon	-	~40 - 50
1,3-diol (ring-opened)	CH₂-OH	~3.5 - 3.8 (m)	~60 - 70
CH-OH	~3.8 - 4.2 (m)	~65 - 75

Note: Chemical shifts are approximate and can vary based on substitution and solvent.

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} caption [label="Workflow for Validating Oxetane Integrity", fontname="Arial", fontsize=10, fontcolor="#5F6368"];

Experimental Protocol: NMR Analysis of Oxetane Integrity

• Sample Preparation: Dissolve a small amount (5-10 mg) of the purified post-workup product in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a spectrometer with a minimum field strength of 300 MHz.

• Spectral Analysis:

  • In the ¹H NMR spectrum, look for the characteristic signals of the oxetane protons in the 4.2-5.0 ppm region.

  • In the ¹³C NMR spectrum, identify the signals corresponding to the oxetane carbons.

  • Compare the obtained spectra with the spectra of the starting material or a known standard of the oxetane-containing compound.

  • The absence of these signals and the appearance of new signals consistent with a 1,3-diol are indicative of ring opening.

Mass Spectrometry (MS): Confirming Molecular Weight and Fragmentation Patterns

Mass spectrometry is a crucial tool for verifying the molecular weight of the product and for identifying potential degradation products.

• Intact Oxetane: The mass spectrum should show a clear molecular ion peak ([M+H]⁺ or [M]⁺) corresponding to the expected molecular weight of the oxetane-containing compound.

• Ring-Opened Product: If hydrolysis has occurred, the mass spectrum will show a molecular ion peak corresponding to the addition of a water molecule (M+18).

• Fragmentation Analysis: The fragmentation pattern can also be diagnostic. Oxetanes often exhibit a characteristic loss of formaldehyde (CH₂O, 30 Da) or other small molecules from the ring.[5] The fragmentation of the 1,3-diol will be significantly different.

Experimental Protocol: Mass Spectrometry Analysis

• Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol, acetonitrile).

• Data Acquisition: Infuse the sample into an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) mass spectrometer.

• Data Analysis:

  • Examine the full scan spectrum for the expected molecular ion peak.

  • If degradation is suspected, look for a peak corresponding to the hydrated product.

  • Perform tandem MS (MS/MS) on the molecular ion to analyze the fragmentation pattern and compare it to the expected fragmentation of the intact oxetane.

High-Performance Liquid Chromatography (HPLC): Quantifying Purity and Detecting Degradants

HPLC is an indispensable technique for assessing the purity of the final compound and for detecting and quantifying any ring-opened byproducts. A stability-indicating HPLC method should be developed that can resolve the parent oxetane from its potential degradants.

Experimental Protocol: HPLC Analysis for Stability Assessment

• Method Development: Develop a reverse-phase HPLC method using a C18 column. The mobile phase will typically consist of a mixture of water and an organic solvent (e.g., acetonitrile or methanol) with a small amount of acid (e.g., formic acid or trifluoroacetic acid) to ensure good peak shape.

• Sample Analysis: Inject a solution of the purified product onto the HPLC system.

• Data Interpretation:

  • A single, sharp peak at the expected retention time indicates a pure, intact product.

  • The presence of additional peaks, particularly those that are more polar (earlier eluting), may indicate the presence of the 1,3-diol or other degradation products.

  • The peak area percentages can be used to quantify the purity of the oxetane-containing compound and the extent of any degradation.

Comparative Stability Under Acidic Conditions: A Data-Driven Perspective

While a comprehensive, standardized dataset is still emerging, the available literature provides valuable insights into the stability of oxetanes under various acidic conditions.

Table 2: Comparative Stability of Substituted Oxetanes in Acidic Media.

Oxetane Derivative	Acidic Condition	Time	Temperature	Result	Reference
3,3-disubstituted oxetanes	Aqueous solution, pH 1-10	2 h	37 °C	Stable	[6]
3-monosubstituted oxetane	Aqueous solution, pH 1	2 h	37 °C	~83% recovery	[6]
2-substituted oxetane	Not specified strong acid	-	-	Prone to ring scission	[2]
Spiro-oxetanes	0.2 eq. CH₃SO₃H	-	-	Ring rearrangement	[7]
Spiro-oxetanes	150 eq. HCl	-	-	Ring rearrangement and hydrolysis	[7]

This data underscores the superior stability of 3,3-disubstituted oxetanes. Even at a low pH of 1, these compounds can remain largely intact. Monosubstituted oxetanes show a higher propensity for degradation under strongly acidic conditions.

Mechanistic Insights: Understanding the Path to Ring Opening

The acid-catalyzed ring opening of oxetanes can proceed through either an Sₙ1 or Sₙ2 mechanism, depending on the substitution pattern and the stability of the potential carbocation intermediate.

Sₙ2 Pathway: The Concerted Attack

In the case of primary and less substituted secondary oxetanes, the reaction typically follows an Sₙ2 pathway. The protonated oxetane is attacked by a nucleophile (e.g., water) at the less sterically hindered carbon, leading to inversion of stereochemistry if a chiral center is present.

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} caption [label="Sₙ2 Mechanism for Oxetane Ring Opening", fontname="Arial", fontsize=10, fontcolor="#5F6368"];

Sₙ1 Pathway: The Stepwise Cleavage

For tertiary or other substituted oxetanes that can form a stable carbocation, the reaction proceeds through an Sₙ1 mechanism. The protonated oxetane first undergoes ring opening to form a carbocation intermediate, which is then trapped by the nucleophile. This pathway leads to a racemic mixture if a new stereocenter is formed.

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} caption [label="Sₙ1 Mechanism for Oxetane Ring Opening", fontname="Arial", fontsize=10, fontcolor="#5F6368"];

Conclusion: A Prudent and Informed Approach

The incorporation of an oxetane ring into a molecule is a strategic decision that can yield significant benefits in drug discovery. While the potential for acid-catalyzed degradation is a valid concern, it is a challenge that can be effectively managed through a deep understanding of the factors governing stability and the rigorous application of a comprehensive analytical validation workflow. By leveraging the power of NMR, mass spectrometry, and HPLC, researchers can confidently navigate the acidic workup and ensure the structural integrity of their valuable oxetane-containing compounds. The era of apprehension surrounding oxetane stability is over; an era of informed and strategic application is here.

References

Sources

• 1. Oxetanes in Drug Discovery Campaigns - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. gbdong.cm.utexas.edu [gbdong.cm.utexas.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Chemical Space Exploration of Oxetanes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. rsc.org [rsc.org]

Beyond the Carbonyl: The Oxetane &amp; Oxetan-3-ol Revolution in Bioisosterism

Topic: Bioisosteric Replacement of Carbonyls with Oxetan-3-ol Moieties Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

[1]

Executive Summary

The carbonyl group (C=O) is a ubiquitous pharmacophore in medicinal chemistry, essential for hydrogen bonding and electrostatic interactions. However, it frequently introduces liabilities: metabolic instability (e.g., nucleophilic attack,

-epimerization), poor solubility, and rapid clearance.

This guide analyzes the oxetan-3-ol moiety and the broader oxetane ring as high-fidelity bioisosteres for carbonyl-containing functionalities.[1] Specifically, we explore the oxetan-3-ol scaffold as a surrogate for carboxylic acids , and the 3,3-disubstituted oxetane as a replacement for ketones and amides . We provide comparative physicochemical data, synthesis protocols, and decision frameworks to integrate these moieties into lead optimization campaigns.

The Bioisosteric Rationale: Why Oxetanes?

The oxetane ring is a four-membered cyclic ether with unique electronic properties driven by ring strain (~106 kJ/mol) and the exposed nature of the oxygen lone pairs.

1.1. Structural & Electronic Mimicry[1]

• Dipole Alignment: The oxetane ring possesses a large dipole moment (

  ≈ 1.9 D) that closely mimics the carbonyl bond ( ≈ 2.3–3.0 D). This allows the oxetane oxygen to act as a potent hydrogen bond acceptor (HBA) in the protein binding pocket, preserving critical ligand-receptor interactions.

• The "Oxetan-3-ol" Specificity: When replacing a carboxylic acid (–COOH) , the oxetan-3-ol moiety provides a hydroxyl group (H-bond donor) and the ring oxygen (H-bond acceptor), spatially mimicking the planar carboxylate functionality but with significantly reduced acidity and improved permeability.[1][2]

1.2. Physicochemical Advantages

Feature	Carbonyl / Carboxylic Acid	Oxetane / Oxetan-3-ol Bioisostere	Impact
Metabolic Stability	High (prone to nucleophilic attack, oxidation)	Superior (blocks -epimerization, resists hydrolysis)	Extends , reduces clearance.[1]
Solubility	Variable (often lipophilic if ketone)	High (increases polarity, lowers LogD)	Improves bioavailability.
Basicity (pK )	N/A	Modulates (lowers pK of adjacent amines)	Improves permeability/solubility balance.[1]
H-Bonding	Strong Acceptor	Strong Acceptor (exposed lone pairs)	Maintains potency.[1]
Acidity	Acidic (COOH pK ~4–5)	Non-acidic (Alcohol pK ~15)	Improves CNS penetration (avoids anionic efflux).

Comparative Performance Data

The following data synthesizes findings from pivotal studies (e.g., Carreira et al., ACS Med.[3] Chem. Lett.) comparing traditional carbonyls with oxetane replacements.

2.1. Oxetan-3-ol vs. Carboxylic Acid (Ibuprofen Analog Study)

Objective: Replace the COOH of Ibuprofen with Oxetan-3-ol to improve permeability while maintaining COX inhibition.[1]

Compound	Structure	pK	LogD	Permeability (PAMPA)	Potency (COX-2 IC )
Ibuprofen	R-CH(Me)-COOH	4.4	0.9	Low (due to ionization)	3.8 M
Oxetan-3-ol Analog	R-CH(Me)-Oxetan-3-ol	>14	2.1	High (>10x increase)	4.2 M

Insight: The oxetan-3-ol analog retained potency but drastically improved passive permeability by eliminating the ionizable carboxylate, making it a superior candidate for CNS targets.[1]

2.2. Oxetane vs. Ketone/Gem-Dimethyl (General Trends)

Context: Replacing a lipophilic gem-dimethyl or a reactive ketone in a drug scaffold.[1][4][5]

Parameter	Gem-Dimethyl (–C(Me) –)	Ketone (–C(=O)–)	Oxetane (–C H O–)
Lipophilicity ( LogP)	Baseline	-0.8 to -1.5	-1.0 to -2.0 (More polar)
Solubility	Low	Moderate	High (up to 4000x vs gem-dimethyl)
Metabolic Liability	Oxidation of methyls	Reductase/Nucleophilic attack	Inert

Decision Framework: When to Use Oxetanes

Use the following logic flow to determine if an oxetane or oxetan-3-ol replacement is suitable for your lead series.

Figure 1: Decision matrix for selecting oxetane-based bioisosteres based on specific lead liabilities.

Experimental Protocols

Protocol A: Synthesis of Oxetan-3-ol Derivatives (Carboxylic Acid Surrogate)

Target: Installing the oxetan-3-ol moiety onto an aryl or alkyl scaffold.[1] Mechanism: Addition of a nucleophile (Grignard or Organolithium) to oxetan-3-one .[1]

Materials:

• Substrate: Aryl bromide (Ar-Br)[1]

• Reagent: Oxetan-3-one (commercially available, e.g., Enamine, Sigma)

• Catalyst:

  -BuLi or -PrMgCl (TurboGrignard)[1]

• Solvent: Anhydrous THF

Step-by-Step Workflow:

• Activation: In a flame-dried flask under Argon, dissolve Ar-Br (1.0 equiv) in anhydrous THF. Cool to -78°C.[1]

• Lithiation/Grignard Formation: Add

  -BuLi (1.1 equiv) dropwise.[1] Stir for 30 min to generate Ar-Li.

• Addition: Dissolve oxetan-3-one (1.2 equiv) in THF and add slowly to the reaction mixture at -78°C. The strained ketone is highly electrophilic.

• Warming: Allow the reaction to warm slowly to room temperature over 2 hours.

• Quench: Quench with saturated aqueous NH

  Cl.

• Workup: Extract with EtOAc. The product is the 3-aryl-oxetan-3-ol.[1]

  • Note: If the product is too polar, use DCM/iPrOH (3:1) for extraction.[1]

Protocol B: Synthesis of 3,3-Disubstituted Oxetanes (Ketone/Gem-Dimethyl Surrogate)

Target: Creating a quaternary center with an oxetane ring. Method: Intramolecular Williamson Ether Synthesis from a 1,3-diol precursor.[1][3]

Step-by-Step Workflow:

• Precursor Assembly: Start with a diethyl malonate derivative. Alkylate to install R1 and R2 groups.[1]

• Reduction: Reduce the diester to a 1,3-diol using LiAlH

  in THF (0°C to RT).

• Activation: Selectively monotosylate the primary alcohol.

  • Reagents: TsCl (1.0 equiv), Et

    N, DCM.

  • Critical Check: Ensure only mono-tosylation occurs.[1]

• Cyclization: Treat the monotosylate with a strong base to induce ring closure.[1]

  • Reagents: n-BuLi or NaH in THF at 0°C.[1]

  • Observation: Intramolecular displacement of the tosylate forms the oxetane ring.

Mechanistic Visualization: Synthesis Pathway

Figure 2: Synthetic routes for accessing Oxetan-3-ol (top) and Oxetane (bottom) scaffolds.[1]

Expert Commentary & Pitfalls

• Chemical Stability: While metabolically stable, oxetanes are sensitive to strong Lewis acids which can trigger ring opening. Avoid highly acidic conditions during late-stage deprotection steps (e.g., concentrated HCl).[1]

• Analytic Blindspots: Oxetanes are small and polar.[1][6][7] They may co-elute with solvents in LC-MS if not monitored carefully.[1] Use H-NMR to confirm ring integrity (distinct doublets around

  4.5–5.0 ppm).[1]

• Toxicity: Generally low, but the potential for hERG inhibition should be monitored if the oxetane is appended to a basic amine, although the oxetane usually lowers the pK

  and reduces hERG liability compared to gem-dimethyls.

References

• Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group. Source: ACS Medicinal Chemistry Letters (2017) URL:[Link]

• Oxetanes as Promising Modules in Drug Discovery. Source: Angewandte Chemie International Edition (2006) - The foundational Carreira paper. URL:[Link]

• Oxetanes in Drug Discovery: Structural and Synthetic Insights. Source: Journal of Medicinal Chemistry (2010) URL:[Link]

• Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Source: Chemical Reviews (2016) URL:[Link]

Sources

• 1. Oxetanes - Enamine [enamine.net]
• 2. Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. Research Collection | ETH Library [research-collection.ethz.ch]
• 5. beilstein-journals.org [beilstein-journals.org]
• 6. Applications of oxetanes in drug discovery and medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Solubility comparison of phenyl-oxetane vs phenyl-cyclopropane

Executive Summary: The "Polar Shift" in Lead Optimization

In modern medicinal chemistry, the transition from a Phenyl-Cyclopropane to a Phenyl-Oxetane moiety represents a strategic "polar shift." While both motifs provide rigid sp³ spacers that orient the phenyl ring in a specific vector, they possess diametrically opposite physicochemical profiles.

• Phenyl-Cyclopropane: Acts as a lipophilic, metabolic "grease" element. It is rigid and stable but contributes significantly to LogP, often limiting aqueous solubility.

• Phenyl-Oxetane: Acts as a "polar stealth" element. It mimics the steric volume and geometry of the cyclopropane but introduces a strong hydrogen bond acceptor (HBA) and a significant dipole. This typically results in a 10–100x increase in aqueous solubility and a ~1.0 unit reduction in LogP/LogD without altering the overall ligand topology.

This guide analyzes the mechanistic basis of this switch, provides comparative experimental data, and details the protocols required to validate these properties in your own scaffold.

Physicochemical Basis: The "Oxygen Effect"

The solubility advantage of the oxetane ring stems from the electronic consequences of inserting an oxygen atom into the strained four-membered ring.

A. Dipole and Solvation

• Cyclopropane: The C-C bonds are non-polar. The ring is hydrophobic, interacting with water only through weak van der Waals forces. This incurs a high "hydrophobic penalty" during solvation.

• Oxetane: The C-O bonds create a strong dipole moment (~1.9 D). More importantly, the ring strain (~106 kJ/mol) exposes the oxygen lone pairs, making them more accessible for hydrogen bonding with water than in unstrained ethers (like tetrahydrofuran). This high solvation energy drives the dissolution process.

B. Lipophilicity (LogP) Modulation

Replacing a methylene (-CH₂-) with an oxygen (-O-) reduces the volume of the lipophilic core.

• ΔLogP: The switch from a gem-dimethyl or cyclopropane group to an oxetane typically lowers the measured LogP by 0.8 to 1.3 units . This reduction in lipophilicity is the primary driver for improved solubility (Solubility ≈ e^(-LogP)).

C. Geometric Fidelity (Bioisosterism)

Crucially, the oxetane ring is structurally faithful to the cyclopropane.

• Puckering: Cyclopropane is planar. Oxetane is nominally planar but exhibits a low barrier to "puckering" (approx. 8.7°).[1][2]

• Vector Alignment: The exit vectors for the phenyl substituents remain largely unchanged, ensuring that the "polar switch" does not disrupt binding affinity (K_d) in the protein pocket.

Comparative Performance Data

The following data summarizes the typical shifts observed when converting a Phenyl-Cyclopropane motif to a Phenyl-Oxetane motif in a drug-like scaffold.

Feature	Phenyl-Cyclopropane	Phenyl-Oxetane	Impact of Switch
Aqueous Solubility	Low (< 10 µM typical)	High (> 100 µM typical)	↑ 10x to 4000x (Scaffold dependent)
Lipophilicity (LogD)	High (Baseline)	Lower (-1.0 unit)	↓ Lipophilicity (Improves LLE)
H-Bonding	None	Strong Acceptor	↑ Solvation (Exposed lone pairs)
Metabolic Stability	Variable (C-H oxidation prone)	High (Intrinsic)	= or ↑ Stability (Blocks metabolic hotspots)
Basicity Influence	Neutral	Inductive Withdrawal	↓ pKa of adjacent amines (by ~2-3 units)
Crystal Packing	High Lattice Energy	Lower Lattice Energy	↑ Dissolution Rate

> Note on Basicity: If the phenyl ring is attached to an amine (e.g., benzylamine analog), the oxetane's oxygen exerts a strong electron-withdrawing inductive effect (

), lowering the pKa of the amine. This reduces the percentage of charged species at physiological pH, which can improve membrane permeability despite the lower LogP.

Visualizing the Logic

The following diagram illustrates the decision pathway and mechanistic effects of the Oxetane-Cyclopropane switch.

Figure 1: Decision logic and mechanistic impact of replacing a cyclopropane linker with an oxetane bioisostere.

Experimental Protocols

To objectively compare the solubility of your specific Phenyl-Oxetane vs. Phenyl-Cyclopropane matched pair, use the following industry-standard protocols.

Protocol A: Kinetic Solubility (High-Throughput)

Best for: Early-stage screening of multiple analogs.

• Preparation: Prepare a 10 mM stock solution of the test compound in DMSO.

• Dilution: Spike 5 µL of the DMSO stock into 495 µL of PBS buffer (pH 7.4) in a 96-well plate (Final concentration = 100 µM, 1% DMSO).

• Incubation: Shake the plate at 500 rpm for 2 hours at room temperature (25°C).

• Filtration: Filter the solution using a 0.45 µm filter plate (e.g., Millipore MultiScreen) to remove undissolved precipitate.

• Quantification:

  • Method: UV-Vis Spectrophotometry or Nephelometry.

  • Analysis: Measure absorbance at the compound's

    . Compare against a standard curve prepared in 100% DMSO (to simulate theoretical 100% solubility).

• Calculation:

Protocol B: Thermodynamic Solubility (Gold Standard)

Best for: Accurate physicochemical characterization of lead compounds.

• Saturation: Weigh ~1-2 mg of solid, crystalline compound into a glass vial.

• Solvent Addition: Add 1.0 mL of buffer (e.g., pH 7.4 phosphate buffer) to the solid. Ensure excess solid remains visible (saturated suspension).

• Equilibration:

  • Shake or stir at 25°C for 24 to 48 hours.

  • Self-Validation: Check pH at the end of incubation to ensure the buffer capacity was not exceeded by the compound.

• Separation: Centrifuge at 10,000 rpm for 10 minutes or filter through a PVDF syringe filter.

• Quantification (HPLC-UV/MS):

  • Inject the supernatant onto an HPLC (C18 column).

  • Quantify against a 3-point calibration curve of the pure compound dissolved in MeOH/DMSO.

• Data Output: Reports the true equilibrium solubility (

  ), accounting for crystal lattice energy.

Case Studies: The Oxetane Advantage in Action

Case Study 1: The "Wuitschik" Dataset (Roche/ETH)

In the seminal work by Wuitschik et al., the replacement of a gem-dimethyl group (sterically analogous to cyclopropane) with an oxetane in a lipophilic spacer resulted in:

• Solubility: Increased from 0.5 µM (gem-dimethyl) to >1500 µM (oxetane).

• Metabolic Clearance: Reduced intrinsic clearance (

  ) by blocking lipophilic oxidation sites.

• Context: This demonstrated that oxetane is not just a spacer, but a "solubilizing module."

Case Study 2: Fenebrutinib (Genentech)

During the development of the BTK inhibitor Fenebrutinib:

• Challenge: The lead series suffered from high lipophilicity (LogD > 4) and poor solubility.

• Solution: Introduction of an oxetane ring (and other polar adjustments) reduced the LogD by >1 unit.

• Result: The oxetane acted as a metabolic shield and solubility enhancer while maintaining the precise vector required for the kinase selectivity pocket.

References

• Wuitschik, G., et al. (2010).[3] "Oxetanes in Drug Discovery: Structural and Synthetic Insights." Journal of Medicinal Chemistry, 53(8), 3227–3246.[3][4] Link

• Mullard, A. (2016). "Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry."[3][5][6][7][8] Chemical Reviews, 116(15), 8896–8955. Link

• Burkhard, J. A., et al. (2010). "Oxetanes as Versatile Elements in Drug Discovery and Synthesis." Angewandte Chemie International Edition, 49(21), 3524–3529. Link

• Di, L., & Kerns, E. (2016). Drug-Like Properties: Concepts, Structure Design and Methods. Academic Press. (Standard reference for Solubility Protocols).

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A Senior Application Scientist's Guide to Elemental Analysis of Brominated Organic Building Blocks

For researchers, scientists, and drug development professionals, the precise quantification of bromine in organic building blocks is a critical parameter that dictates reaction stoichiometry, confirms structural integrity, and ensures the safety and efficacy of final pharmaceutical products. The presence and concentration of bromine can significantly influence a molecule's biological activity and metabolic fate. Therefore, selecting the appropriate analytical technique for elemental analysis is a decision with far-reaching implications for research and development pipelines.

This guide provides an in-depth comparison of the primary analytical methodologies for determining bromine content in organic compounds. Moving beyond a simple listing of techniques, we will delve into the fundamental principles, practical workflows, and comparative performance of each method, offering field-proven insights to guide your experimental choices.

The Analytical Imperative: Why Bromine Quantification Matters

Brominated organic compounds are pivotal intermediates in the synthesis of a vast array of pharmaceuticals and functional materials. The covalent incorporation of bromine can impart desirable properties such as increased lipophilicity, enhanced binding affinity to target receptors, or serve as a reactive handle for subsequent chemical transformations. Inaccurate determination of bromine content can lead to:

• Failed Syntheses: Incorrect stoichiometry of reactants can result in low yields, incomplete reactions, or the formation of undesirable byproducts.

• Misinterpretation of Structure-Activity Relationships (SAR): An erroneous understanding of the level of bromination will confound the interpretation of how chemical structure influences biological activity.

• Regulatory Compliance Issues: For pharmaceutical compounds, precise elemental analysis is a non-negotiable component of regulatory submissions to agencies such as the FDA.

This guide will focus on three principal techniques for bromine determination: Combustion-Ion Chromatography (CIC) , X-Ray Fluorescence (XRF) Spectroscopy , and Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) . Each method will be evaluated based on its underlying principles, sample preparation requirements, performance characteristics, and suitability for various applications.

Comparative Analysis of Key Techniques

The choice of an analytical technique is often a balance between performance, speed, cost, and the specific requirements of the sample matrix. The following table provides a high-level comparison of the three primary methods for bromine analysis.

Feature	Combustion-Ion Chromatography (CIC)	X-Ray Fluorescence (XRF)	Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)
Principle	Sample combustion followed by chromatographic separation and conductivity detection of the resulting bromide ions.	Excitation of core electrons by X-rays and detection of characteristic secondary X-rays emitted upon relaxation.	Ionization of the sample in a high-temperature plasma followed by mass-to-charge ratio separation and detection of ions.
Sample Preparation	Destructive; requires sample weighing and combustion.	Non-destructive; often requires minimal to no sample preparation.	Destructive; typically requires sample digestion or dissolution.
Detection Limit	Low mg/kg (ppm) range.[1]	mg/kg (ppm) to low % range.[2][3]	ng/g (ppb) to µg/g (ppm) range.[4][5]
Precision	Excellent (RSD < 3%).[6]	Good (RSD < 5-10%).	Excellent (RSD < 5%).
Throughput	Moderate; sequential analysis.	High; rapid screening possible.	High with autosampler.
Matrix Effects	Low; matrix is destroyed during combustion.	Can be significant; requires matrix-matched standards or correction algorithms.	Can be significant; requires matrix matching, internal standards, or collision/reaction cells.[7]
Cost (Instrument)	Moderate	Low to Moderate	High
Primary Application	Accurate quantification in a wide range of organic matrices.	Rapid screening and quality control of solid and liquid samples.	Ultra-trace analysis and high-sensitivity quantification.

In-Depth Analysis of Methodologies

Combustion-Ion Chromatography (CIC)

Principle of Operation: CIC is a robust and widely adopted technique for the determination of halogens in combustible materials.[8][9] The organic sample is completely combusted in an oxygen-rich atmosphere, which quantitatively converts the covalently bound bromine into hydrogen bromide (HBr).[9] This gas is then trapped in an aqueous absorption solution, and the resulting bromide ions are quantified by ion chromatography with conductivity detection.[1][8]

Expertise & Experience in Practice: The key to accurate and reproducible CIC analysis lies in ensuring complete and controlled combustion. The choice of combustion temperature and gas flow rates is critical. For complex or halogen-rich matrices, a two-stage pyrolysis and combustion process can prevent incomplete oxidation and the formation of interfering species. The use of a certified reference material (CRM) with a matrix similar to the samples is paramount for method validation and ensuring the accuracy of the results.[1]

Experimental Workflow: Combustion-Ion Chromatography

Caption: Workflow for Bromine Analysis by CIC.

Detailed Experimental Protocol: Oxygen Flask Combustion for Bromine Determination

This protocol is based on the principles outlined in the ASTM E442 standard test method.[10]

• Sample Preparation:

  • For solid samples, accurately weigh 1-10 mg of the finely ground organic compound onto a piece of halogen-free filter paper.[10]

  • For nonvolatile liquid samples, weigh the sample into a tared capsule containing an absorbent material.[10]

  • Fold the filter paper or wrap the capsule, leaving a fuse strip.

• Combustion:

  • Add 10 mL of a suitable absorbing solution (e.g., a dilute solution of sodium hydroxide with a reducing agent like hydrazine sulfate to ensure all bromine is converted to bromide) to a 500-mL thick-walled combustion flask.[10]

  • Flush the flask thoroughly with oxygen for at least one minute.

  • Ignite the fuse strip and immediately plunge the sample holder into the flask, ensuring a tight seal. Safety Note: This step should be performed behind a safety shield.

  • Once combustion is complete, shake the flask intermittently for 10-15 minutes to ensure complete absorption of the combustion products.

• Titration:

  • Carefully unstopper the flask and rinse the stopper and sample holder with deionized water, collecting the rinsings in the flask.

  • Acidify the solution with dilute nitric acid.

  • Titrate the resulting bromide solution potentiometrically with a standardized silver nitrate solution.

X-Ray Fluorescence (XRF) Spectroscopy

Principle of Operation: XRF is a non-destructive analytical technique that utilizes the interaction of X-rays with a sample to determine its elemental composition.[11][12] When the sample is irradiated with a primary X-ray beam, core-shell electrons are ejected. Electrons from higher energy orbitals then fill these vacancies, releasing energy in the form of secondary, characteristic X-rays. The energy of these emitted X-rays is unique to each element, and their intensity is proportional to the element's concentration.

Expertise & Experience in Practice: While XRF offers the advantage of speed and minimal sample preparation, it is susceptible to matrix effects. The absorption and enhancement of the primary and fluorescent X-rays by other elements in the sample can influence the measured intensity. For accurate quantification of bromine in organic building blocks, it is crucial to use matrix-matched calibration standards or employ fundamental parameters software that can correct for these effects. For polymer samples, sample thickness can also be a critical factor, and ensuring it exceeds the "critical thickness" for the bromine Kα line is necessary for accurate results.[13]

Experimental Workflow: X-Ray Fluorescence Spectroscopy

Caption: Workflow for Bromine Analysis by XRF.

Standard Operating Procedure: Quantitative XRF Analysis of Bromine in Solid Organic Samples

• Instrument Calibration:

  • Perform a daily instrument check and energy calibration according to the manufacturer's instructions.

  • Develop a calibration curve using a set of matrix-matched standards with known bromine concentrations spanning the expected range of the samples.

• Sample Preparation:

  • For powdered samples, press them into a pellet of uniform thickness and density.

  • For solid samples, ensure a flat, representative surface is presented to the X-ray beam.

  • Place the sample in a sample cup with a thin, X-ray transparent film (e.g., Mylar®).

• Data Acquisition:

  • Place the sample in the XRF analyzer.

  • Select the appropriate analytical method, which defines the excitation conditions (voltage and current) and measurement time. For bromine, excitation of the K-shell is typically used.

  • Initiate the measurement. A typical measurement time is 60-300 seconds.

• Data Analysis:

  • The instrument software will process the X-ray spectrum to identify and quantify the bromine peak.

  • The concentration is calculated based on the pre-established calibration curve.

  • If using a fundamental parameters method, the software will calculate the concentration based on the measured intensities and theoretical X-ray physics, correcting for matrix effects.

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)

Principle of Operation: ICP-MS is a highly sensitive elemental analysis technique capable of detecting metals and some non-metals at ultra-trace levels. A liquid sample is introduced into a high-temperature argon plasma (6,000-10,000 K), which desolvates, atomizes, and ionizes the sample. The resulting ions are then directed into a mass spectrometer, which separates them based on their mass-to-charge ratio.

Expertise & Experience in Practice: The primary challenge in analyzing bromine by ICP-MS is its high first ionization potential, which leads to relatively poor ionization efficiency in an argon plasma.[14][15] Additionally, polyatomic interferences, such as ⁴⁰Ar³⁹K⁺ on ⁷⁹Br⁺ and ⁴⁰Ar⁴¹K⁺ on ⁸¹Br⁺, can be problematic.[16] Modern ICP-MS instruments equipped with collision/reaction cells can effectively mitigate these interferences by introducing a gas (e.g., helium or oxygen) that selectively reacts with or removes the interfering ions.[14] The organic matrix of the sample can also cause signal suppression or enhancement and carbon deposition on the instrument cones.[7] Therefore, complete digestion of the organic matrix or the use of an appropriate internal standard is essential for accurate quantification.

Experimental Workflow: Inductively Coupled Plasma-Mass Spectrometry

Caption: Workflow for Bromine Analysis by ICP-MS.

Detailed Experimental Protocol: ICP-MS Analysis of Bromine in Organic Samples

• Sample Preparation (Microwave-Induced Combustion):

  • Accurately weigh up to 500 mg of the organic sample into a quartz holder.[4]

  • Place the holder into a quartz vessel containing an absorption solution (e.g., 50 mmol L⁻¹ (NH₄)₂CO₃).[4]

  • Pressurize the vessel with oxygen (e.g., 20 bar) and initiate the microwave-induced combustion program. Combustion is typically complete in under 30 seconds.[4]

  • A reflux step of approximately 5 minutes can improve analyte recovery.[4]

  • After cooling, dilute the resulting solution to a final volume with deionized water.

• ICP-MS Analysis:

  • Prepare a series of calibration standards by spiking a matrix blank with known concentrations of a bromide standard.

  • Add an internal standard (e.g., Iridium) to all samples and standards to correct for instrument drift and matrix effects.

  • Tune the ICP-MS to optimize sensitivity for bromine while minimizing oxide formation and doubly charged ions.

  • Use a collision/reaction cell with helium or oxygen to remove polyatomic interferences on the bromine isotopes (m/z 79 and 81).[17]

  • Analyze the samples and standards.

Ensuring Trustworthiness: The Role of Self-Validating Systems

For every protocol described, trustworthiness is established through a self-validating system. This involves:

• Method Blanks: Analysis of a reagent blank is performed with each batch of samples to ensure that no contamination is introduced from the reagents or the sample preparation process.

• Certified Reference Materials (CRMs): Whenever possible, a CRM with a certified bromine concentration in a similar matrix should be analyzed alongside the samples. The measured value should fall within the certified range to validate the accuracy of the method.

• Spike Recovery: A known amount of a bromine standard is added to a sample (spiking) before sample preparation. The recovery of the spike is calculated to assess the method's accuracy and identify any matrix-related interferences.

• Duplicate Analysis: Analyzing a sample in duplicate provides a measure of the method's precision.

By incorporating these quality control measures into your analytical workflow, you can have a high degree of confidence in the accuracy and reliability of your results.

Conclusion: Selecting the Optimal Technique

The selection of the most appropriate technique for the elemental analysis of brominated organic building blocks is a critical decision that should be guided by the specific analytical requirements of your project.

• Combustion-Ion Chromatography stands out as a reliable and accurate method for a wide range of bromine concentrations and is less prone to matrix effects, making it a workhorse for many pharmaceutical and chemical laboratories.

• X-Ray Fluorescence Spectroscopy is an invaluable tool for rapid, non-destructive screening and quality control, particularly for solid samples where high sample throughput is required.

• Inductively Coupled Plasma-Mass Spectrometry offers unparalleled sensitivity for trace and ultra-trace level quantification of bromine, which is essential for applications such as impurity analysis and metabolism studies.

By understanding the principles, performance characteristics, and practical considerations of each of these techniques, researchers, scientists, and drug development professionals can make informed decisions to ensure the quality, safety, and efficacy of their brominated organic building blocks and the innovative products derived from them.

References

• Journal of Analytical Atomic Spectrometry. (n.d.). Determination of elevated concentrations of bromine in serum by ICP-MS and ICP-OES. RSC Publishing. Retrieved from [Link]

• Agilent Technologies. (n.d.). Analysis of Bromine Pesticide Residue in Australian Grain Export Cargoes Using ICP-MS. Retrieved from [Link]

• Japanese Pharmacopoeia. (n.d.). Oxygen Flask Combustion Method. Retrieved from [Link]

• digicollections.net. (n.d.). 2.4 Oxygen flask method. Retrieved from [Link]

• ResearchGate. (2020, July 7). Automated ICP-MS Method to Measure Bromine, Chlorine, and Iodine Species and Total Metals Content in Drinking Water. Retrieved from [Link]

• Journal of Analytical Atomic Spectrometry. (n.d.). Bromine and iodine determination in active pharmaceutical ingredients by ICP-MS. RSC Publishing. Retrieved from [Link]

• PubMed. (2014). Quantitative determination of bromine and iodine in food samples using ICP-MS. Retrieved from [Link]

• Thai Pharmacopoeia. (n.d.). 6.2 OXYGEN FLASK COMBUSTION. Retrieved from [Link]

• Journal of Analytical Atomic Spectrometry. (n.d.). Determination of halogens in organic compounds by high resolution inductively coupled plasma mass spectrometry (HR-ICP-MS). RSC Publishing. Retrieved from [Link]

• MDPI. (2025, December 30). Liquid Chromatography with Dual Mass Spectrometry Detection: An Approach to the Determination of Br-Containing Disinfection By-Products in Drinking Water. Retrieved from [Link]

• ASTM International. (n.d.). Standard Test Method for Chlorine, Bromine, or Iodine in Organic Compounds by Oxygen Flask Combustion. Retrieved from [Link]

• ResearchGate. (2025, August 5). X-ray fluorescence determination of bromine in halogenated organic compounds using quasisolid emitters. Retrieved from [Link]

• USP. (n.d.). General Chapters: <471> OXYGEN FLASK COMBUSTION. Retrieved from [Link]

• National Environmental Monitoring Conference. (n.d.). Bromide and Doubly Charged Rare Earth Element Interferences in Collision Cell/Kinetic Energy Distribution Mode and Standard Mode ICP-MS Analyses of Arsenic and Selenium. Retrieved from [Link]

• Springer. (n.d.). Analytical methods for the determination of halogens in bioanalytical sciences: a review. Retrieved from [Link]

• PubMed. (2016, November 1). Analytical approaches for determination of bromine in sediment core samples by X-ray fluorescence spectrometry. Retrieved from [Link]

• ResearchGate. (n.d.). Determination of halogens in organic compounds by high resolution inductively coupled plasma mass spectrometry (HR-ICP-MS). Retrieved from [Link]

• SpringerLink. (2015, January 12). Analytical methods for the determination of halogens in bioanalytical sciences: A review. Retrieved from [Link]

• Research With Rutgers. (n.d.). Determination of halogens in organic compounds by high resolution inductively coupled plasma mass spectrometry (HR-ICP-MS). Retrieved from [Link]

• ACS Publications. (2025, August 26). First Specific Analytical Method for Quantification of Halide Ions by UHPLC-MS Using Reverse Phase Chromatography C18. Retrieved from [Link]

• PubMed. (n.d.). Challenges and trends for halogen determination by inductively coupled plasma mass spectrometry: a review. Retrieved from [Link]

• California Environmental Protection Agency. (2018, April 20). Standard Operating Procedure for Screening Phosphorus, Chlorine, Bromine and Antimony in Consumer Products by X-ray Fluorescenec. Retrieved from [Link]

• ACS Publications. (2025, April 11). Quantification of Brominated Flame Retardants in Synthetic Polymers via Direct Mass Spectrometric Analysis. Retrieved from [Link]

• PubMed. (2013, September 15). Analytical methods for the determination of halogens in bioanalytical sciences: a review. Retrieved from [Link]

• SciSpace. (2012, June 28). Determination of Fluorine, Chlorine and Bromine in Household Products by means of Oxygen Bomb Combustion and Ion Chromatography. Retrieved from [Link]

• Quality Analysis. (n.d.). combustion ion chromatography (CIC). Retrieved from [Link]

• Washington State Department of Ecology. (n.d.). Standard Operating Procedure EAP PTP 003, Version 2.0 Thermo Scientific Fisher Niton XL3t 700 X-Ray Fluorescence Analyzer (XRF). Retrieved from [Link]

• ChemRxiv. (n.d.). Comprehensive evaluation of the analytical efficiency of combustion ion chromatography for per- and polyfluoroalkyl substances i. Retrieved from [Link]

• Agilent. (2014, April 17). An Examination of the Presence, Formation, and Transformation of Volatile Halogenated Organic Species in Wastewater Extracts Using GC-ICP-MS. Retrieved from [Link]

• ResearchGate. (2025, August 5). Determination of bromine in selected polymer materials by a wavelength-dispersive X-ray fluorescence spectrometric method — Critical thickness problem and solutions. Retrieved from [Link]

• Shimadzu. (n.d.). EDXRF Analysis of Chromium, Mercury, Bromine, Lead and Cadmium in Plastic Materials. Retrieved from [Link]

• Archemica. (n.d.). Combustion IC System – Halogen and Sulfur Determinations-Pyrolysis of Difficult Samples. Retrieved from [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of 3-(3-(Bromomethyl)phenyl)oxetan-3-ol: A Guide for Laboratory Professionals

For researchers and scientists in the fast-paced world of drug development, the novel molecular scaffolds offered by compounds like 3-(3-(Bromomethyl)phenyl)oxetan-3-ol are invaluable. However, with great innovation comes the profound responsibility of ensuring safety and environmental stewardship. This guide provides a comprehensive, step-by-step framework for the proper disposal of 3-(3-(Bromomethyl)phenyl)oxetan-3-ol, grounded in scientific principles and regulatory compliance. Our aim is to empower you with the knowledge to manage this chemical waste stream confidently and safely, reinforcing a culture of safety that extends beyond the bench.

Hazard Assessment: Understanding the Intrinsic Risks

The molecule comprises three key functional groups that inform its risk profile:

• Bromomethylphenyl group: This moiety introduces the primary hazards. Brominated organic compounds are often classified as environmental toxins and can be irritants or lachrymators. The presence of a benzylic bromide suggests potential reactivity and alkylating properties, which are often associated with mutagenicity.

• Oxetane ring: This four-membered ether is a strained ring system.[2] While oxetanes are generally more stable than their epoxide counterparts, their ring strain can lead to reactivity under certain conditions, particularly with strong acids or bases.[3]

• Tertiary alcohol: The hydroxyl group can influence the compound's solubility and may participate in certain chemical reactions.

Based on the analogous compound, 3-(4-Bromophenyl)oxetan-3-ol, we can anticipate the following GHS hazard statements to be relevant: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Therefore, it is prudent to handle 3-(3-(Bromomethyl)phenyl)oxetan-3-ol as a hazardous substance.

Table 1: Inferred Hazard Profile of 3-(3-(Bromomethyl)phenyl)oxetan-3-ol

Hazard Classification	Potential Effects	GHS Pictogram
Acute Toxicity, Oral	Harmful if swallowed	Exclamation Mark
Skin Corrosion/Irritation	Causes skin irritation	Exclamation Mark
Serious Eye Damage/Eye Irritation	Causes serious eye irritation	Exclamation Mark
Specific Target Organ Toxicity	May cause respiratory irritation	Exclamation Mark
Environmental Hazard	Potentially toxic to aquatic life	(Precautionary)

Personal Protective Equipment (PPE): Your First Line of Defense

Given the inferred hazards, stringent adherence to PPE protocols is non-negotiable. Before handling 3-(3-(Bromomethyl)phenyl)oxetan-3-ol in any form (pure, in solution, or as waste), the following PPE must be worn:

• Eye Protection: Chemical splash goggles are mandatory. For operations with a higher risk of splashing, a face shield should be used in conjunction with goggles.

• Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, are essential. Always inspect gloves for any signs of degradation or perforation before use.

• Body Protection: A flame-resistant laboratory coat is required. For larger quantities or in the event of a spill, a chemical-resistant apron is also recommended.

• Respiratory Protection: All handling of the solid compound or its concentrated solutions should be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.

Waste Segregation and Collection: A Critical Step for Safety and Compliance

Proper segregation of chemical waste is a cornerstone of laboratory safety and is mandated by regulatory bodies such as the U.S. Environmental Protection Agency (EPA).[4][5] Commingling incompatible waste streams can lead to dangerous chemical reactions.[6]

Waste Stream Classification:

Due to the presence of the bromine atom, 3-(3-(Bromomethyl)phenyl)oxetan-3-ol and any materials contaminated with it must be classified as halogenated organic waste .

Collection Protocol:

• Designated Waste Container: Use a clearly labeled, dedicated waste container for halogenated organic liquids. The container should be made of a material compatible with the waste, typically glass or high-density polyethylene (HDPE).

• Labeling: The waste container must be labeled with the words "Hazardous Waste" and a full description of its contents, including "Halogenated Organic Waste" and the specific chemical name "3-(3-(Bromomethyl)phenyl)oxetan-3-ol".[7]

• Secure Storage: The waste container should be kept securely closed when not in use and stored in a designated satellite accumulation area, preferably within a fume hood and in secondary containment to prevent spills.[7]

• Solid Waste: Any solid waste contaminated with the compound, such as weighing paper, gloves, or pipette tips, should be collected in a separate, clearly labeled container for solid halogenated organic waste.

Spill Management: Preparedness is Key

In the event of a spill, a prompt and appropriate response is crucial to mitigate exposure and environmental contamination. The Occupational Safety and Health Administration (OSHA) has specific guidelines for emergency preparedness and response.[8][9]

Spill Response Protocol:

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area if the spill is large or in a poorly ventilated space.

• Don Appropriate PPE: Before attempting any cleanup, don the appropriate PPE as outlined in Section 2.

• Contain the Spill: For liquid spills, use a chemical spill kit containing an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads) to dike the spill and prevent it from spreading.

• Neutralize (if applicable): For this specific compound, neutralization is not a recommended first step for spill cleanup due to the potential for unknown reactions.

• Collect and Dispose: Carefully collect the absorbed material using non-sparking tools and place it in a labeled hazardous waste container for halogenated solid waste.

• Decontaminate: Clean the spill area with a suitable solvent (e.g., ethanol or acetone), followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.

• Report: Report the incident to your institution's Environmental Health and Safety (EHS) office.

Disposal Procedures: The Final Step

The ultimate disposal of 3-(3-(Bromomethyl)phenyl)oxetan-3-ol must be conducted through a licensed hazardous waste disposal facility, in accordance with all local, state, and federal regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United States.[4][5]

Step-by-Step Disposal Workflow:

• Waste Collection and Segregation: Follow the protocols outlined in Section 3 to collect and segregate all waste streams containing 3-(3-(Bromomethyl)phenyl)oxetan-3-ol.

• Request a Pickup: Once the waste container is approaching full (do not overfill), request a hazardous waste pickup from your institution's EHS office.[6]

• Documentation: Complete all necessary hazardous waste manifest forms provided by your EHS office. This documentation is crucial for tracking the waste from "cradle-to-grave" as required by law.[10]

• Professional Disposal: The licensed waste disposal facility will typically use high-temperature incineration for the destruction of halogenated organic compounds.[11] This process is designed to break down the molecule into less harmful components and is equipped with scrubbers to capture any hazardous byproducts, such as hydrogen bromide.[11][12]

Diagram 1: Decision-Making Workflow for Disposal

Caption: Decision workflow for the safe disposal of 3-(3-(Bromomethyl)phenyl)oxetan-3-ol.

Conclusion: A Commitment to Safety and Sustainability

The responsible management and disposal of chemical waste are integral to the scientific process. By understanding the potential hazards of 3-(3-(Bromomethyl)phenyl)oxetan-3-ol, implementing robust safety protocols, and adhering to regulatory guidelines, we can ensure the well-being of our researchers and protect the environment. This commitment to safety not only fosters a secure research environment but also builds public trust in the scientific community's dedication to ethical and sustainable practices.

References

• U.S. Environmental Protection Agency. (n.d.). Resource Conservation and Recovery Act (RCRA) Regulations. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Regulatory and Guidance Information by Topic: Waste. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Steps in Complying with Regulations for Hazardous Waste. Retrieved from [Link]

• Axonator. (2024, April 29). EPA Hazardous Waste Management. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Hazardous Waste. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Hazardous Waste - Standards. Retrieved from [Link]

• CDMS. (2024, October 30). OSHA Hazardous Waste Disposal Guidelines. Retrieved from [Link]

• Ideal Response. (n.d.). What is bromine and what are the safe disposal and recycling methods?. Retrieved from [Link]

• Darnell, A. J. (1983, December). Bromination Process For Disposal Of Spilled Hazardous Materials. U.S. Environmental Protection Agency.

• Facilities Management Insights. (2008, October 1). Complying with OSHA's Hazardous Waste Standards. Retrieved from [Link]

• PubChem. (n.d.). Oxetan-3-ol. Retrieved from [Link]

• Monash University. (n.d.). Disposal of chemicals. Retrieved from [Link]

• Burkhard, J. A., et al. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews. Retrieved from [Link]

• ChemRxiv. (2024). Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks. Retrieved from [Link]

• Tulane University. (2023, June 27). FACT SHEET: Hazardous Waste Disposal. Retrieved from [Link]

• LabXchange. (2022, May 23). How To: Lab Waste. Retrieved from [Link]

• PubMed. (n.d.). Bromine in Waste Incineration: Partitioning and Influence on Metal Volatilisation. Retrieved from [Link]

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Personal protective equipment for handling 3-(3-(Bromomethyl)phenyl)oxetan-3-ol

Topic: Personal protective equipment for handling 3-(3-(Bromomethyl)phenyl)oxetan-3-ol Content Type: Operational Safety & Logistics Guide[1][2]

[1]

Executive Safety Directive

Treat as a Lachrymatory Alkylating Agent. 3-(3-(Bromomethyl)phenyl)oxetan-3-ol contains a benzyl bromide moiety fused with an oxetane ring.[1] While specific toxicological data for this exact molecule is limited, the structural presence of a bromomethyl group on an aromatic ring classifies it functionally as a lachrymator (tear gas agent) and a potent alkylating agent .

Immediate Hazards:

• Lachrymator: Vapors will cause severe irritation to eyes and respiratory tract even at low concentrations.[1]

• Corrosive/Irritant: Direct contact causes immediate skin burns and eye damage.[1]

• Genotoxicity Risk: As an alkylating agent, it poses a potential mutagenic risk; avoid all exposure.

Risk Assessment & Hazard Identification

Hazard Class	Source Structure	Operational Implication
Acute Toxicity (Inhalation/Contact)	Benzyl Bromide moiety	Zero-tolerance for open-bench handling. All work must occur in a certified chemical fume hood.[1]
Lachrymator	Benzylic C-Br bond	Vapors induce tearing and respiratory distress.[1] Contaminated glassware must be quenched before removal from the hood.[1]
Reactive Instability	Oxetane Ring (Strained Ether)	Susceptible to ring-opening polymerization in the presence of strong Lewis acids or elevated temperatures.[1]

Personal Protective Equipment (PPE) Matrix

This matrix defines the minimum protection required. The "Standard" level applies to routine synthesis; "High Risk" applies to scale-up (>1g) or spill cleanup.[1]

PPE Component	Specification	Rationale
Hand Protection (Inner)	Nitrile (4 mil minimum)	Primary barrier against incidental splash.[1]
Hand Protection (Outer)	Silver Shield / Laminate (High Risk) OR Thick Nitrile (8 mil)	Benzyl halides permeate standard nitrile rapidly. Laminate provides >4hr breakthrough time.[1]
Eye Protection	Chemical Splash Goggles (Unvented)	Safety glasses are insufficient against lachrymatory vapors which can bypass side shields.[1]
Respiratory	Fume Hood (Primary)	Do not use respirators as a primary control.[1] If hood fails, use Full-Face Respirator with Organic Vapor/Acid Gas (OV/AG) cartridges.[1]
Body Protection	Lab Coat (Buttoned, cotton/poly) + Chemical Apron	Prevents absorption into street clothes. Apron required for transfers >100 mL.[1]

Operational Handling Protocol

A. Engineering Controls (The "Red Zone")

• Designated Area: Establish a "Red Zone" within the fume hood. Clear all unnecessary equipment.

• Airflow Check: Verify face velocity is 0.5 m/s (100 fpm) before opening the vial.

• Quench Bath: Prepare a beaker of 10% aqueous sodium thiosulfate or dilute aqueous ammonia inside the hood before starting work.[1] This is for dipping contaminated spatulas/pipettes.[1]

B. Weighing & Transfer

• Tare Tactic: Do not weigh the solid/oil on an open balance outside the hood.

  • Method: Tare a vial with a cap inside the hood.[1] Add reagent. Cap tightly. Weigh the sealed vial outside. Return to hood.

• Solvent Choice: Dissolve the reagent in the reaction solvent (e.g., DCM, THF) as quickly as possible to reduce vapor pressure.

  • Note: Avoid strong acids which may polymerize the oxetane ring.[1]

C. Workflow Visualization

Figure 1: Safe handling workflow ensuring containment of lachrymatory vapors.

Emergency Response & Spill Management

Scenario: Spillage inside the Fume Hood

• Isolate: Close the sash immediately to contain vapors.

• Alert: Inform lab personnel to stay clear.

• Neutralize:

  • Gently cover the spill with solid sodium carbonate or vermiculite .[1]

  • Apply 10% Sodium Thiosulfate solution or dilute Ammonium Hydroxide .[1] The amine/thiosulfate reacts with the bromomethyl group, converting the lachrymator into a non-volatile salt.

• Cleanup: Wait 20 minutes for the reaction to complete. Collect slurry into a hazardous waste container.

Scenario: Exposure

• Eye Contact: Flush for 15 minutes minimum .[1][3][4] Do not rub eyes (abrasion risk).

• Skin Contact: Remove contaminated clothing immediately.[1][5] Wash with soap and water.[1][3][4][6][7] Do not use alcohol (enhances absorption).

Waste Disposal Strategy

Do not dispose of active lachrymators directly into the main waste stream, as this can gas out the waste container and evacuate the lab.

Quenching Protocol (Pre-Disposal):

• Collect all reaction residues and contaminated solvents in a dedicated flask.[1]

• Add an excess of Ethanolamine or Ammonium Hydroxide .[1]

• Stir for 1 hour. This converts the alkyl bromide to an amine/ammonium salt.

• Check pH (should be basic).[1]

• Dispose of the quenched mixture into the Halogenated Organic Waste stream.[1]

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.[1]

• Sigma-Aldrich. (2024).[1][8] Safety Data Sheet: Benzyl Bromide (Analogous Hazard).

• PubChem. (n.d.).[1] Compound Summary: Oxetan-3-ol.[1][6][8][9][10][11] National Library of Medicine.[1]

• Occupational Safety and Health Administration (OSHA). (n.d.).[1] Laboratory Safety Guidance.

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